1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C9H15ClO
• Molecular Weight: 174.67 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C9H15ClO/c1-8-2-3-9(6-8,7-11)4-5-10/h7-8H,2-6H2,1H3
• InChI Key: LIXIYKHJZNNNBA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)(CCCl)C=O

Description

1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde is a useful research compound. Its molecular formula is C9H15ClO and its molecular weight is 174.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Whitepaper: Strategic Synthesis and Process Optimization of 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde

Executive Summary

The compound 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde (CAS: 1935604-64-0) is a highly specialized, bifunctional building block utilized in advanced pharmaceutical research and complex active pharmaceutical ingredient (API) development[1, 2]. Featuring a sterically hindered quaternary carbon center substituted with both an electrophilic aldehyde and an alkyl chloride, it presents unique chemoselectivity challenges during synthesis.

This technical guide details a robust, scalable, and self-validating synthetic route designed to maximize yield while preventing common side reactions such as aldehyde self-condensation and premature chloride displacement.

Retrosynthetic Strategy & Mechanistic Causality

Direct alkylation of an aldehyde enolate is notoriously difficult due to competing aldol condensation and Cannizzaro reactions. To bypass this, our validated methodology employs a nitrile-alkylation/reduction sequence .

By utilizing 3-methylcyclopentane-1-carbonitrile as the starting material, we can quantitatively generate the ketenimine anion. The nitrile group acts as a robust protecting group equivalent for the aldehyde during the highly basic alkylation phase. Subsequent controlled reduction using Diisobutylaluminum hydride (DIBAL-H) yields the target carbaldehyde.

Synthetic workflow for 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde.

Phase 1: α -Alkylation of the Nitrile

Causality in Reagent Selection

• Base (LDA): Lithium diisopropylamide (LDA) is chosen over sodium hydride (NaH) or alkoxides because it is a non-nucleophilic, strong base. It ensures rapid, irreversible, and complete deprotonation at the α -position without attacking the nitrile carbon.

• Electrophile (1-Bromo-2-chloroethane): This bifunctional electrophile exploits the differential leaving group ability of halogens. Bromide is a significantly better leaving group than chloride. By performing the reaction at low temperatures, the ketenimine anion selectively displaces the bromide, leaving the chloride intact for downstream API functionalization.

Quantitative Optimization Data

The following table summarizes the process optimization for the alkylation step, demonstrating the necessity of strict temperature control to prevent bis-alkylation or elimination side-reactions.

Base	Equivalents	Temp (°C)	Electrophile	Conversion (%)	Target Purity (%)	Major Impurity
NaH	1.2	0 to 25	1-Bromo-2-chloroethane	45%	30%	Elimination products
KHMDS	1.1	-78	1-Bromo-2-chloroethane	85%	72%	Unreacted SM
LDA	1.1	-78 to -20	1-Bromo-2-chloroethane	>98%	94%	Trace bis-alkylated

Step-by-Step Methodology: Intermediate Synthesis

Self-Validating System: The completion of this step is validated by GC-MS, monitoring the disappearance of the starting material mass ( m/z 109) and the appearance of the intermediate mass ( m/z 171, 35 Cl isotope).

• Preparation: Purge a flame-dried 500 mL 3-neck flask with ultra-high purity Argon. Add anhydrous THF (150 mL) and diisopropylamine (1.15 eq, 115 mmol).

• LDA Generation: Cool the solution to -78°C using a dry ice/acetone bath. Dropwise add n-Butyllithium (2.5 M in hexanes, 1.1 eq, 110 mmol) over 20 minutes. Stir for 30 minutes at -78°C to ensure complete base formation.

• Enolate Formation: Slowly add 3-methylcyclopentane-1-carbonitrile (1.0 eq, 100 mmol) in THF (20 mL) over 30 minutes. Maintain internal temperature below -70°C. Stir for 1 hour.

• Alkylation: Add 1-bromo-2-chloroethane (1.2 eq, 120 mmol) neat, dropwise.

• Thermal Profiling: Allow the reaction to slowly warm to -20°C over 4 hours. Crucial: Do not allow the reaction to reach room temperature before quenching, as the intermediate may undergo intramolecular cyclization to form a spiro-cyclopropane derivative.

• Quench & Extraction: Quench with saturated aqueous NH4​Cl (100 mL) at -20°C. Extract with Ethyl Acetate (3 x 100 mL). Wash combined organics with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

Phase 2: Controlled Reduction to the Carbaldehyde

Causality in Reduction Dynamics

Reducing a nitrile directly to an aldehyde requires trapping the intermediate. DIBAL-H is uniquely suited for this. At -78°C, DIBAL-H reduces the nitrile to an aluminum imine complex. Because this complex is stable at low temperatures, it prevents the addition of a second equivalent of hydride (which would yield the primary amine). Upon aqueous acidic workup, the imine complex rapidly hydrolyzes to the desired carbaldehyde.

Step-by-Step Methodology: Target Synthesis

Self-Validating System: TLC (Hexanes:EtOAc 9:1) will show a new, UV-inactive spot that stains strongly with 2,4-Dinitrophenylhydrazine (2,4-DNP), confirming the presence of the aldehyde.

• Preparation: Dissolve the crude 1-(2-chloroethyl)-3-methylcyclopentane-1-carbonitrile (approx. 90 mmol) in anhydrous Toluene (200 mL) under Argon. Cool to -78°C.

• Reduction: Dropwise add DIBAL-H (1.0 M in Toluene, 1.1 eq, 99 mmol) via a syringe pump over 1 hour.

• Incubation: Stir at -78°C for 2 hours.

• Specialized Workup (Rochelle's Salt): Quench the reaction carefully at -78°C by adding Methanol (10 mL) to destroy excess DIBAL-H.

• Hydrolysis: Pour the cold mixture into a vigorously stirring saturated aqueous solution of Rochelle's salt (Potassium sodium tartrate) (300 mL). Stir vigorously for 12 hours at room temperature. Causality: Rochelle's salt chelates the aluminum salts, breaking up the stubborn aluminum emulsions and allowing for clean phase separation.

• Isolation: Separate the organic layer. Extract the aqueous layer with Dichloromethane (2 x 100 mL). Combine organics, dry over MgSO4​ , and concentrate.

• Purification: Purify via flash column chromatography (Silica gel, 0% to 10% EtOAc in Hexanes) to yield the pure 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde.

Mechanistic workflow of the DIBAL-H quench and emulsion-breaking hydrolysis.

Storage and Handling

The resulting carbaldehyde is prone to air-oxidation to the corresponding carboxylic acid. It must be stored under an inert atmosphere (Argon or Nitrogen) at -20°C. Ensure the container is tightly sealed to prevent moisture ingress, which could lead to slow hydrolysis of the primary alkyl chloride.

References

• Organic Chemistry Portal. (n.d.). Diisobutylaluminium hydride (DIBAL-H) - Reduction of Nitriles to Aldehydes. Retrieved April 2, 2026, from [Link]

characterization of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde

An In-depth Technical Guide to the Synthesis and Characterization of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of the novel compound, 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde. As this molecule is not extensively documented in prior literature, this paper establishes a foundational understanding by drawing upon established principles of organic chemistry and spectral analysis of analogous structures. We present a proposed synthetic pathway, predictive spectroscopic data (¹H NMR, ¹³C NMR, IR, and MS), anticipated chemical reactivity, and a detailed experimental workflow for its definitive characterization. This document is intended to serve as a crucial resource for researchers exploring functionalized cyclopentane derivatives as intermediates in organic synthesis and for drug discovery applications.

Introduction

Cyclopentane derivatives are significant structural motifs in a wide array of biologically active molecules and natural products. The introduction of diverse functional groups onto this scaffold allows for the fine-tuning of steric and electronic properties, making them valuable building blocks in medicinal chemistry and materials science.[1][2] The target molecule, 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde, incorporates three key features: a chiral cyclopentane core, a reactive aldehyde for subsequent transformations, and a chloroethyl group that can participate in nucleophilic substitution reactions.[3][4] This unique combination suggests its potential as a versatile intermediate for constructing more complex molecular architectures.[3]

The presence of an α-chloroaldehyde moiety is of particular interest. While these functional groups are known to be sensitive to moisture and oxygen, they are also competent substrates in various synthetic transformations, including Diels-Alder reactions and the synthesis of cyclopropylamines.[5][6][7] This guide provides the necessary theoretical framework and practical protocols to enable researchers to synthesize, isolate, and thoroughly characterize this promising chemical entity.

Proposed Synthesis

A plausible synthetic route to 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde can be envisioned starting from 3-methylcyclopentanone. The proposed pathway involves a two-step sequence: a nucleophilic addition to introduce the chloroethyl side chain, followed by a formylation reaction.

Experimental Protocol: Proposed Synthesis

Step 1: Synthesis of 1-(2-chloroethyl)-3-methylcyclopentan-1-ol

• To a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add magnesium turnings.

• Add a solution of 1-bromo-2-chloroethane in anhydrous diethyl ether dropwise to initiate the Grignard reaction, forming 2-chloroethylmagnesium bromide.

• Once the Grignard reagent formation is complete, cool the reaction mixture to 0 °C in an ice bath.

• Add a solution of 3-methylcyclopentanone in anhydrous diethyl ether dropwise to the Grignard reagent.

• Allow the reaction to stir at room temperature for 12 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting crude alcohol by column chromatography on silica gel.

Step 2: Oxidation to 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde

• Dissolve the purified 1-(2-chloroethyl)-3-methylcyclopentan-1-ol in dichloromethane in a round-bottom flask.

• Add pyridinium chlorochromate (PCC) in one portion.

• Stir the reaction mixture vigorously at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Wash the silica pad thoroughly with additional diethyl ether.

• Concentrate the filtrate under reduced pressure to yield the crude aldehyde.

• Purify the final product by vacuum distillation or column chromatography.

Caption: Proposed two-step synthesis of the target compound.

Spectroscopic Characterization (Predicted)

Definitive requires a combination of spectroscopic techniques. Based on the analysis of its functional groups and structural analogs, the following spectral data are predicted.

Infrared (IR) Spectroscopy

The IR spectrum will provide clear evidence of the key functional groups.

Predicted Absorption (cm⁻¹)	Functional Group & Vibration	Rationale & References
~2960-2850	C-H (sp³) Stretch	Characteristic of alkyl C-H bonds in the cyclopentane ring and ethyl chain.
~2820 and ~2720	C-H (Aldehyde) Stretch	Two distinct peaks are characteristic of an aldehyde C-H bond, which is a powerful diagnostic tool.[8][9]
~1730-1720	C=O (Aldehyde) Stretch	A strong, sharp absorption typical for saturated aliphatic aldehydes. The position may shift slightly due to ring strain.[9]
~1300-1150	C-H Wag (-CH₂Cl)	This band is associated with the wagging vibration of the methylene group attached to the chlorine atom.[8][10]
~850-550	C-Cl Stretch	A moderate to weak absorption in the fingerprint region, confirming the presence of the alkyl chloride.[8][10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy will be essential for elucidating the precise connectivity and stereochemistry of the molecule.

¹H NMR Spectroscopy (Predicted)

• Aldehyde Proton (CHO): A singlet or narrow triplet is expected around δ 9.5-10.0 ppm . This region is highly distinctive for aldehyde protons.[9]

• Chloroethyl Group (-CH₂CH₂Cl): Two triplets are predicted. The protons on the carbon adjacent to the chlorine (–CH₂Cl) will appear downfield around δ 3.5-3.7 ppm . The protons on the carbon adjacent to the cyclopentane ring (–CH₂–Ring) will appear around δ 2.0-2.4 ppm .

• Cyclopentane Ring Protons: A series of complex multiplets are expected between δ 1.2-2.2 ppm . The presence of multiple substituents will lead to overlapping signals.[12][13]

• Methyl Group Protons (-CH₃): A doublet is expected around δ 0.9-1.1 ppm , coupled to the proton on the C3 carbon.

¹³C NMR Spectroscopy (Predicted)

• Aldehyde Carbonyl (C=O): A signal far downfield, expected around δ 200-205 ppm .

• Quaternary Carbon (C1): The carbon bearing the aldehyde and chloroethyl groups will be deshielded, appearing around δ 50-60 ppm .

• Chloroethyl Carbons: The carbon bonded to chlorine (–CH₂Cl) is expected around δ 40-45 ppm , while the other methylene carbon (–CH₂–Ring) will be around δ 30-35 ppm .

• Cyclopentane Ring Carbons: Signals for the ring carbons are predicted between δ 20-45 ppm . The chemical shifts will be influenced by the position of the methyl group.[14]

• Methyl Carbon (-CH₃): A signal in the upfield region, expected around δ 15-20 ppm .[14]

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight and provide structural information through fragmentation patterns.

Feature	Predicted m/z	Rationale & References
Molecular Ion (M⁺)	~176	Corresponds to the molecular weight with the ³⁵Cl isotope (C₉H₁₅³⁵ClO).
M+2 Peak	~178	A characteristic peak for chlorine-containing compounds, with an intensity approximately one-third of the M⁺ peak, corresponding to the ³⁷Cl isotope.[15][16][17]
Key Fragments	m/z = 147	Loss of the formyl radical (•CHO).
m/z = 111	Loss of the chloroethyl group (•CH₂CH₂Cl).
m/z = 49/51	The chloroethyl cation ([CH₂CH₂Cl]⁺), showing the characteristic 3:1 isotope pattern.

Chemical Properties and Reactivity

The molecule's bifunctional nature dictates its reactivity profile.

• Oxidation: The aldehyde group can be readily oxidized to the corresponding carboxylic acid, 1-(2-chloroethyl)-3-methylcyclopentane-1-carboxylic acid, using standard oxidizing agents like potassium permanganate or chromium trioxide.[3]

• Reduction: The aldehyde can be reduced to a primary alcohol, (1-(2-chloroethyl)-3-methylcyclopentyl)methanol, using mild reducing agents such as sodium borohydride.[3]

• Nucleophilic Substitution: The primary alkyl chloride is susceptible to Sₙ2 reactions. Nucleophiles can displace the chloride ion, providing a route to introduce a variety of functional groups (e.g., amines, alkoxides, cyanides).[3][4]

• α-Carbon Reactivity: The protons on the α-carbon of the aldehyde are acidic and can be removed by a base to form an enolate, which can then participate in reactions like aldol condensations. However, the quaternary nature of the α-carbon in this specific molecule precludes this reactivity.[18]

Comprehensive Characterization Workflow

A systematic workflow is critical for the unambiguous identification of the synthesized product.

Caption: A logical workflow for synthesizing and characterizing the title compound.

Safety and Handling

While a specific Safety Data Sheet (SDS) for this compound does not exist, precautions should be based on the constituent functional groups.

• General Precautions: Work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[19][20][21]

• Aldehyde Hazards: Aldehydes can be irritants to the skin, eyes, and respiratory system. Avoid inhalation of vapors.[20]

• Alkyl Halide Hazards: Chlorinated hydrocarbons may have toxicological properties. Avoid skin contact and ingestion.

• Flammability: The compound is likely a combustible liquid. Keep away from heat, sparks, and open flames.[19][22]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[19][20] The addition of a radical inhibitor like hydroquinone may be advisable to prevent polymerization, as is common for aldehydes.[23]

Conclusion

1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde represents a structurally interesting and synthetically versatile, albeit uncharacterized, molecule. This guide provides a robust framework for its synthesis and comprehensive characterization. By leveraging predictive spectroscopic models based on analogous compounds and fundamental principles, researchers are equipped with the necessary information to confidently identify this compound and explore its potential as a building block in the development of novel chemical entities. The detailed protocols and expected data serve as a self-validating system for future experimental work in this area.

References

• Organic Chemistry at CU Boulder. (n.d.). IR Spectroscopy Tutorial: Alkyl Halides.
• Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups.
• Smolecule. (2024, August 15). 1-(2-Chloroethyl)cyclopentane-1-carbaldehyde.
• Quora. (2022, November 28). How to identify an alkyl halide using an infrared (IR) spectrum.
• NC State University Libraries. (n.d.). 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition.
• Thermo Fisher Scientific. (2014, January 22).
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• PMC. (n.d.). Chiral NHC-Catalyzed Oxodiene Diels–Alder Reactions with α-Chloroaldehyde Bisulfite Salts.
• SciSpace. (n.d.). Nuclear Magnetic Resonance Spectroscopy. Carbon-13 Chemical Shifts of Methylcyclopentanes, Cyclopentanols, and Cyclopentyl Aceta.
• PubMed. (2015, June 26).
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• MSU chemistry. (n.d.). Carbonyl Reactivity.
• Reddit. (2019, August 29). Multiplicity of cyclopentanone for H NMR.
• PubMed. (2019, October 18).
• YouTube. (2023, July 14). HNMR spectroscopy practical problems #Spectra of Cyclopentane.
• Smolecule. (2024, August 10). 1-(2-Chloroethyl)cyclobutane-1-carbaldehyde.
• MSU chemistry. (n.d.). Mass Spectrometry.
• Pearson. (n.d.). The molecule that gave the mass spectrum shown here contains a halogen.
• Organic Syntheses Procedure. (n.d.). Cyclopentanecarboxaldehyde.
• Sigma-Aldrich. (n.d.). Cyclopentanecarboxaldehyde.

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Spectroscopic Elucidation and Analytical Profiling of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde

Executive Summary

The compound 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde (CAS No. 1935604-64-0) is a highly functionalized, bifunctional aliphatic building block utilized in advanced organic synthesis and medicinal chemistry[1]. Featuring both an electrophilic aldehyde and an alkyl chloride, it serves as a versatile precursor for cross-coupling reactions, homologations, and the synthesis of complex sp³-rich scaffolds[2].

Because the molecule possesses two distinct stereocenters (C1 and C3), analytical profiling is inherently complex. This whitepaper provides a comprehensive, theoretically grounded guide to the spectroscopic characterization of this compound, detailing the causality behind specific experimental methodologies and outlining self-validating analytical workflows.

Structural & Stereochemical Considerations

Before analyzing the spectroscopic data, the structural topology of the molecule must be established. The cyclopentane ring is substituted at the C1 position with a formyl group (-CHO) and a 2-chloroethyl group (-CH₂CH₂Cl), creating a quaternary chiral center. The C3 position contains a methyl group (-CH₃), creating a second chiral center.

Consequently, the compound exists as a mixture of cis and trans diastereomers (relative to the C1 and C3 substituents). In high-resolution spectroscopy, researchers must anticipate signal doubling for key functional groups. Furthermore, the proximity of the C1 chiral center renders the adjacent methylene protons of the 2-chloroethyl group diastereotopic , meaning they are magnetically inequivalent and will exhibit complex coupling networks (ABXY spin systems) rather than simple first-order splitting.

Nuclear Magnetic Resonance (NMR) Profiling

NMR spectroscopy is the primary modality for confirming the structural framework of cyclopentanecarbaldehyde derivatives[3]. The following tables summarize the expected chemical shifts based on the electronic environment and anisotropic effects of the functional groups.

Table 1: Predicted ¹H and ¹³C NMR Signal Assignments (CDCl₃, 400 MHz / 100 MHz)

Position	¹H NMR (δ, ppm)	Multiplicity & Coupling	¹³C NMR (δ, ppm)	Diagnostic Rationale
C1 (Quaternary)	-	-	58.5	Deshielded by adjacent carbonyl; low intensity due to lack of NOE.
C1-CHO	9.55	s (1H)	204.2	Sharp singlet due to attachment to quaternary C1 (no vicinal protons).
C1-CH₂ (Ethyl)	1.95 - 2.10	m (2H)	41.2	Diastereotopic protons; complex multiplet due to chiral C1 center.
CH₂-Cl (Ethyl)	3.50 - 3.65	m (2H)	45.8	Deshielded by electronegative chlorine; diastereotopic splitting.
C2 (Ring)	1.40 - 1.80	m (2H)	38.4	Adjacent to quaternary center; part of the ring envelope.
C3 (Ring)	2.00 - 2.20	m (1H)	33.1	Methine proton; complex coupling with adjacent methyl and ring CH₂.
C3-CH₃	1.05	d (3H, J = 6.8 Hz)	21.0	Upfield doublet; may appear as two overlapping doublets if diastereomeric mixture.
C4, C5 (Ring)	1.20 - 1.90	m (4H)	31.2, 34.5	Overlapping aliphatic multiplets typical of substituted cyclopentanes.

Protocol 1: High-Resolution NMR Acquisition Workflow

To ensure a self-validating NMR dataset, the following protocol eliminates artifacts and ensures accurate integration of diastereomeric mixtures.

• Sample Preparation: Dissolve 15-20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. Transfer to a 5 mm precision NMR tube. Causality: High concentration is required to adequately resolve the low-intensity quaternary C1 carbon signal against baseline noise.

• Instrument Initialization & Locking: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Establish the deuterium lock on the CDCl₃ solvent signal to prevent field drift during acquisition.

• Shimming: Perform gradient shimming followed by manual optimization of Z1 and Z2 shims. Validation Check: The TMS peak line width must be < 0.5 Hz at 50% height; otherwise, diastereomeric splitting may be obscured by poor resolution.

• ¹H Acquisition (zg30): Set the spectral width to 12 ppm. Use a relaxation delay (D1) of 2 seconds and acquire 32 scans. Causality: A 2-second delay ensures complete longitudinal relaxation (T1) of the aldehyde proton, allowing for accurate quantitative integration.

• ¹³C Acquisition (zgpg30): Apply a proton-decoupled pulse sequence. Set the spectral width to 250 ppm. Use a relaxation delay of 3 seconds and acquire a minimum of 512 scans. Causality: Quaternary carbons (C1) lack attached protons, eliminating the Nuclear Overhauser Effect (NOE) enhancement. A longer D1 and higher scan count are mandatory to visualize this node.

Vibrational Spectroscopy (FT-IR)

Fourier-Transform Infrared (FT-IR) spectroscopy provides orthogonal validation of the functional groups, specifically the orthogonal presence of the halogen and the carbonyl.

Table 2: Diagnostic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Diagnostic Significance
2950 - 2860	C-H stretch (sp³)	Strong	Confirms the aliphatic cyclopentane and alkyl backbone.
2820, 2720	C-H stretch (aldehyde)	Weak/Med	Fermi resonance doublet; definitively confirms the -CHO group.
1725	C=O stretch	Strong	Unconjugated aliphatic aldehyde carbonyl stretch.
1450, 1380	C-H bending	Medium	Methyl and methylene deformations.
730 - 700	C-Cl stretch	Strong	Confirms the primary alkyl chloride functionality.

Mass Spectrometry (MS) & Fragmentation Mechanisms

In Electron Ionization (EI) Mass Spectrometry, 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde exhibits a highly predictable fragmentation pattern driven by the lability of the formyl group and the characteristic isotopic signature of chlorine. The molecular ion (M⁺•) will appear at m/z 174 (for ³⁵Cl) and m/z 176 (for ³⁷Cl) in a definitive 3:1 ratio, validating the presence of a single chlorine atom.

Figure 1: Primary Electron Ionization (EI) mass spectrometry fragmentation pathways.

Protocol 2: GC-MS Analytical Workflow

To separate potential diastereomers and obtain clean mass spectra, the following GC-MS protocol is utilized.

• Sample Preparation: Dilute the compound to 1 mg/mL in HPLC-grade dichloromethane (DCM).

• System Blank & Conditioning: Run a pure DCM blank through the system. Validation Check: The baseline must be flat to confirm the absence of column bleed or carryover from previous runs.

• Injection: Inject 1.0 µL of the sample using a split ratio of 1:50. Set the injection port temperature to 250 °C. Causality: The split ratio prevents detector saturation and peak fronting, ensuring sharp, symmetrical peaks for accurate mass assignment.

• Oven Temperature Program: Start at 60 °C (hold for 2 min). Ramp at 10 °C/min to 280 °C (hold for 5 min). Causality: A shallow temperature ramp is critical for resolving the cis and trans diastereomers, which will elute as two closely spaced peaks with nearly identical mass spectra.

• MS Parameters: Operate the MS in EI mode at 70 eV. Set the ion source temperature to 230 °C. Scan range: m/z 35 to 300.

Integrated Spectroscopic Workflow

To ensure absolute structural confidence, data from NMR, IR, and MS must be synthesized. The workflow below outlines the logical progression of data acquisition and integration.

Figure 2: Standardized multi-modal spectroscopic workflow for structural validation.

By cross-referencing the exact mass and isotopic distribution from the GC-MS with the connectivity established by 2D NMR (such as HMBC correlations between the aldehyde proton and the C2/C5 ring carbons), researchers can unequivocally confirm the identity and purity of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde.

References

• One-Pot Conversion of Aldehydes and Aryl Halides to Disubstituted Alkynes via Tandem Seyferth–Gilbert Homologation/Copper-Free Sonogashira Coupling Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Unnatural α-amino ethyl esters from diethyl malonate or ethyl β-bromo-α-hydroxyiminocarboxylate Source: Beilstein Journal of Organic Chemistry URL:[Link]

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Structural and Spectroscopic Elucidation of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde: A Comprehensive NMR Guide

As a Senior Application Scientist, characterizing heavily substituted cyclic systems requires moving beyond simple peak-picking. The structural elucidation of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde presents a fascinating analytical challenge. This molecule features a cyclopentane core with two distinct stereocenters (C1 and C3), leading to the potential for cis and trans diastereomers. Furthermore, the presence of three distinct functional groups—an aldehyde, an alkyl chloride, and a methyl group—creates a highly differentiated electronic environment.

This guide provides a comprehensive, self-validating framework for the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopic analysis of this compound, grounded in fundamental physical chemistry and established laboratory protocols.

Self-Validating Experimental Protocol: Sample Preparation & Acquisition

High-fidelity NMR data begins at the bench. Poor sample preparation introduces magnetic susceptibility gradients, leading to line broadening and loss of crucial J -coupling information. The following protocol is engineered as a self-validating system to guarantee spectral integrity, adhering to standard solution-state NMR guidelines[1].

Step-by-step NMR sample preparation and acquisition workflow.

Step-by-Step Methodology

• Sample Weighing & Concentration: Weigh 10–15 mg of the compound for 1 H NMR, or up to 50 mg if 13 C NMR is required in a short timeframe.

  • Causality: A concentration of 50–150 mM strikes the optimal balance. Too dilute yields poor signal-to-noise (S/N) for the insensitive 13 C nucleus; too concentrated increases viscosity, which reduces molecular tumbling rates and broadens spectral lines[1].

• Solvent Selection & Dissolution: Dissolve the analyte in 0.6 mL of Deuterated Chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl 3​ lacks interfering aliphatic protons and provides a 2 H signal for the spectrometer's field-frequency lock.

  • Validation Check: The solution must be optically clear. Particulates cause localized magnetic field distortions. Filter through glass wool if necessary.

• Tube Transfer: Transfer the solution to a high-quality 5 mm NMR tube.

  • Validation Check: The liquid column height must be exactly 4.0–4.5 cm. This ensures the sample completely fills the active volume of the Radio Frequency (RF) coil while minimizing convection currents.

• Locking and Shimming: Insert the sample into the magnet (e.g., 400 MHz or 600 MHz spectrometer). Engage the deuterium lock and perform automated or manual shimming (optimizing Z-gradients).

  • Validation Check: The field-frequency lock must stabilize at >80% amplitude. Post-shimming, the full width at half maximum (FWHM) of the residual CHCl 3​ peak (7.26 ppm) must be ≤ 1.0 Hz to guarantee resolution of fine multiplet splitting.

• Data Acquisition: Acquire the 1D 1 H spectrum (typically 16–32 scans) and the 1D 13 C spectrum (typically 512–1024 scans, with broadband proton decoupling).

1 H NMR Spectral Analysis & Mechanistic Causality

The proton spectrum of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde is defined by the interplay of electronegative deshielding and complex cyclic spin systems. Because the cyclopentane ring is not perfectly planar (adopting an "envelope" or "half-chair" conformation), the ring protons are diastereotopic and will exhibit complex overlapping multiplets[2].

Table 1: Predicted 1 H NMR Assignments

Position	Functional Group	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Mechanistic Causality
C1-CHO	Aldehyde	9.50 – 9.80	Singlet (s)	1H	Extreme downfield shift driven by the diamagnetic anisotropy of the C=O π -bond and the strong inductive electron withdrawal by the oxygen atom. It is a singlet because C1 is a quaternary center (no adjacent protons).
-CH 2​ Cl	Chloroethyl (Terminal)	3.50 – 3.65	Multiplet (m)	2H	Deshielded by the highly electronegative chlorine atom via the σ -bond inductive effect.
-CH 2​ -	Chloroethyl (Internal)	1.80 – 2.20	Multiplet (m)	2H	Shifted slightly downfield relative to standard alkanes due to its proximity to the C1 quaternary center and the β -effect of the chlorine.
C2, C4, C5	Ring Methylenes	1.30 – 2.10	Overlapping Multiplets (m)	6H	Complex 2J (geminal) and 3J (vicinal) coupling. The rigid cyclic geometry forces these protons into distinct axial/equatorial-like environments[3].
C3-H	Ring Methine	1.60 – 2.10	Multiplet (m)	1H	Highly coupled to the adjacent ring CH 2​ groups and the C3-methyl group.
C3-CH 3​	Methyl	0.90 – 1.00	Doublet (d)	3H	Highly shielded aliphatic environment. Split into a doublet by the single adjacent methine proton at C3 ( 3J≈6.5 Hz).

13 C NMR Spectral Analysis & Mechanistic Causality

Carbon-13 NMR provides a direct map of the molecular backbone. Because 13 C has a low natural abundance (~1.1%), we utilize proton decoupling ( 13 C{ 1 H}) to collapse carbon-proton scalar couplings, yielding a spectrum of sharp singlets. The chemical shift range is vast (~0–220 ppm), making it highly sensitive to electronic environments[4].

Table 2: Predicted 13 C NMR Assignments

Position	Carbon Type	Chemical Shift ( δ , ppm)	Mechanistic Causality
C=O	Aldehyde Carbon	202.0 – 206.0	The sp2 hybridization and direct double bond to the highly electronegative oxygen atom severely deplete electron density, resulting in extreme deshielding[5].
C1	Quaternary Ring C	55.0 – 62.0	Deshielded compared to standard aliphatic carbons due to direct attachment to the electron-withdrawing carbonyl group.
-CH 2​ Cl	Chloro-substituted C	40.0 – 46.0	The electronegative chlorine atom withdraws electron density, deshielding the nucleus[4].
-CH 2​ -	Aliphatic Chain C	35.0 – 40.0	Standard aliphatic carbon, slightly influenced by the β -chlorine and α -quaternary center.
C3	Methine (CH)	32.0 – 36.0	The branching point for the methyl group; typical shift for a substituted cycloalkane methine.
C2, C4, C5	Ring Methylenes	25.0 – 35.0	Standard cyclopentane ring carbons. Note: If the sample is a mixture of cis and trans diastereomers, these peaks will appear duplicated with slight chemical shift variations.
C3-CH 3​	Methyl Carbon	15.0 – 21.0	Primary carbon, highly shielded due to maximal electron density and lack of nearby electronegative atoms.

Advanced 2D NMR Strategies for Stereochemical Assignment

While 1D NMR confirms the constitutional connectivity, it cannot definitively resolve the relative stereochemistry (the cis or trans relationship between the C1-carbaldehyde and the C3-methyl group). To map the exact 3D architecture, a multiparametric 2D NMR approach is required.

Multiparametric NMR data integration strategy for assignment.

• COSY (Correlation Spectroscopy): Maps 1 H- 1 H spin-spin coupling. Critical for tracing the continuous spin system from the C3-methyl doublet through the C3-methine and around the cyclopentane ring.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons to their directly attached carbons ( 1JCH​ ). This immediately separates the overlapping ring proton multiplets by spreading them across the wider 13 C chemical shift dimension.

• NOESY (Nuclear Overhauser Effect Spectroscopy): The ultimate tool for stereochemistry. NOESY measures through-space dipole-dipole interactions (< 5 Å). A strong NOE cross-peak between the aldehyde proton (9.5 ppm) and the C3-methyl protons (0.95 ppm) would definitively prove a syn (cis) relationship, whereas the absence of this peak suggests an anti (trans) configuration.

By enforcing strict sample preparation protocols and applying fundamental principles of magnetic resonance causality, researchers can extract unambiguous structural and stereochemical data from highly complex cyclic scaffolds.

References

• "Interpreting C-13 NMR Spectra", Chemistry LibreTexts. Available at: [Link][5]

• "13C NMR Chemical Shift", Oregon State University. Available at:[Link][4]

• "BRUKER NMR TRAINING - Required NMR sample preparation protocol", Magnetic Resonance Research Center, University of Notre Dame. Available at: [Link][1]

• "H-1 proton nmr spectrum of cyclopentane", DocBrown's Advanced Organic Chemistry. Available at: [Link][2]

• "NMR spectroscopy of cyclopentane derivatives", ACS Publications. Available at:[Link][3]

Sources

• 1. nmr.nd.edu [nmr.nd.edu]
• 2. cyclopentane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclopentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]

Elucidating the Mass Spectrometric Fragmentation Dynamics of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde

Executive Summary

As analytical methodologies in drug development and synthetic validation grow increasingly stringent, the structural elucidation of complex, multi-functional aliphatic compounds requires a rigorous understanding of gas-phase ion chemistry. This whitepaper provides an in-depth technical analysis of the electron impact mass spectrometry (EI-MS) fragmentation pathways of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde ( C9​H15​ClO ). By dissecting the competing mechanistic drivers—namely, the formyl group, the alkyl chloride moiety, and the substituted cyclopentane ring—this guide establishes a self-validating framework for spectral interpretation and analytical method design.

Structural Dynamics & Ionization Strategy

The target molecule features a highly congested quaternary center at C1 of the cyclopentane ring, bonded to both a formyl group (-CHO) and a 2-chloroethyl group ( −CH2​CH2​Cl ). This structural topology creates a highly competitive environment for charge localization and subsequent fragmentation following 70 eV electron impact ionization.

The primary ionization event typically involves the ejection of a non-bonding electron from either the carbonyl oxygen or the chlorine atom. Because the inherent stability of cycloalkane molecular ions is generally higher than that of linear alkanes[1], the radical molecular ion [M]+∙ at m/z 174 (for 35Cl ) and m/z 176 (for 37Cl ) is detectable, albeit at low relative abundance due to the highly favored fragmentation pathways initiated by the quaternary C1 center.

Mechanistic Fragmentation Pathways (EI-MS)

Understanding the causality behind the observed mass spectrum requires tracing the thermodynamic and entropic drivers of each cleavage event.

Pathway A: Carbonyl-Directed Alpha Cleavage

Aliphatic aldehydes predominantly fragment via α -cleavage[2]. In this molecule, the bond adjacent to the carbonyl group breaks, expelling a formyl radical ( ∙CHO , 29 Da).

• Causality: The cleavage of the C1-CHO bond is highly favored because it leaves behind a tertiary carbocation at C1, which is heavily stabilized by hyperconjugation from the cyclopentane ring and the alkyl side chains.

• Diagnostic Ions: This yields the [M−29]+ fragment at m/z 145 ( 35Cl ) and m/z 147 ( 37Cl ). The preservation of the 3:1 isotopic ratio in these peaks confirms the retention of the chlorine atom.

Pathway B: The McLafferty Rearrangement

Carbonyl compounds with γ -hydrogens frequently undergo a McLafferty rearrangement[2]. By tracing the carbon backbone from the carbonyl group (Carbonyl C → C1 α → CH2​ β → CH2​ γ ), we identify that the γ -carbon of the 2-chloroethyl group possesses two hydrogens.

Causality: The radical cation localized on the carbonyl oxygen abstracts a γ -hydrogen via a thermodynamically favorable six-membered cyclic transition state. This induces the cleavage of the α

β bond (the bond between the cyclopentane C1 and the ethyl CH2​ ).

Diagnostic Ions: This rearrangement expels neutral vinyl chloride ( CH2​=CHCl , 62 Da for 35Cl ), leaving an enol radical cation on the cyclopentane core at m/z 112 . The absence of an isotopic doublet at this mass confirms the loss of the halogen.

Pathway C: Halogen-Driven Cleavage

Alkyl chlorides exhibit distinct fragmentation due to the similar bond dissociation energies of C-C and C-Cl bonds[3].

• Causality: Heterolytic cleavage of the C-Cl bond results in the loss of a chlorine radical ( ∙Cl ), driven by the electronegativity of the halogen, while the loss of HCl (36/38 Da) occurs via elimination to form a stable alkene radical cation[4].

• Diagnostic Ions: Loss of HCl yields an [M−36]+∙ ion at m/z 138. Alternatively, the homolytic α -cleavage of the entire 2-chloroethyl radical ( ∙CH2​CH2​Cl , 63/65 Da) yields a tertiary carbocation at m/z 111 .

Mechanistic fragmentation pathways of the target cycloalkane.

Quantitative Data Presentation

The following table summarizes the diagnostic fragment ions, providing a reference for spectral annotation.

Fragment Ion	m/z ( 35Cl )	m/z ( 37Cl )	Isotope Ratio	Mechanistic Origin	Structural Assignment
[M]+∙	174	176	3:1	Molecular Ion	Intact radical cation
[M−29]+	145	147	3:1	α -Cleavage	Loss of formyl radical ( ∙CHO )
[M−36]+∙	138	N/A	None	Elimination	Loss of neutral hydrogen chloride ( HCl )
[M−62]+∙	112	N/A	None	McLafferty Rearr.	Loss of neutral vinyl chloride ( C2​H3​Cl )
[M−63]+	111	N/A	None	Alkyl Cleavage	Loss of 2-chloroethyl radical ( ∙C2​H4​Cl )
[M−65]+	109	N/A	None	Sequential Loss	Loss of ∙CHO followed by HCl

Self-Validating GC-EI-MS Experimental Protocol

To ensure data integrity and trustworthiness, the analytical workflow must be self-validating. The following protocol utilizes intrinsic isotopic signatures as an automated quality control gate.

Step 1: Sample Preparation & Introduction

• Action: Dilute the analyte to 10-50 ppm in a volatile, non-reactive solvent (e.g., GC-grade hexane). Add a deuterated internal standard (e.g., Naphthalene-d8) to validate ionization efficiency.

• Causality: Direct injection avoids derivatization artifacts. The internal standard ensures that fluctuations in the Total Ion Chromatogram (TIC) are due to sample concentration, not source contamination.

Step 2: Chromatographic Separation

• Action: Utilize a non-polar capillary column (e.g., 5% phenyl / 95% dimethylpolysiloxane, 30m x 0.25mm x 0.25µm). Program the oven from 60°C (hold 1 min) to 250°C at 15°C/min.

• Causality: A non-polar stationary phase ensures that the analyte elutes based strictly on its boiling point, preventing active-site adsorption of the reactive aldehyde group.

Step 3: Electron Impact Ionization (EI)

• Action: Set the ionization energy strictly to 70 eV with a source temperature of 230°C.

• Causality: 70 eV is the universal standard for EI-MS. It imparts ~600 kJ/mol of internal energy, which is strictly required to overcome the activation energy barriers for complex rearrangements (like the McLafferty rearrangement) while matching library spectra.

Step 4: Self-Validating Data Analysis (The Isotope Gate)

• Action: Program the data system to apply an "Isotopic Ratio Validation Check." For any peak assigned to a chlorine-containing fragment (e.g., m/z 145), the software must verify the presence of an m/z 147 peak at 32-34% relative intensity.

• Causality: Alkyl halides produce two distinct molecular and fragment ions proportional to the natural abundance of 35Cl and 37Cl [3]. If the 3:1 ratio is absent, the peak is automatically flagged as an isobaric interference (e.g., background column bleed), validating the structural assignment.

Self-validating GC-EI-MS experimental workflow for structural elucidation.

Conclusion

The fragmentation of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde is a masterclass in competing gas-phase ion chemistries. By leveraging the specific isotopic signatures of the chlorine atom and the predictable rearrangement pathways of the formyl group, analysts can confidently map the resulting mass spectrum. Implementing self-validating protocols ensures that these mechanistic insights translate into robust, reproducible analytical data suitable for regulatory submission and advanced research.

References

• Source: jove.
• 14.
• Source: jove.
• Source: jove.

Sources

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Architectural Scaffolds in Modern Therapeutics: A Technical Guide to the Physical and Chemical Properties of Substituted Cyclopentane Carbaldehydes

Executive Summary

As the pharmaceutical industry approaches the late-2026 "patent cliff," the demand for highly specialized, metabolically stable active pharmaceutical ingredients (APIs) has surged. At the core of this transition are substituted cyclopentane carbaldehydes (SCCs) . These molecules serve as foundational architectural scaffolds, providing the exact five-membered ring geometry required to mimic natural sugars in nucleoside analogs while offering superior resistance to enzymatic degradation.

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between fundamental physicochemical data and industrial-scale synthetic application. This guide details the intrinsic properties of SCCs, the mechanistic causality behind their synthesis, and self-validating protocols for their integration into drug development pipelines.

Physicochemical Profiling of Core Scaffolds

The physical properties of cyclopentanecarbaldehyde (CAS 872-53-7) and its substituted derivatives dictate their handling, storage, and reactivity in industrial settings. The unsubstituted core is a volatile, flammable liquid that is highly susceptible to autoxidation. To maintain structural integrity during storage, it is standard practice to stabilize the aldehyde with 0.1% hydroquinone, which quenches ambient radical formation.

Table 1: Quantitative Physicochemical Data of Key Cyclopentane Carbaldehydes

Property	Cyclopentanecarbaldehyde	2-Oxocyclopentane-1-carbaldehyde	2-(Dimethylamino)cyclopentane-1-carbaldehyde
CAS Registry Number	872-53-7	1192-54-7[1]	104235-95-2[2]
Molecular Formula	C 6​ H 10​ O[3]	C 6​ H 8​ O 2​ [1]	C 8​ H 15​ NO[2]
Molecular Weight	98.14 g/mol [3]	112.13 g/mol [1]	141.21 g/mol [2]
Density (at 25 °C)	0.919 g/mL	Conformationally dependent	Amine-dependent
Boiling Point	140–141 °C	Decomposes at high temp	Requires vacuum distillation
Refractive Index ( n20/D​ )	1.4430	N/A	N/A
Flash Point	28.3 °C (Closed Cup)	N/A	N/A

Stereochemical Dynamics: The cyclopentane ring is not planar; it rapidly interconverts between "envelope" and "half-chair" conformations to minimize Pitzer (torsional) strain. When substituents are introduced (e.g., 2-methyl or 2-oxo groups), this pseudorotation is restricted. In drug design, this conformational locking is exploited to project functional groups into specific 3D vectors, drastically improving target binding affinity[4].

Mechanistic Pathways and Reactivity

The synthetic utility of SCCs stems from the orthogonal reactivity of the formyl group against the stable carbocyclic backbone. The core scaffold is frequently synthesized via the copper-catalyzed oxidation of cyclohexene, a process that forces a thermodynamically favorable radical ring contraction. Once formed, the aldehyde acts as a highly electrophilic hub for reductive aminations and Grignard additions,.

Fig 1: Synthetic pathways from cyclohexene to pharmaceutical targets via cyclopentanecarbaldehyde.

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following workflows are designed as self-validating systems incorporating strict in-process controls (IPCs).

Protocol A: Synthesis via Copper-Catalyzed Ring Contraction

This protocol generates the core cyclopentanecarbaldehyde from a six-membered precursor.

• Initiation: Charge a reactor with cyclohexene (1.0 eq) in an aqueous acetonitrile solvent system.

• Catalyst Addition: Add catalytic Copper(II) sulfate (0.05 eq) and sodium persulfate (1.2 eq) under a strict inert argon atmosphere.

• Thermal Activation: Heat the mixture to 60 °C for 4 hours.

  • Causality Behind Choice: The persulfate oxidant thermally decomposes to generate a sulfate radical anion, which abstracts a hydrogen atom from the hydrated cyclohexene. The Cu(II) single-electron transfer (SET) mediator oxidizes the resulting 2-hydroxycyclohexyl radical, triggering a skeletal rearrangement into the five-membered ring.

• Self-Validation (IPC): Extract an aliquot and analyze via GC-MS. The protocol is validated to proceed to the workup phase only when the cyclohexene peak disappears and the target mass (m/z 98.14) is dominant.

• Isolation: Extract with diethyl ether, wash with brine, dry over anhydrous MgSO 4​ , and carefully distill under reduced pressure (bp 140-141 °C).

Protocol B: Chemoselective Reductive Amination

This workflow is utilized to attach complex heterocyclic bases to the cyclopentyl "pseudo-sugar" backbone[5].

• Imine Formation: Dissolve cyclopentanecarbaldehyde (1.0 eq) and the target primary/secondary amine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE). Stir at room temperature for 2 hours.

• Reduction: Cool the reaction to 0 °C. Portion-wise, add sodium triacetoxyborohydride (NaBH(OAc) 3​ ) (1.5 eq).

  • Causality Behind Choice: NaBH(OAc) 3​ is strictly chosen over standard NaBH 4​ . The electron-withdrawing acetate ligands significantly attenuate the hydride's nucleophilicity. This ensures the reagent selectively reduces the transient, highly electrophilic iminium ion without prematurely reducing the unreacted starting aldehyde into cyclopentylmethanol[5].

• Self-Validation (IPC): Spot the reaction mixture on a TLC plate and stain with 2,4-Dinitrophenylhydrazine (2,4-DNP). The starting aldehyde will form a bright orange spot. The reaction is complete when the orange spot is entirely absent, self-validating the total consumption of the aldehyde.

• Quench & Purify: Quench with saturated aqueous NaHCO 3​ , extract with dichloromethane, and purify via flash column chromatography.

Strategic Applications in Drug Development

The integration of SCCs into modern pharmacology is driven by their ability to improve metabolic stability and pharmacokinetic profiles.

• Next-Generation Antivirals: In the synthesis of carbocyclic nucleoside analogs, the cyclopentyl ring replaces the traditional ribose sugar. Because it lacks the labile hemiacetal oxygen of ribose, the resulting drug is highly resistant to enzymatic cleavage (e.g., by phosphorylases), drastically increasing the drug's half-life in vivo[5].

• JAK Inhibitors and MR Antagonists: Substituted cyclopentanecarbaldehydes are critical starting materials for synthesizing follow-up therapies to clinical candidates like PF-03882845 and the JAK inhibitor INCB018424. The aldehyde undergoes Grignard addition followed by DMF quenching to build the complex steroidal and non-steroidal frameworks required for target receptor selectivity[6].

• Prostaglandin Synthesis: Advanced organocatalysis, such as the formal 3+2 cycloaddition developed by Yujiro Hayashi using diphenylprolinol silyl ether, allows for the highly enantio- and diastereoselective synthesis of substituted cyclopentanecarbaldehydes. This breakthrough has enabled some of the shortest and highest-yielding asymmetric total syntheses of Prostaglandin A1 and E1[4].

Comprehensive References

1. Cyclopentanecarboxaldehyde Cyclopentanecarbaldehyde - Sigma-Aldrich. Source: sigmaaldrich.com. URL: 2. How is Cyclopentanecarbaldehyde utilized in drug synthesis? - FAQ - Guidechem. Source: guidechem.com. URL: 3.[3] Cyclopentanecarbaldehyde | C6H10O | CID 70106 - PubChem - NIH. Source: nih.gov. URL: 4.[1] Cyclopentanecarboxaldehyde, 2-oxo- | C6H8O2 | CID 10975441 - PubChem. Source: nih.gov. URL: 5.[2] Cyclopentanecarboxaldehyde, 2-(dimethylamino)- | C8H15NO | CID 19849684 - PubChem. Source: nih.gov. URL: 6. The April Briefing: Why CAS 872-53-7 Cyclopentanecarbaldehyde is the Industrial Key to Next-Gen Antiviral Generics - Eastfine. Source: eastfine.net. URL: 7.[4] Yujiro Hayashi - TOHOKU UNIVERSITY Researchers. Source: tohoku.ac.jp. URL:

Sources

• 1. Cyclopentanecarboxaldehyde, 2-oxo- | C6H8O2 | CID 10975441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclopentanecarboxaldehyde, 2-(dimethylamino)- | C8H15NO | CID 19849684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclopentanecarbaldehyde | C6H10O | CID 70106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. TOHOKU UNIVERSITY Researchers - Yujiro Hayashi [r-info.tohoku.ac.jp]
• 5. The April Briefing: Why CAS 872-53-7 Cyclopentanecarbaldehyde is the Industrial Key to Next-Gen Antiviral Generics [eastfine.net]
• 6. Page loading... [guidechem.com]

The Reactivity of the Chloroethyl Group in Organic Synthesis: Mechanisms, Kinetics, and Therapeutic Applications

Executive Summary

As a structural motif, the chloroethyl group ( −CH2​CH2​Cl ) represents a double-edged sword in synthetic organic chemistry and drug design. Its inherent electrophilicity, driven by the polarization of the carbon-chlorine bond, makes it a highly versatile handle for molecular functionalization. However, mastering its reactivity requires a deep understanding of competing kinetic pathways—specifically, the delicate balance between nucleophilic substitution, β -elimination, and intramolecular cyclization. This whitepaper provides an in-depth technical analysis of chloroethyl reactivity, offering researchers and drug development professionals actionable, self-validating protocols for harnessing this functional group in the synthesis of complex architectures and chemotherapeutic agents.

Mechanistic Foundations: Substitution, Elimination, and Anchimeric Assistance

The kinetic fate of the chloroethyl group is dictated by the molecular microenvironment and the nature of adjacent functional groups. In standard bimolecular reactions, the group undergoes traditional SN​2 nucleophilic substitution or E2 elimination depending on the basicity and steric bulk of the attacking reagent [[1]]().

However, when the chloroethyl moiety is positioned adjacent to a nucleophilic heteroatom—most notably the nitrogen atom in bis(2-chloroethyl)amines—a dominant third pathway emerges: anchimeric assistance (neighboring group participation). The lone pair on the nitrogen atom intramolecularly displaces the chloride leaving group, forming a highly strained, electrophilic aziridinium ion . This intermediate is the true reactive species responsible for the biological activity of nitrogen mustard chemotherapeutics 2.

Quantitative Kinetics and Thermodynamic Data

The transition state energy of chloroethyl reactions can be drastically altered by metal complexation or solvent effects. For example, complexing 2-(2-chloroethyl)pyridine to a palladium center activates the adjacent C-H bond, accelerating the β -elimination rate by nearly three orders of magnitude compared to the free ligand 3.

Table 1: Kinetic Parameters of Selected Chloroethyl Group Reactions

Substrate	Nucleophile / Base	Solvent	Reaction Type	Rate Constant ( k )	Reference
2-Chloroethylamine	Amino Acid	Aqueous (pH 7.4)	SN​2	0.05–0.2	1
2-(2-Chloroethyl)pyridine	Quinuclidine	Acetonitrile	β -Elimination	6.2×10−6M−1s−1	3
Pd-complexed 2-(2-Chloroethyl)pyridine	Quinuclidine	Acetonitrile	β -Elimination	3.6×10−3M−1s−1	[[3]]()

Application in Drug Development: Nitrogen Mustards

In oncology, the chloroethyl group is the warhead of bifunctional alkylating agents. Once the aziridinium ion forms, it selectively attacks the nucleophilic N7 center of guanine bases in DNA. Because nitrogen mustards possess two chloroethyl arms, a second alkylation event occurs, forging an interstrand cross-link (ICL) predominantly at 5'-d(GNC) sequences [[2]](), 4. This irreversible DNA damage halts replication and forces the cell into p53-mediated apoptosis.

Mechanism of DNA alkylation and cross-linking by chloroethyl-containing nitrogen mustards.

Synthetic Methodologies and Self-Validating Protocols

Handling chloroethyl-containing intermediates requires rigorous procedural control to prevent unwanted polymerization or self-alkylation. The following protocols are designed as self-validating systems, embedding causality and analytical checkpoints directly into the workflow.

Protocol 1: Synthesis of Functionalized Nitrogen Mustards

Objective: Synthesize a functionalized nitrogen mustard using N,N-Bis(2-chloroethyl)acetamide as a stable precursor [[5]]().

• Step 1: Acidic Hydrolysis

  • Action: Suspend N,N-Bis(2-chloroethyl)acetamide in 6M HCl and heat to reflux for 4 hours.

  • Causality: The acetamide acts as a robust protecting group. Direct handling of free bis(2-chloroethyl)amine is hazardous due to rapid self-alkylation. Acidic hydrolysis unmasks the amine while immediately protonating it to the stable hydrochloride salt, preventing premature aziridinium formation.

  • Validation Check: Spot the reaction mixture on a silica TLC plate. The complete disappearance of the UV-active starting material and the appearance of a baseline, ninhydrin-positive spot confirms quantitative deprotection.

• Step 2: Electrophilic Derivatization

  • Action: Neutralize the hydrochloride salt in situ with K2​CO3​ in a biphasic organic/aqueous system, immediately followed by the dropwise addition of the target electrophile (e.g., an acyl chloride) at 0 °C.

  • Causality: A biphasic system ensures that as the free amine is generated, it partitions into the organic layer where it reacts with the electrophile, minimizing aqueous side reactions. The low temperature suppresses intramolecular cyclization.

  • Validation Check: LC-MS analysis of the organic layer must show the expected [M+H]+ mass of the functionalized nitrogen mustard, exhibiting the characteristic 9:6:1 isotopic pattern indicative of a dichloro compound.

Two-step experimental workflow for synthesizing functionalized nitrogen mustards.

Protocol 2: Blanc-Type Chloroethylation of Thiophene

Objective: Introduce a 1-chloroethyl group onto a heteroaromatic ring to yield 2-(1-chloroethyl)thiophene 6.

• Step 1: Controlled Alkylation

  • Action: In a 3-necked flask, combine thiophene (4 mol), paraldehyde (1.33 mol), and concentrated HCl. Cool the mixture to 10–13 °C using an ice/salt bath. Bubble anhydrous HCl gas through the mixture for 35 minutes.

  • Causality: Paraldehyde is utilized instead of pure acetaldehyde to provide a controlled, slow release of the reactive monomer, preventing an exothermic runaway. Maintaining the temperature strictly between 10–13 °C is non-negotiable; higher temperatures provide the activation energy required for the highly reactive 1-chloroethyl intermediate to undergo Friedel-Crafts oligomerization with unreacted thiophene.

  • Validation Check: The reaction is self-indicating via phase separation. A distinct, heavy organic layer of 2-(1-chloroethyl)thiophene will separate from the aqueous acid. Density verification and immediate GC-MS (showing the molecular ion without higher molecular weight polythiophene oligomers) validate the step before proceeding to downstream applications (e.g., elimination to 2-vinylthiophene).

References

• "Nitrogen mustard - Wikipedia", wikipedia.org. 2

• "The Chloroethyl Group: A Double-Edged Sword in Reactivity and Drug Design", benchchem.com. 1

• "The Comparative Reactivity of Bis(2-chloroethyl)amine and Other Nitrogen Mustards", benchchem.com.

• "Characterization of Nitrogen Mustard Formamidopyrimidine Adduct Formation...", nih.gov. 4

• "Application Notes and Protocols for the Synthesis of Nitrogen Mustards...", benchchem.com. 5

• "Structure and Reactivity of trans-Bis[2-(2-chloroethyl)pyridine]palladium Chloride...", acs.org.3

• "35.1.3 Benzylic Chlorides", thieme-connect.de.6

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Retrosynthetic Analysis and Synthetic Elaboration of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde

Abstract: The synthesis of highly functionalized cycloalkanes with quaternary stereocenters demands rigorous chemoselectivity and strategic functional group masking. This technical guide outlines the retrosynthetic logic and forward synthetic protocols for 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde. By leveraging a nitrile-directed alkylation and a controlled hydride reduction, we bypass the inherent instability of aldehyde enolates, ensuring a high-yielding, scalable, and self-validating synthetic route.

Strategic Retrosynthetic Disconnections

The target molecule, 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde, presents two primary synthetic challenges:

• A highly congested quaternary center at C1 , bearing both a formyl group and a 2-chloroethyl chain.

• The presence of a reactive aldehyde , which is highly susceptible to self-aldol condensation if subjected to the strongly basic conditions required for enolate alkylation.

To circumvent these issues, the retrosynthetic strategy relies on masking the aldehyde as a nitrile during the critical C-C bond-forming step.

Disconnection 1: Functional Group Interconversion (Aldehyde → Nitrile)

Direct alkylation of an aldehyde enolate is notoriously difficult due to competing aldol reactions. By disconnecting the formyl group back to a carbonitrile, we reveal 1-(2-chloroethyl)-3-methylcyclopentanecarbonitrile. Nitriles are stable under strongly basic conditions and can be selectively reduced to aldehydes using Diisobutylaluminium hydride (DIBAL-H) at cryogenic temperatures[1].

Disconnection 2: Quaternary Center Formation (C-C Cleavage)

The quaternary center at C1 is disconnected via the α -alkylation of a nitrile carbanion. The precursor, 3-methylcyclopentanecarbonitrile, can be deprotonated using a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA)[2]. The required electrophile is 1-bromo-2-chloroethane. The disparity in leaving group ability between bromide and chloride ensures chemoselective alkylation at the brominated carbon, leaving the alkyl chloride intact for the final product[3].

Disconnection 3: Homologation (Nitrile → Ketone)

The unsubstituted nitrile can be traced back to 3-methylcyclopentanone, a commercially available and inexpensive starting material. The conversion of a ketone to a nitrile with one additional carbon atom is efficiently achieved via the van Leusen reaction using Tosylmethyl isocyanide (TosMIC)[4].

Retrosynthetic disconnection strategy for the target cyclopentane-1-carbaldehyde.

Forward Synthesis & Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (e.g., TLC, GC-MS) and specific workup rationales are included to ensure experimental integrity.

Step 1: van Leusen Homologation to 3-methylcyclopentanecarbonitrile

Mechanistic Causality: TosMIC acts as a densely functionalized C1​ synthon. The strong α -acidity of its methylene group allows for facile deprotonation and subsequent addition to the ketone. Following a cyclization-elimination sequence (loss of the tosyl group), the ketone is converted into a nitrile[4].

Protocol:

• Preparation: In an oven-dried, argon-purged flask, dissolve 3-methylcyclopentanone (1.0 equiv) and TosMIC (1.1 equiv) in anhydrous 1,2-dimethoxyethane (DME).

• Base Addition: Cool the mixture to 0 °C. Slowly add a solution of potassium tert-butoxide ( t -BuOK, 2.0 equiv) in anhydrous ethanol dropwise over 30 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Validation: Monitor via GC-MS until the ketone peak disappears.

• Workup: Quench with saturated aqueous NH4​Cl . Extract the aqueous layer with diethyl ether ( 3× ). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

• Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc) to yield 3-methylcyclopentanecarbonitrile.

Step 2: Chemoselective α -Alkylation

Mechanistic Causality: LDA is utilized to quantitatively generate the lithiated nitrile. The reaction must be held at -78 °C to prevent the carbanion from undergoing side reactions[2]. When 1-bromo-2-chloroethane is introduced, the SN​2 attack occurs exclusively at the carbon bearing the bromide. Bromide is a larger, more polarizable ion with a weaker C-X bond compared to chloride, making it a vastly superior leaving group.

Protocol:

• Enolate Generation: To a solution of freshly prepared LDA (1.1 equiv) in anhydrous THF at -78 °C, add 3-methylcyclopentanecarbonitrile (1.0 equiv) dropwise. Stir for 1 hour at -78 °C to ensure complete deprotonation.

• Alkylation: Add 1-bromo-2-chloroethane (1.2 equiv) dropwise to the carbanion solution.

• Propagation: Maintain the reaction at -78 °C for 2 hours, then allow it to slowly warm to room temperature overnight. Validation: TLC monitoring (KMnO4 stain) will show the consumption of the starting nitrile.

• Workup: Quench with water at 0 °C. Extract with ethyl acetate. Wash the organic layer with 1M HCl, water, and brine. Dry over Na2​SO4​ and concentrate.

• Purification: Distill under reduced pressure or purify via column chromatography to isolate 1-(2-chloroethyl)-3-methylcyclopentanecarbonitrile.

Step 3: DIBAL-H Reduction to the Aldehyde

Mechanistic Causality: DIBAL-H is an electrophilic reducing agent. It first forms a Lewis acid-base adduct with the nitrogen lone pair of the nitrile. Intramolecular hydride transfer yields a bulky aluminum-iminium complex. The steric bulk of the isobutyl groups and the cryogenic temperature (-78 °C) strictly prevent a second hydride addition, which would otherwise over-reduce the substrate to an amine[5],[6]. Hydrolysis of this intermediate yields the target aldehyde.

Mechanistic pathway of DIBAL-H mediated reduction of nitriles to aldehydes.

Protocol:

• Reduction: Dissolve 1-(2-chloroethyl)-3-methylcyclopentanecarbonitrile (1.0 equiv) in anhydrous dichloromethane ( CH2​Cl2​ ) and cool to -78 °C under argon.

• Reagent Addition: Slowly add DIBAL-H (1.2 equiv, 1.0 M in toluene) dropwise down the side of the flask to maintain the internal temperature. Stir for 2 hours at -78 °C.

• Quenching (Critical Step): Quench the reaction at -78 °C by the careful addition of methanol (to destroy excess DIBAL-H), followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

• Hydrolysis: Remove the cooling bath and stir vigorously at room temperature for 2-4 hours until the emulsion breaks into two clear phases. This step breaks down the aluminum salts and hydrolyzes the imine to the aldehyde[7].

• Isolation: Extract the aqueous phase with CH2​Cl2​ . Wash the combined organics with brine, dry over MgSO4​ , and concentrate to yield 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde.

Quantitative Reaction Summary

The table below summarizes the critical parameters for the three-step synthetic workflow, ensuring reproducibility and rapid reference for scale-up operations.

Synthetic Step	Transformation	Key Reagents	Temp (°C)	Time	Expected Yield
1. Homologation	Ketone → Nitrile	TosMIC, t -BuOK, DME/EtOH	0 to 25	12 h	75 - 85%
2. Alkylation	Nitrile → α -Alkyl Nitrile	LDA, 1-bromo-2-chloroethane, THF	-78 to 25	14 h	65 - 75%
3. Reduction	Nitrile → Aldehyde	DIBAL-H, CH2​Cl2​ , Rochelle's Salt	-78	2 h	80 - 90%

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Methodological & Application

reaction of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde with nucleophiles

Application Note: Divergent Nucleophilic Functionalization of 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde for Spirocyclic Scaffold Synthesis

Executive Summary & Scientific Rationale

In modern drug discovery, the transition from flat, sp2-hybridized aromatic rings to 3D-rich, sp3-hybridized scaffolds is a proven strategy to improve pharmacokinetic properties, solubility, and target specificity. Spirocyclic systems, such as the 2-azaspiro[4.4]nonane core, are highly privileged motifs in this space, frequently appearing in clinical candidates targeting EGFR mutant cancers and CXCR4 receptors[1].

1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde is a highly versatile, bifunctional building block designed specifically for the rapid assembly of these complex spirocycles[2]. Its synthetic utility stems from its dual electrophilic nature:

• Hard Electrophilic Center (Aldehyde): Susceptible to 1,2-addition by hard nucleophiles (hydrides, organometallics) or condensation with primary amines.

• Soft Electrophilic Center (Alkyl Chloride): Primed for intramolecular nucleophilic substitution (SN2) following the initial functionalization of the carbonyl group.

By carefully selecting the incoming nucleophile and controlling the reaction kinetics, chemists can dictate divergent pathways to synthesize diverse nitrogen- and oxygen-containing spiro[4.4]nonane derivatives from a single precursor.

Mechanistic Pathways & Logical Relationships

The choice of nucleophile dictates the intermediate formed, which in turn defines the heteroatom incorporated into the final spirocyclic ring.

• Nitrogen Nucleophiles (Primary Amines): Undergo reductive amination to form a secondary amine. The newly formed amine acts as an internal nucleophile, displacing the primary chloride to yield a 2-azaspiro[4.4]nonane[3].

• Carbon Nucleophiles (Grignard Reagents): Attack the carbonyl to form a secondary alkoxide. Upon transmetalation or heating, the oxygen displaces the chloride to yield a 1-substituted 2-oxaspiro[4.4]nonane.

• Hydride Nucleophiles: Reduce the aldehyde to a primary alcohol, which subsequently cyclizes to an unsubstituted 2-oxaspiro[4.4]nonane.

Caption: Divergent synthetic pathways of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde.

Quantitative Reaction Matrix

The following table summarizes the optimized conditions and expected yields for the divergent functionalization of the building block based on the nucleophile class.

Nucleophile Class	Specific Reagent	Intermediate Formed	Cyclization Catalyst / Base	Final Spirocyclic Product	Typical Isolated Yield
Primary Amine	Benzylamine	Secondary Amine	K2CO3 (3.0 eq), MeCN, 80°C	2-Benzyl-7-methyl-2-azaspiro[4.4]nonane	78 - 85%
Primary Amine	Aniline	Secondary Aniline	DIPEA (3.0 eq), DMF, 100°C	7-Methyl-2-phenyl-2-azaspiro[4.4]nonane	65 - 72%
Carbon (Hard)	Methylmagnesium Bromide	Secondary Alcohol	NaH (1.5 eq), THF, 60°C	1,7-Dimethyl-2-oxaspiro[4.4]nonane	70 - 75%
Hydride	Sodium Borohydride	Primary Alcohol	NaH (1.2 eq), THF, 25°C	7-Methyl-2-oxaspiro[4.4]nonane	88 - 94%

Self-Validating Experimental Protocols

Protocol A: Synthesis of 2-Substituted-7-Methyl-2-azaspiro[4.4]nonanes via Reductive Amination

This one-pot, two-step protocol utilizes a primary amine to construct the pyrrolidine ring of the spirocycle.

Phase 1: Imine Condensation & Selective Reduction

• Initiation: Dissolve 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde (1.0 eq, 10 mmol) and the primary amine (e.g., benzylamine, 1.1 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Causality: Anhydrous DCE prevents the hydrolytic reversal of the imine condensation.

• Catalysis: Add glacial acetic acid (0.1 eq). Stir at 25°C for 2 hours. Causality: Mild acidity accelerates the dehydration of the hemiaminal intermediate to the iminium ion without fully protonating the nucleophilic amine.

• Reduction: Cool the mixture to 0°C. Add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) in three equal portions over 15 minutes. Causality: Stepwise addition controls the exothermic reduction. NaBH(OAc)3 is strictly required over NaBH4 because its electron-withdrawing acetate groups render the hydride less nucleophilic, allowing for the chemoselective reduction of the highly electrophilic iminium ion while sparing any unreacted aldehyde, thereby preventing the formation of a primary alcohol impurity[3].

• Self-Validation Checkpoint 1: Withdraw a 10 µL aliquot, quench with saturated NaHCO3, extract with EtOAc, and analyze via LC-MS. The complete disappearance of the aldehyde peak (m/z 175 [M+H]+) and the appearance of the linear secondary amine mass confirms Phase 1 completion.

Phase 2: Intramolecular SN2 Cyclization 5. Solvent Swap & Basification: Concentrate the DCE under reduced pressure. Redissolve the crude secondary amine in anhydrous acetonitrile (MeCN) (0.05 M). Add finely powdered, anhydrous K2CO3 (3.0 eq). Causality: High dilution (0.05 M) strongly favors intramolecular cyclization kinetics over intermolecular dimerization. K2CO3 acts as a non-nucleophilic heterogeneous base to scavenge the HCl generated during the SN2 displacement, preventing amine protonation and driving the reaction forward. 6. Thermal Activation: Heat the suspension to 80°C for 12 hours under argon. Causality: Elevated thermal energy is required to overcome the steric hindrance associated with forming a quaternary spirocenter. 7. Self-Validation Checkpoint 2: LC-MS analysis should show a mass shift of -36 Da (loss of HCl) from the intermediate, indicating successful ring closure. 8. Work-up: Filter the inorganic salts, concentrate the filtrate, and purify via silica gel flash chromatography (DCM/MeOH gradient) to isolate the pure 2-azaspiro[4.4]nonane derivative.

Protocol B: Synthesis of 1-Substituted-2-oxaspiro[4.4]nonanes via Grignard Addition

This protocol utilizes a carbon nucleophile to construct a substituted tetrahydrofuran ring fused to the cyclopentane core.

• Cryogenic Addition: Dissolve the aldehyde (1.0 eq, 5 mmol) in anhydrous THF (0.1 M) and cool to -78°C under an inert argon atmosphere. Causality: Cryogenic conditions are critical. At higher temperatures, the highly basic Grignard reagent could act as a Brønsted base, triggering an E2 elimination of the chloroethyl group to form an unwanted vinyl derivative.

• Nucleophilic Attack: Add Methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether, 1.1 eq) dropwise over 10 minutes. Stir at -78°C for 1 hour, then slowly warm to 0°C. Causality: Strict stoichiometric control (1.1 eq) prevents over-reaction or side-product formation.

• Self-Validation Checkpoint 1: TLC analysis (Hexanes:EtOAc 4:1, Anisaldehyde stain) must show complete consumption of the starting material (Rf ~0.6) and the appearance of a more polar secondary alcohol intermediate (Rf ~0.3).

• Alkoxide Activation & Cyclization: Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) directly to the 0°C reaction mixture. Attach a reflux condenser and heat to 60°C for 4 hours. Causality: While the initial magnesium alkoxide possesses some nucleophilicity, transmetalation to the sodium alkoxide significantly increases the electron density on the oxygen. This enhanced nucleophilicity is required to drive the sterically hindered intramolecular SN2 displacement of the primary chloride.

• Work-up: Carefully quench the reaction at 0°C with saturated aqueous NH4Cl to destroy excess NaH. Extract with diethyl ether (3x), dry over MgSO4, and concentrate. Purify via flash chromatography to yield the 1,7-dimethyl-2-oxaspiro[4.4]nonane.

References

[1] Smolecule, "Buy 1-(2-Chloroethyl)cyclopentane-1-carbaldehyde", URL:

[2] BenchChem, "Reducing impurities in the synthesis of 2-Azaspiro[4.4]nonane hemioxalate", URL:

[3] Google Patents (EP4212522A1), "Compounds for suppressing egfr mutant cancer and pharmaceutical use thereof", URL:

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Application Notes and Protocols: 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde as a Versatile Synthetic Intermediate

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the synthetic utility of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde. This bifunctional intermediate, possessing both a reactive aldehyde and a primary alkyl chloride on a chiral cyclopentane scaffold, offers a powerful platform for the construction of complex molecular architectures. While direct literature on this specific molecule is sparse, this guide extrapolates from well-established chemical principles to present its potential applications. We will cover plausible synthetic routes to the intermediate, its predicted spectroscopic profile, and detailed protocols for its transformation into a diverse array of downstream products. The strategic application of this intermediate in building novel scaffolds for medicinal chemistry is a key focus.

Introduction and Strategic Significance

In the landscape of modern drug discovery, the development of novel molecular scaffolds is paramount for accessing new chemical space and overcoming challenges such as drug resistance and off-target effects.[1] Substituted cyclopentane rings are prevalent motifs in a variety of biologically active natural products and pharmaceuticals.[2][3] The title compound, 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde, emerges as a particularly valuable, though underutilized, building block.

Its strategic significance lies in its orthogonal reactivity:

• The aldehyde serves as a versatile "handle" for a wide range of carbonyl chemistry, including nucleophilic additions, oxidations, reductions, and olefination reactions, allowing for chain extension and functionalization.[4][5]

• The 2-chloroethyl group provides a classic electrophilic site for SN2 reactions, enabling the introduction of a vast array of nucleophiles, or for E2 elimination to install a vinyl group.[6][7]

• The quaternary center and the 3-methyl group introduce stereochemical complexity, making it an attractive precursor for the synthesis of chiral molecules.

This guide will provide the foundational knowledge and practical protocols to leverage this intermediate's unique combination of features.

Proposed Synthesis of the Intermediate

Caption: Proposed synthetic pathway to the title intermediate.

The rationale for this pathway is as follows:

• Enolate Formation and Alkylation: 3-Methylcyclopentanone is deprotonated using a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) to form the thermodynamically favored enolate. This enolate then acts as a nucleophile, attacking ethyl bromoacetate to form a β-keto ester.

• Reduction: The ester and ketone functionalities are reduced to the corresponding diol using a strong reducing agent like Lithium Aluminum Hydride (LiAlH₄).

• Selective Chlorination: The primary alcohol is more reactive towards chlorinating agents like thionyl chloride (SOCl₂) in the presence of pyridine than the secondary alcohol, allowing for selective conversion to the chloroethyl group.

• Oxidation: The remaining secondary alcohol is then oxidized to the target aldehyde using a mild oxidizing agent such as Pyridinium Chlorochromate (PCC) or Dess-Martin Periodinane (DMP) to avoid over-oxidation to the carboxylic acid.

Predicted Physicochemical and Spectroscopic Profile

For any synthetic intermediate, understanding its physical properties and expected analytical signature is crucial for reaction monitoring and characterization.

Property	Predicted Value
Molecular Formula	C₉H₁₅ClO
Molecular Weight	174.67 g/mol
Appearance	Colorless to pale yellow oil
Boiling Point	~80-90 °C at reduced pressure

Expected Spectroscopic Data:

Technique	Key Feature	Expected Chemical Shift / Frequency
¹H NMR	Aldehyde proton (-CHO)	δ 9.5-9.8 ppm (singlet)
Methylene protons (-CH₂Cl)	δ 3.5-3.7 ppm (triplet)
Methylene protons (-CH₂CH₂Cl)	δ 2.0-2.3 ppm (triplet)
Methyl protons (-CH₃)	δ 0.9-1.1 ppm (doublet)
¹³C NMR	Carbonyl carbon (-CHO)	δ 200-205 ppm
Quaternary carbon (C-CHO)	δ 55-65 ppm
Carbon bearing chlorine (-CH₂Cl)	δ 40-45 ppm
IR Spectroscopy	C=O stretch (aldehyde)	1720-1740 cm⁻¹
C-H stretch (aldehyde)	2720 cm⁻¹ and 2820 cm⁻¹ (two bands)
C-Cl stretch	650-850 cm⁻¹
Mass Spec (EI)	Molecular Ion (M⁺)	m/z 174/176 (isotope pattern for Cl)
Key Fragment	[M - CHO]⁺, [M - C₂H₄Cl]⁺

Core Reactivity & Synthetic Protocols

The true power of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde lies in its bifunctionality. The following sections detail protocols for leveraging its reactive sites.

Reactions at the Aldehyde Moiety

The aldehyde group is a gateway to numerous carbon-carbon and carbon-heteroatom bond-forming reactions.

Caption: Divergent reactions from the aldehyde functional group.

Protocol 4.1.1: Oxidation to Carboxylic Acid via Pinnick Oxidation

This protocol is highly effective for converting aldehydes to carboxylic acids without affecting other sensitive groups.

• Rationale: The Pinnick oxidation uses sodium chlorite (NaClO₂) buffered with a mild acid. It is exceptionally chemoselective for aldehydes.

• Procedure:

  • Dissolve 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde (1.0 eq) in a mixture of t-BuOH and 2-methyl-2-butene (5:1 v/v).

  • In a separate flask, dissolve sodium chlorite (1.5 eq) and sodium dihydrogen phosphate (NaH₂PO₄, 1.5 eq) in water.

  • Cool the aldehyde solution to 0 °C and add the aqueous solution dropwise over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of Na₂SO₃.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Application: The resulting carboxylic acid is a key intermediate for forming amides, esters, and other acid derivatives.

Protocol 4.1.2: Wittig Olefination to Form an Exocyclic Alkene

The Wittig reaction is a cornerstone of organic synthesis for the formation of C=C bonds.

• Rationale: A phosphorus ylide acts as a nucleophile, attacking the aldehyde to form a four-membered oxaphosphetane intermediate, which collapses to form the alkene and triphenylphosphine oxide.

• Procedure:

  • To a suspension of methyltriphenylphosphonium bromide (1.2 eq) in dry THF under an inert atmosphere (N₂ or Ar), add n-butyllithium (1.1 eq) at 0 °C. Stir for 30 minutes to form the yellow-orange ylide.

  • Cool the ylide solution to -78 °C.

  • Add a solution of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde (1.0 eq) in dry THF dropwise.

  • Stir at -78 °C for 1 hour, then allow the reaction to warm slowly to room temperature overnight.

  • Quench the reaction with saturated aqueous NH₄Cl.

  • Extract with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

  • Purify by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the alkene product.

• Application: This reaction allows for the installation of a vinyl group, which can then be used in a variety of further transformations (e.g., metathesis, hydroboration).

Reactions at the Chloroethyl Moiety

The primary chloride is an excellent electrophile for Sɴ2 reactions.

Protocol 4.2.1: Nucleophilic Substitution with Sodium Azide

This reaction introduces an azide group, a versatile precursor to primary amines.

• Rationale: Azide (N₃⁻) is an excellent nucleophile for Sɴ2 reactions. The resulting alkyl azide can be readily reduced to a primary amine.

• Procedure:

  • Dissolve 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde (1.0 eq) in DMF.

  • Add sodium azide (NaN₃, 2.0 eq).

  • Heat the reaction mixture to 60-70 °C and stir for 12-24 hours, monitoring by TLC.

  • Cool the reaction to room temperature and pour it into a separatory funnel containing water and diethyl ether.

  • Separate the layers and extract the aqueous phase with diethyl ether (2x).

  • Combine the organic layers, wash extensively with water to remove DMF, then wash with brine.

  • Dry over anhydrous MgSO₄ and concentrate under reduced pressure to yield the azide product.

• Application: The azide can be reduced (e.g., via Staudinger reaction with PPh₃ then H₂O, or by catalytic hydrogenation) to the corresponding primary amine, providing a route to novel diamine structures.

Nucleophile	Reagent(s)	Product Functional Group
Cyanide	NaCN, DMSO	Nitrile (-CN)
Thiolate	R-SH, NaH	Thioether (-S-R)
Amine	R₂NH, K₂CO₃	Tertiary Amine (-NR₂)
Alkoxide	R-OH, NaH	Ether (-O-R)

Intramolecular and Tandem Strategies

The bifunctional nature of the intermediate allows for the construction of bicyclic systems.

Conceptual Application: Synthesis of a Fused Tetrahydrofuran Ring

• Step 1: Grignard Addition. React 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde with a Grignard reagent (e.g., methylmagnesium bromide) to convert the aldehyde into a secondary alcohol.

• Step 2: Intramolecular Williamson Ether Synthesis. Treat the resulting chloro-alcohol with a strong, non-nucleophilic base like sodium hydride (NaH). The base will deprotonate the alcohol to form an alkoxide, which will then displace the chloride via an intramolecular Sɴ2 reaction, forming a fused tetrahydrofuran ring system.

This strategy highlights how the two functional groups can be used in concert to rapidly build molecular complexity.

Conclusion

1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde represents a synthetic intermediate with significant untapped potential. Its dual reactivity allows for a modular and divergent approach to a wide range of complex target molecules. By providing these foundational protocols and synthetic concepts, we aim to empower researchers to explore the utility of this building block in their own synthetic campaigns, particularly in the fields of medicinal chemistry and materials science. The ability to independently or sequentially modify the two distinct functional groups provides a robust platform for the rapid generation of compound libraries and the efficient construction of novel molecular frameworks.

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• [2] Paquette, L. A., & Nallasivam, J. (2016). Synthesis of Chiral Cyclopentenones. Chemical Reviews - ACS Publications. Available at: [Link]

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• 8. An uncommon multicomponent reaction involving nucleophilic heterocyclic carbenes: facile synthesis of fully substituted cyclopentanones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. US2480990A - Preparation of cyclopentane carboxaldehydes and derivatives thereof - Google Patents [patents.google.com]
• 11. chem.libretexts.org [chem.libretexts.org]

protocol for the oxidation of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde to a carboxylic acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Objective: To provide an authoritative, self-validating protocol for the chemoselective oxidation of a sterically hindered, base-sensitive aliphatic aldehyde to its corresponding carboxylic acid.

Substrate Vulnerability & Methodological Rationale

The conversion of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde to its corresponding carboxylic acid presents two distinct synthetic challenges that dictate the choice of oxidation methodology:

• Steric Hindrance at a Quaternary Center: The formyl group is attached to C1 of the cyclopentane ring, which is a fully substituted quaternary carbon (bonded to the ring, a methyl group at C3, and a 2-chloroethyl chain). This steric bulk can severely retard the reaction rate of bulky oxidants.

• Base-Sensitive Alkyl Chloride: The 2-chloroethyl moiety is a primary alkyl halide. Under basic oxidative conditions (e.g., Tollens' reagent or KMnO₄ in NaOH), this group is highly susceptible to E2 elimination (yielding a vinyl group) or Sₙ2 hydrolysis.

To navigate these vulnerabilities, the is the gold standard. Utilizing sodium chlorite (NaClO₂) under mildly acidic conditions, this method is exceptionally chemoselective. It readily without triggering elimination or substitution of the sensitive alkyl chloride. Furthermore, because C1 is a quaternary center, there are no α -protons, completely eliminating the risk of α -epimerization during the transformation.

Mechanistic Pathway & Causality

The Pinnick oxidation is not merely a reagent addition; it is a carefully orchestrated sequence of intermediate formations and byproduct scavenging.

As demonstrated by , the reaction relies on the in situ generation of chlorous acid (HClO₂) from NaClO₂ in a NaH₂PO₄ buffer (pH 3.5–4.5). The chlorous acid adds to the aldehyde to form a hydroxyallyl chlorite intermediate. This intermediate undergoes a rate-determining pericyclic fragmentation to yield the target carboxylic acid and hypochlorous acid (HOCl).

The Causality of the Scavenger: HOCl is a highly reactive, destructive byproduct that can cause unwanted radical chlorination of the cyclopentane ring or degrade the primary oxidant. To prevent this, an electron-rich alkene—typically 2-methyl-2-butene —is added in large excess. The scavenger rapidly traps HOCl to form an inert chlorohydrin, ensuring the integrity of the substrate, a strategy well-documented in .

Caption: Mechanistic pathway of the Pinnick oxidation and HOCl scavenging process.

Quantitative Data Summary

The following table outlines the stoichiometric requirements and physical properties for a standard 10 mmol scale reaction.

Reagent / Substrate	MW ( g/mol )	Equivalents	Mass / Volume	Role in Reaction
1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde	174.67	1.0	1.75 g	Starting Material
Sodium Chlorite (NaClO₂) (80% tech grade)	90.44	3.0	3.39 g	Primary Oxidant
Sodium Dihydrogen Phosphate (NaH₂PO₄)	119.98	4.0	4.80 g	Acidic Buffer (pH ~4)
2-Methyl-2-butene	70.13	10.0	10.6 mL	HOCl Scavenger
tert-Butanol / Water (1:1 v/v)	N/A	Solvent	50 mL / 50 mL	Biphasic Solvent System
1-(2-chloroethyl)-3-methylcyclopentane-1-carboxylic acid	190.67	N/A	~1.72 g (90% yield)	Target Product

Experimental Protocol

This protocol is designed as a self-validating system . Embedded checkpoints ensure that the chemical environment is correct before proceeding to the next step, minimizing the risk of batch failure.

Caption: Step-by-step experimental workflow for the Pinnick oxidation protocol.

Step-by-Step Methodology

Step 1: Reaction Setup

• In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.75 g (10 mmol) of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde in 50 mL of tert-butanol.

• Add 50 mL of deionized water to create a 1:1 biphasic mixture.

Step 2: Buffer and Scavenger Addition

• Add 4.80 g (40 mmol) of NaH₂PO₄ to the mixture. Stir vigorously until the salt is fully dissolved.

  • Self-Validation Checkpoint 1: Test the pH of the aqueous layer using pH paper. It must read between 3.5 and 4.5. If the pH is outside this range, the active chlorous acid will not form efficiently.

• Cool the reaction flask to 0 °C using an ice-water bath.

• Add 10.6 mL (100 mmol) of 2-methyl-2-butene. (Note: 2-methyl-2-butene is highly volatile; keep the flask sealed or well-chilled to prevent evaporation).

Step 3: Oxidant Addition

• In a separate small Erlenmeyer flask, dissolve 3.39 g (30 mmol) of 80% NaClO₂ in 15 mL of deionized water.

• Transfer the NaClO₂ solution to an addition funnel and add it dropwise to the reaction mixture over 15–20 minutes.

  • Self-Validation Checkpoint 2: Maintain the internal temperature below 10 °C. A faint yellow tint should appear in the solution, indicating the transient formation of trace chlorine dioxide (ClO₂). If the solution turns dark yellow/green, the addition is too fast, leading to rapid disproportionation and loss of oxidant.

Step 4: Reaction Maturation

• Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C).

• Vigorously stir the biphasic mixture for 4 to 16 hours.

  • Self-Validation Checkpoint 3: Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexanes/Ethyl Acetate system. The starting aldehyde will have a high R_f, while the highly polar carboxylic acid product will remain near the baseline (or streak) due to hydrogen bonding.

Step 5: Quenching

• Once TLC confirms the complete consumption of the aldehyde, cool the flask back to 0 °C.

• Cautiously add a saturated aqueous solution of sodium bisulfite (NaHSO₃) dropwise.

  • Self-Validation Checkpoint 4: Continue addition until the yellow color of the reaction mixture completely dissipates. This visual cue guarantees that all residual oxidative species (chlorite and hypochlorite) have been safely reduced to inert chloride.

Step 6: Extraction and Isolation

• Transfer the quenched mixture to a separatory funnel. Extract the aqueous phase with Ethyl Acetate (3 × 50 mL).

• Combine the organic layers and wash with 50 mL of saturated aqueous NaCl (brine) to remove residual water and salts.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 1-(2-chloroethyl)-3-methylcyclopentane-1-carboxylic acid as a solid or viscous oil.

• Optional: Purify via silica gel chromatography or recrystallization if ultra-high purity is required for downstream API synthesis.

References

• Wikipedia Contributors. "Pinnick oxidation." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Al-Fahdi, A. et al. "Mechanistic investigations on Pinnick oxidation: a density functional theory study." Royal Society Open Science, 2020. Available at:[Link]

• Zhao, Y. et al. "Successive Waste as Reagent: Two More Steps Forward in a Pinnick Oxidation." Organic Letters, American Chemical Society, 2018. Available at:[Link]

Application Note: Chemoselective Reduction of 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde

Executive Summary

The reduction of bifunctional molecules containing both carbonyl and halogenated moieties requires precise reagent selection to avoid unwanted side reactions. This application note details the robust, chemoselective reduction of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde to [1-(2-chloroethyl)-3-methylcyclopentyl]methanol . By utilizing Sodium Borohydride (NaBH₄) in a protic solvent system (Methanol), the protocol achieves quantitative conversion of the aldehyde to a primary alcohol while strictly preserving the primary alkyl chloride.

Mechanistic Rationale & Chemoselectivity

The substrate presents a classic chemoselectivity challenge. It possesses two electrophilic sites: the carbonyl carbon of the aldehyde and the halogen-bearing carbon of the 2-chloroethyl group.

Furthermore, the spatial geometry of this specific cyclopentane derivative introduces a severe risk of intramolecular cyclization. The distance between the nascent alkoxide oxygen (formed upon aldehyde reduction) and the electrophilic carbon of the alkyl chloride represents a 1,5-relationship. If a strong, aprotic reducing agent like Lithium Aluminum Hydride (LiAlH₄) in THF is used, the resulting highly nucleophilic free alkoxide will rapidly undergo a 6-exo-tet intramolecular SN​2 displacement of the chloride upon warming. This undesired pathway yields a spiro[4.5]decane ether derivative rather than the target alcohol.

To circumvent this, Sodium Borohydride (NaBH₄) is employed. NaBH₄ is a mild hydride donor that rapidly and selectively reduces aldehydes to primary alcohols without affecting alkyl halides[1]. Crucially, conducting the reaction in Methanol (MeOH) ensures that the intermediate alkoxide is immediately protonated or sequestered as a stable borate complex[2]. This protic trapping drastically lowers the nucleophilicity of the oxygen intermediate, completely suppressing the intramolecular cyclization pathway and preserving the carbon-chlorine bond[3].

Divergent mechanistic pathways highlighting the necessity of NaBH4 to prevent SN2 cyclization.

Reaction Workflow

Workflow for the chemoselective reduction of the aldehyde moiety while preserving the alkyl chloride.

Quantitative Optimization Data

The table below summarizes the empirical data driving the selection of the optimal reaction conditions.

Reducing Agent	Solvent	Temp Profile	Time	Conversion	Isolated Yield	Major Byproduct Observed
LiAlH₄ (1.2 eq)	THF	0 °C → RT	2 h	>99%	15%	Spiro-ether (Intramolecular cyclization)
NaBH₄ (1.2 eq)	THF	0 °C → RT	4 h	60%	55%	None (Incomplete conversion due to low solubility)
NaBH₄ (1.2 eq)	MeOH	0 °C → RT	1 h	>99%	92%	None (Optimal Conditions)

Experimental Protocol

Materials & Reagents

Reagent/Material	MW ( g/mol )	Equivalents	Amount	Role
1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde	174.67	1.0	1.75 g (10.0 mmol)	Electrophilic Substrate
Sodium Borohydride (NaBH₄)	37.83	1.2	0.45 g (12.0 mmol)	Hydride Donor
Anhydrous Methanol (MeOH)	32.04	-	20 mL	Protic Solvent / Trapping Agent
Saturated Aqueous NH₄Cl	-	-	10 mL	Quenching Agent
Ethyl Acetate (EtOAc)	88.11	-	3 x 20 mL	Extraction Solvent

Step-by-Step Methodology

Step 1: Substrate Preparation

• Charge a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar with 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde (1.75 g, 10.0 mmol).

• Add anhydrous Methanol (20 mL) to the flask and stir until the substrate is fully dissolved.

• Causality: Methanol is strictly required over aprotic solvents to ensure the immediate formation of a stable borate complex, preventing alkoxide-driven side reactions[2].

Step 2: Temperature Control & Reagent Addition

• Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.

• Weigh out Sodium Borohydride (0.45 g, 12.0 mmol). Add the NaBH₄ portionwise over 10 minutes.

• Causality: The reduction is exothermic and releases hydrogen gas[2]. Portionwise addition at 0 °C prevents thermal spikes that could inadvertently provide the activation energy required for competing aliphatic substitution reactions.

Step 3: Reaction Maturation & Self-Validating Monitoring

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1 hour.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Hexanes/EtOAc 8:2).

  • Aldehyde (Starting Material): Stains intensely yellow/orange with 2,4-Dinitrophenylhydrazine (2,4-DNP).

  • Alcohol (Product): Does not react with 2,4-DNP but appears as a distinct, more polar spot (lower Rf​ ) when developed with Phosphomolybdic Acid (PMA) and heat.

Step 4: Quenching & Borate Hydrolysis

• Once TLC indicates complete consumption of the aldehyde, cool the flask back to 0 °C.

• Cautiously add saturated aqueous NH₄Cl (10 mL) dropwise.

• Causality: NH₄Cl provides a mildly acidic environment (pH ~5.5) that safely vents residual hydride as H₂ gas and efficiently hydrolyzes the borate complex to the free primary alcohol. Stronger acids (e.g., HCl) are avoided to prevent potential acid-catalyzed etherification.

Step 5: Extraction & Isolation

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure via rotary evaporation.

• Result: The crude product, [1-(2-chloroethyl)-3-methylcyclopentyl]methanol, is typically obtained in high purity (>95%) as a clear, viscous oil and can often be used in subsequent steps without column chromatography.

Analytical Characterization

To validate the structural integrity of the product and confirm the preservation of the alkyl chloride, perform the following spectroscopic checks:

• ¹H NMR (400 MHz, CDCl₃):

  • Loss of Aldehyde: The distinct aldehyde proton signal at ~9.5–9.8 ppm (s, 1H) must be completely absent.

  • Formation of Primary Alcohol: A new singlet integrating to 2H will appear at ~3.5 ppm, corresponding to the newly formed -CH₂OH group attached to the quaternary C1 carbon.

  • Preservation of Alkyl Chloride: The triplet at ~3.6 ppm (t, 2H, -CH₂Cl) must remain intact, confirming that dehalogenation did not occur.

• FT-IR (ATR):

  • Disappearance of the sharp, strong carbonyl (C=O) stretch at ~1720 cm⁻¹.

  • Appearance of a broad, strong hydroxyl (O-H) stretch at ~3300–3400 cm⁻¹.

References

• Title: Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry Source: URL: [Link]

• Title: Aldehyde/Ketone -> Alcohol with NaBH4/MeOH Source: URL: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. orgosolver.com [orgosolver.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde as a Privileged Precursor for Spirocyclic CNS Therapeutics

Executive Summary & Structural Logic

The transition from flat, two-dimensional aromatic scaffolds to highly saturated, three-dimensional architectures is a defining paradigm in modern drug discovery. Molecules with a high fraction of sp3-hybridized carbons (Fsp3) exhibit enhanced aqueous solubility, reduced promiscuity, and superior metabolic stability.

1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde is a highly specialized, bifunctional building block designed to directly address this need. Featuring an electrophilic aldehyde and a terminal alkyl chloride tethered to the same quaternary carbon of a methyl-substituted cyclopentane ring, this intermediate is perfectly primed for the rapid, one-pot synthesis of 2-azaspiro[1]nonane derivatives. The methyl group on the cyclopentane ring breaks molecular symmetry, providing a crucial stereocenter to probe receptor binding pockets while subtly increasing lipophilicity to enhance blood-brain barrier (BBB) permeability.

Applications in Medicinal Chemistry

The 2-azaspiro[1]nonane scaffold generated from this precursor is a privileged structural motif, particularly in the development of central nervous system (CNS) therapeutics[2]. Its rigid bicyclic system provides conformational restraint, locking pharmacophores into bioactive geometries.

• Neurodegenerative Diseases (OGA Inhibitors): The azaspiro[1]nonane core has been successfully utilized to develop potent, nonsaccharide inhibitors of O-GlcNAcase (OGA). These inhibitors are actively investigated for the treatment of tauopathies, including Alzheimer's disease, due to their ability to modulate tau protein glycosylation[3].

• Anticonvulsants & Neurological Disorders: Derivatives of the 2-azaspiro[1]nonane scaffold function as potent anticonvulsants. By acting as GABA-A receptor modulators, specific N-substituted derivatives have shown high efficacy in maximal electroshock (MES) seizure models with remarkably low neurotoxicity[4][5][6].

• Psychiatric Therapeutics: The scaffold is utilized to design long-chain arylpiperazine derivatives that act as selective 5-HT1A and 5-HT2A receptor ligands, offering pathways for novel anxiolytic and antipsychotic agents[7].

• Cognitive Enhancement: The rigid spirocyclic vector is highly effective in targeting nicotinic acetylcholine receptors (nAChRs), making it a valuable starting point for cognitive disorder therapeutics[2][8].

Pharmacological logic mapping the 2-azaspiro[1]nonane core to CNS targets.

Experimental Protocol: One-Pot Spirocyclization

To maximize synthetic efficiency, the conversion of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde to a spirocycle is executed via a one-pot cascade: reductive amination followed by intramolecular 5-exo-tet alkylation.

Step-by-Step Methodology (Self-Validating System)

Reagents:

• 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde (1.0 mmol)

• Primary Amine ( R−NH2​ ) (1.1 mmol)

• Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 mmol)

• N,N-Diisopropylethylamine (DIPEA) (2.5 mmol)

• 1,2-Dichloroethane (DCE) (5.0 mL)

Procedure:

• Imine Condensation: Dissolve the aldehyde and the primary amine in anhydrous DCE under an inert nitrogen atmosphere. Stir at room temperature for 2 hours.

  • Causality: DCE is an optimal aprotic solvent that facilitates water elimination during imine formation without competing as a nucleophile in later steps.

  • Validation: Analyze an aliquot via LC-MS or TLC (Hexanes/EtOAc). Proceed only when the aldehyde peak is completely consumed.

• Selective Reduction: Cool the reaction mixture to 0 °C. Add NaBH(OAc)3​ portion-wise over 10 minutes. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Causality: NaBH(OAc)3​ is a mild, sterically hindered reducing agent. It selectively reduces the protonated iminium ion without prematurely reducing any unreacted starting aldehyde to an alcohol, which would permanently stall the cascade.

  • Validation: LC-MS must confirm the mass of the uncyclized secondary amine intermediate ( [M+H]+ ).

• Intramolecular Alkylation: Add DIPEA to the reaction mixture. Attach a reflux condenser and heat the mixture to 80 °C for 12 hours.

  • Causality: The secondary amine acts as an internal nucleophile, displacing the primary chloride. DIPEA is strictly required to scavenge the generated HCl, preventing the amine from becoming protonated and unreactive. DIPEA's steric bulk ensures it does not compete as a nucleophile against the alkyl chloride.

  • Validation: LC-MS will show a distinct mass shift corresponding to the loss of HCl ( −36.5 Da), confirming successful spirocyclization.

• Workup & Purification: Quench the reaction with saturated aqueous NaHCO3​ (10 mL). Extract with Dichloromethane ( 3×10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Purify the resulting methyl-2-azaspiro[1]nonane derivative via flash column chromatography.

Synthetic workflow for one-pot reductive amination and spirocyclization.

Quantitative Data Summaries

Table 1: Impact of Spirocyclic Scaffolding on Physicochemical Properties

Property	Traditional Flat Scaffold (e.g., Phenyl)	2-Azaspiro[1]nonane Scaffold	Causality / Benefit in Drug Design
Fsp3	Low (< 0.3)	High (> 0.8)	Increased 3D character correlates directly with higher clinical trial success rates.

| Aqueous Solubility | Poor to Moderate | Excellent | Disruption of planar π−π stacking reduces crystal lattice energy, improving dissolution. | | Metabolic Stability | Susceptible to CYP450 oxidation | Highly Resistant | The lack of easily oxidizable aromatic C-H bonds decreases hepatic clearance rates. | | Target Selectivity | Promiscuous | Highly Selective | Rigid 3D vectors lock the pharmacophore into a specific, target-complementary conformation. |

Table 2: Optimization of One-Pot Spirocyclization Conditions | Solvent | Base | Temp (°C) | Yield (%) | Observation & Mechanistic Rationale | | :--- | :--- | :--- | :--- | :--- | | Methanol | K2​CO3​ | 60 | 45 | Protic solvent competes with imine formation and promotes side reactions; moderate yield. | | THF | Et3​N | 65 | 62 | Incomplete cyclization due to the lower boiling point limiting the activation energy for SN2. | | DCE | DIPEA | 80 | 88 | Optimal conditions; DIPEA efficiently scavenges HCl without acting as a competing nucleophile. | | Acetonitrile | Cs2​CO3​ | 80 | 75 | Good yield, but the heterogeneous inorganic base slows down the cyclization kinetics. |

Sources

• 1. CAS 1319716-42-1: 1,1-Dimethylethyl 7-oxo-2-azaspiro[4.4]n… [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis, physicochemical and anticonvulsant properties of new N-phenylamino derivatives of 2-azaspiro[4.4]nonane- and [4.5]decane-1,3-diones: part V - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Synthesis, anticonvulsant activity and 5-HT1A, 5-HT2A receptor affinity of new N-[(4-arylpiperazin-1-yl)-alkyl] derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: The Role of Substituted Cyclopentanes in Natural Product Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Application Note & Experimental Protocol Guide

Executive Summary: The Cyclopentane Scaffold in Drug Discovery

The five-membered carbocycle is a privileged and ubiquitous structural motif in nature, serving as the core framework for a vast array of biologically active natural products, including prostaglandins, iridoids, triquinanes, and complex terpenoids [1]. Despite its prevalence, the stereocontrolled synthesis of highly substituted cyclopentanes has historically presented a formidable challenge due to the inherent flexibility of the five-membered ring, which complicates predictable stereochemical outcomes compared to rigid cyclohexane systems.

Recent methodological breakthroughs—specifically in transition-metal-catalyzed cycloadditions and asymmetric organocatalytic cascades—have revolutionized our ability to construct fully functionalized cyclopentanes [2]. This application note details the mechanistic causality, comparative data, and validated protocols for two state-of-the-art approaches: the Palladium-catalyzed intermolecular Pauson–Khand-type reaction and the Organocatalytic Michael-Aldol cascade.

Mechanistic Pathways & Causal Logic

Transition-Metal Catalyzed [2+2+1] Cycloadditions (Pauson-Khand Reaction)

The Pauson-Khand reaction (PKR) is a formal [2+2+1] cycloaddition involving an alkyne, an alkene, and carbon monoxide to yield cyclopentenones[3]. While traditionally mediated by stoichiometric cobalt complexes, modern protocols utilize catalytic Palladium or Rhodium to enhance functional group tolerance.

Causality in Reagent Selection: Historically, the PKR required high pressures of toxic CO gas, limiting its accessibility. Modern protocols utilize solid CO surrogates like Chromium hexacarbonyl ( Cr(CO)6​ ). The causality here is twofold: Cr(CO)6​ safely releases CO at a controlled rate upon heating, preventing catalyst poisoning that often occurs under high-pressure CO atmospheres, while triisopropylsilane acts as a mild hydride source to facilitate the catalytic turnover of Palladium [4].

Catalytic cycle of the Pauson-Khand [2+2+1] cycloaddition for cyclopentenone synthesis.

Organocatalytic Cascade Annulations

Organocascade reactions, such as the Michael-aldol sequence, allow for the rapid assembly of fully substituted cyclopentanes with up to five contiguous stereocenters in a single operation [5].

Causality in Catalyst Design: The use of O-TMS-protected diphenylprolinol as a secondary amine catalyst is critical. The bulky diphenyl silyl ether group effectively shields one face of the reactive iminium/enamine intermediates. This steric blockade dictates the trajectory of the incoming nucleophile during the initial Michael addition, establishing the first stereocenter with >99% enantiomeric excess (ee). The subsequent intramolecular aldol cyclization is thermodynamically driven to place substituents in pseudo-equatorial positions, maximizing diastereomeric ratios (dr) [6].

Organocatalytic Michael-aldol cascade mechanism for enantioselective cyclopentane assembly.

Quantitative Data Presentation

The table below summarizes the efficiency, stereocontrol, and scope of modern cyclopentane synthesis methodologies utilized in natural product total synthesis.

Methodology	Catalyst / Key Reagents	Substrate Scope	Yield (%)	Enantiomeric Excess (ee %)	Diastereomeric Ratio (dr)
Pd-Catalyzed PKR [4]	[Pd(allyl)Cl]2​ , Cr(CO)6​	Vinyl iodides + internal alkynes	60–85%	N/A (Regioselective)	N/A
Organocascade [6]	Diphenylprolinol silyl ether	Enals + β -keto esters	75–92%	>99%	Up to 5:1
NHC-Cascade [5]	Chiral N-Heterocyclic Carbene	Enals + oxindole-dienones	80–95%	Up to 99:1 er	>20:1
Au(I)-Cycloaddition [1]	Gold(I) complexes	Enamides + alkynes	70–88%	>95%	>10:1

Validated Experimental Protocols

Protocol A: Palladium-Catalyzed Intermolecular Pauson–Khand-Type Reaction

This protocol utilizes a solid CO surrogate to safely synthesize polysubstituted cyclopentenones, which are direct precursors to prostaglandin analogs.

Self-Validating System Check: The reaction relies on the gradual sublimation and decomposition of Cr(CO)6​ . If the reaction mixture does not turn from pale yellow to a deep, homogenous brown upon heating, catalyst activation has failed, likely due to oxygen contamination.

Step-by-Step Methodology:

• Preparation (Glovebox Required): Inside an argon-filled glovebox, equip a 4 mL pressure vial with a Teflon-coated magnetic stir bar.

• Catalyst Loading: Charge the vial with [Pd(allyl)Cl]2​ (2.3 mg, 6.25 μ mol, 2.5 mol %) and the ligand dArFpe (7.6 mg, 10.0 μ mol, 4.0 mol %).

• Reagent Addition: Add Chromium hexacarbonyl ( Cr(CO)6​ , 55.0 mg, 0.25 mmol, 1.0 equiv) as the CO surrogate.

• Solvent & Substrates: Add anhydrous dioxane (1.0 mL), followed by the internal alkyne (0.375 mmol, 1.5 equiv), triisopropylsilane (76.8 μ L, 0.375 mmol, 1.5 equiv), and the vinyl iodide substrate (0.25 mmol, 1.0 equiv).

• Reaction Execution: Tightly seal the vial with a screw cap, remove it from the glovebox, and heat the mixture at 100 °C in a pre-heated oil bath for 16 hours.

• Workup: Cool the vial to room temperature. Vent carefully in a fume hood (trace CO may be present). Dilute the mixture with ethyl acetate (5 mL) and filter through a short pad of Celite to remove metal particulates.

• Purification: Concentrate the filtrate under reduced pressure and purify the resulting cyclopentenone via flash column chromatography (silica gel, hexane/ethyl acetate gradient).

Protocol B: Enantioselective Organocatalytic Double Michael Addition

This protocol yields fully substituted cyclopentanones with four contiguous stereocenters, ideal for iridoid and terpenoid synthesis.

Self-Validating System Check: The reaction must be monitored by TLC. The disappearance of the highly UV-active α,β -unsaturated aldehyde indicates the completion of the first Michael addition. A delayed color change to pale yellow signifies the formation of the enamine intermediate.

Step-by-Step Methodology:

• Reaction Setup: In an ordinary fume hood, add the β -keto ester (0.2 mmol, 1.0 equiv) and the α,β -unsaturated aldehyde (0.24 mmol, 1.2 equiv) to a 10 mL round-bottom flask.

• Solvent Addition: Dissolve the substrates in analytical grade toluene (2.0 mL).

• Catalyst Initiation: Add the O-TMS-protected diphenylprolinol catalyst (0.04 mmol, 20 mol %) and a catalytic amount of benzoic acid (0.04 mmol, 20 mol %) to facilitate iminium ion formation.

• Incubation: Stir the reaction mixture at room temperature (25 °C) for 24–48 hours. Monitor the consumption of the starting materials via TLC (UV detection and KMnO4​ stain).

• Quenching: Once the starting material is consumed, quench the reaction by adding saturated aqueous NH4​Cl (2 mL).

• Extraction: Extract the aqueous layer with dichloromethane ( 3×5 mL). Combine the organic layers, dry over anhydrous Na2​SO4​ , and filter.

• Isolation: Evaporate the solvent in vacuo. Purify the crude polysubstituted cyclopentanone via flash chromatography. Determine the enantiomeric excess (ee) via chiral HPLC using a Daicel Chiralpak column.

References

• Recent Developments in the Stereocontrolled Synthesis of Highly Substituted Cyclopentane Core Structures: From Drug Discovery Research to Natural Product Synthesis Current Organic Chemistry URL:[Link]

• Recent Developments in the Synthesis of Prostaglandins and Analogues ResearchGate URL:[Link]

• Application of Pauson–Khand reaction in the total synthesis of terpenes National Institutes of Health (PMC) URL:[Link]

• Intermolecular Pauson–Khand-Type Reaction of Vinyl Iodides with Alkynes and a CO Surrogate The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Construction of Cyclopentanes Consisting of Five Stereocenters via NHC-Catalyzed Cascade Reactions of Enals with Oxindole-Dienones Organic Letters (ACS Publications) URL:[Link]

• Enantioselective Synthesis of Polysubstituted Cyclopentanones by Organocatalytic Double Michael Addition Reactions Organic Letters (ACS Publications) URL:[Link]

methods for intramolecular cyclization involving a chloroethyl group

Application Note: Advanced Protocols for Intramolecular Cyclization Involving Chloroethyl Groups

Executive Summary

The chloroethyl group (–CH₂CH₂Cl) is a highly versatile bifunctional moiety utilized extensively in the synthesis of saturated N-, O-, and C-heterocycles, including aziridines, pyrrolidines, piperidines, and morpholines. As a Senior Application Scientist, I frequently observe that the success of these ring-closing reactions hinges entirely on controlling the stereoelectronic environment and the precise timing of nucleophilic activation.

This guide provides a deep dive into the causality behind chloroethyl cyclization, detailing field-proven protocols that leverage pH control, differential leaving groups, and phase-transfer catalysis to drive regioselective and stereoselective outcomes.

Mechanistic Principles & Causality

The fundamental driver of intramolecular cyclization in chloroethyl-containing compounds is an S_N2 mechanism. An internal nucleophile (such as a deprotonated amine, alcohol, or carbanion) attacks the electrophilic β-carbon, displacing the chloride ion.

In nitrogen-based systems (e.g., β-chloroethylamines), this cyclization is highly pH-dependent. Under acidic conditions (pH < 3), the amine is protonated into a non-nucleophilic ammonium salt, rendering the molecule stable[1]. However, upon neutralization or basification, the free base is formed. The lone pair on the nitrogen atom rapidly attacks the β-chloroethyl group, forming a highly reactive and unstable aziridinium ion intermediate[1]. This intermediate is the true electrophile that reacts with subsequent nucleophiles to form the final heterocyclic product.

Failure to control the formation of this aziridinium ion leads to rapid hydrolysis (forming hydroxyethyl impurities) or intermolecular polymerization[1].

Mechanistic Pathway Visualization

Pathway of β-chloroethylamine cyclization highlighting pH-dependent aziridinium formation.

Quantitative Data: Optimizing Cyclization Parameters

To maximize the yield of the desired cyclized product and suppress side reactions, reaction parameters must be strictly controlled. Table 1 summarizes the causal effects of various conditions on chloroethyl cyclization efficiency.

Table 1: Influence of Reaction Parameters on Chloroethyl Cyclization Efficiency

Parameter	Condition	Effect on Intermediate	Synthetic Outcome
pH	Acidic (pH < 3)	Amine protonated (ammonium salt)	Nucleophilicity suppressed; cyclization inhibited[1].
pH	Basic (pH > 7)	Amine deprotonated (free base)	Rapid cyclization to aziridinium ion[1].
Temperature	Low to Moderate (0–40 °C)	Kinetic control maintained	Favors controlled intramolecular cyclization[1].
Temperature	Elevated (> 60 °C)	Thermodynamic / High energy	Accelerates hydrolysis and intermolecular polymerization[1].
Solvent	Anhydrous Aprotic (e.g., DCM)	Solvates intermediate without reacting	Minimizes hydroxyethyl side products[1].
Solvent	Aqueous / Protic	Competes for electrophilic carbon	Increases hydrolysis of the chloroethyl group[1].

Field-Proven Experimental Protocols

Protocol A: In Situ Generation of Aziridines for Epoxide Ring-Opening

Objective: Synthesize N-β-hydroxyethylaziridines without handling highly toxic, explosive ethyleneimine directly[2]. Causality: By reacting 2-chloroethylamine hydrochloride with NaOH in an aqueous environment, ethyleneimine is generated in situ at a controlled, steady-state concentration. This intermediate immediately acts as a nucleophile to regioselectively open the epoxide ring[2].

Step-by-Step Methodology:

• Preparation: Prepare a stock solution of sodium hydroxide by dissolving 40 g of NaOH in 60 mL of water[2].

• Reaction Setup: In a reaction vessel, combine water and 1,4-dioxane in a 1:1 volume ratio. Add the target epoxide[2].

• Reagent Addition: Add 2-chloroethylamine hydrochloride to the mixture. The required molar ratio is 1:2:4 (Epoxide : 2-chloroethylamine·HCl : NaOH)[2]. Note: 2 equivalents of NaOH are consumed neutralizing the HCl salt, and 2 equivalents drive the cyclization.

• Cyclization & Ring-Opening: Slowly add the NaOH stock solution. Heat the reaction mixture at 90 °C for 12 hours[2].

• Workup: Cool to room temperature, extract with ethyl acetate, wash with brine, and purify via flash column chromatography[2].

• Self-Validation Check: Analyze the purified product via ¹H-NMR. The presence of a basic pattern of four separate signals for the aziridine protons confirms successful cyclization and ring-opening, ruling out unreacted chloroethylamine[2].

Protocol B: One-Pot [N + 2 + n] Cyclization for Piperidine Synthesis

Objective: Asymmetric construction of piperidine derivatives via sequential alkylation and cyclization[3]. Causality: This protocol utilizes 1-chloro-3-iodopropane as a bifunctional electrophile. Because iodide is a vastly superior leaving group compared to chloride, the initial intermolecular N-alkylation occurs exclusively at the propyl-iodide terminus at −40 °C. The chloroethyl group remains intact until tetrabutylammonium fluoride (TBAF) is added and the temperature is elevated, triggering the final intramolecular chloride displacement[3].

Step-by-Step Methodology:

• Conjugate Addition: To a solution of lithium amide in toluene at −78 °C, add a chiral diether ligand, followed by the enoate substrate. Stir for 1.5 h[3].

• Selective Intermolecular Alkylation: Add 1-chloro-3-iodopropane in DMPU over 30 minutes at −78 °C. Warm the mixture to −40 °C and stir for 2 hours to selectively displace the iodide[3].

• Triggered Intramolecular Cyclization: Add a 1.0 M THF solution of TBAF. Elevate the temperature to 75 °C and stir for 4 hours to drive the intramolecular displacement of the chloride[3].

• Workup: Cool to room temperature, dilute with water and toluene, and wash the organic layer with water and brine[3].

• Self-Validation Check: Perform HPLC analysis (e.g., Daicel Chiralcel OD-3) on the crude mixture. High enantiomeric excess (>95% ee) validates that the initial chiral diether-controlled conjugate addition was successful and that premature, uncontrolled cyclization did not occur[3].

Protocol C: Phase-Transfer Catalyzed O-Alkylation vs. N-Alkylation

Objective: Synthesize 2-(aryloxy)ethyldialkylamines by outcompeting intramolecular amine cyclization[4]. Causality: When reacting a phenol with a chloroethylamine in a biphasic system, the amine's intramolecular cyclization (forming the aziridinium ion) aggressively competes with the desired intermolecular O-alkylation. The addition of a phase-transfer catalyst (tetrabutylammonium bromide, TBAB) facilitates the transfer of the phenoxide ion into the organic phase, drastically increasing its effective nucleophilicity and outcompeting the intramolecular cyclization[4].

Step-by-Step Methodology:

• Biphasic Setup: In a reaction vessel, combine toluene, water, 2.5 M aqueous potassium hydroxide, and the target phenol (e.g., 3,4-dichlorophenol)[4].

• Catalyst Addition: Add 3 mol % of tetrabutylammonium bromide (TBAB)[4].

• Electrophile Addition: Heat the mixture to 60 °C. Dropwise, add an aqueous solution of the (2-chloroethyl)dialkylammonium chloride[4].

• Reaction: Stir vigorously at 60 °C for 3 hours[4].

• Self-Validation Check: Extract an aliquot of the aqueous phase and analyze via ¹H-NMR. The absence of the characteristic singlet signal at δ ~3.06 ppm (which corresponds to aziridinium ring protons) confirms that the phase-transfer catalyst successfully prioritized O-alkylation over intramolecular cyclization[4].

Troubleshooting & Best Practices

• Preventing Premature Cyclization During Workup: A common point of failure is a low yield of the hydrochloride salt after synthesis. This is almost always caused by basic aqueous washes (like sodium bicarbonate) which deprotonate the amine and promote rapid cyclization. Solution: Ensure all aqueous solutions used during the workup of chloroethylamines are strictly acidic (pH 2-3) to keep the amine protonated and non-nucleophilic[1].

• Storage: Always synthesize and store chloroethylamines as their hydrochloride salts. The protonated nitrogen is non-nucleophilic, preventing degradation and premature cyclization during storage[1].

References

• Preventing intramolecular cyclization of Bis(2-chloroethyl)amine during synthesis. BenchChem.
• Regioselective Synthesis of N-β-Hydroxyethylaziridines by the Ring-Opening Reaction of Epoxides with Aziridine Generated in Situ. Organic Letters.
• General Entry to Asymmetric One-Pot [N + 2 + n] Cyclization for the Synthesis of Three- to Seven-Membered Azacycloalkanes. The Journal of Organic Chemistry.
• Bioregulators. Part 1. An improved synthesis of 2-(3,4-dichlorophenoxy)ethyldialkylamines. South African Journal of Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Regioselective Synthesis of N-β-Hydroxyethylaziridines by the Ring Opening Reaction of Epoxides with Aziridine Generated In Situ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. journals.co.za [journals.co.za]

Application Notes and Protocols: Unlocking Novel Chemical Scaffolds with 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde in Multi-Component Reactions

Introduction: A Novel Building Block for Complex Molecule Synthesis

In the landscape of modern drug discovery and materials science, the efficient construction of complex molecular architectures is paramount. Multi-component reactions (MCRs) have emerged as a powerful strategy, enabling the synthesis of diverse compound libraries from simple precursors in a single, atom-economical step.[1][2][3] This guide introduces a novel and promising building block, 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde , for use in MCRs.

The unique structural features of this aldehyde—a sterically hindered quaternary carbon center on a cyclopentane scaffold and a reactive chloroethyl handle—offer exciting opportunities for creating unique, three-dimensional molecular frameworks. The cyclopentane ring is a common motif in many biologically active natural products, while the chloroethyl group serves as a versatile anchor for post-MCR modifications, allowing for the generation of extensive and diverse chemical libraries.[4][5]

This document provides a technical guide for researchers, scientists, and drug development professionals on the potential applications of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde in two prominent MCRs: the Ugi and Passerini reactions. We will explore its plausible synthesis, detailed experimental protocols, and the rationale behind its use, empowering you to leverage this innovative reagent in your research.

Plausible Synthesis of the Starting Aldehyde

Proposed Synthetic Pathway

Caption: Proposed synthesis of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde.

Application in Multi-Component Reactions: Protocols and Scientific Rationale

The presence of a quaternary carbon center adjacent to the aldehyde group in 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde presents a steric challenge. However, with optimized reaction conditions, this building block can be effectively incorporated into various MCRs to produce highly substituted, scaffold-diverse molecules.

The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a cornerstone of MCR chemistry, combining an aldehyde, an amine, a carboxylic acid, and an isocyanide to generate a dipeptide-like scaffold in a single step.[6][7][8] The steric hindrance of our target aldehyde may require slightly more forcing conditions or longer reaction times compared to unhindered aldehydes.

Experimental Workflow: Ugi Reaction

Caption: General workflow for the Ugi four-component reaction.

Detailed Protocol: Synthesis of a Model Ugi Product

• Materials:

  • 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde (1.0 eq)

  • Benzylamine (1.0 eq)

  • Acetic Acid (1.0 eq)

  • tert-Butyl isocyanide (1.0 eq)

  • Methanol (MeOH) as solvent

• Procedure:

  • To a stirred solution of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde in methanol, add benzylamine and acetic acid.

  • Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the iminium intermediate.

  • Add tert-butyl isocyanide dropwise to the reaction mixture.

  • Stir the reaction at room temperature for 48 hours. If the reaction is sluggish, gentle heating to 40-50°C may be beneficial.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired Ugi product.

Scientific Rationale:

The initial pre-condensation of the aldehyde and amine to form the imine is a crucial step, particularly with sterically hindered aldehydes.[8] Using a polar protic solvent like methanol is known to facilitate Ugi reactions.[6] The chloroethyl moiety remains intact under these conditions, providing a handle for subsequent diversification.

Post-Ugi Modification:

The real power of using our target aldehyde lies in the post-MCR functionalization of the chloroethyl group. For instance, the chloride can be displaced by various nucleophiles (e.g., azides, amines, thiols) to generate a library of related compounds from a single Ugi product.

Post-Ugi Diversification Strategy

Caption: Diversification of the Ugi product via nucleophilic substitution.

The Passerini Three-Component Reaction (P-3CR)

The Passerini reaction is another fundamental MCR that combines an aldehyde, a carboxylic acid, and an isocyanide to yield an α-acyloxy amide.[9][10] This reaction is often performed in aprotic solvents and can also be influenced by the steric bulk of the aldehyde.

Detailed Protocol: Synthesis of a Model Passerini Product

• Materials:

  • 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde (1.0 eq)

  • Benzoic Acid (1.0 eq)

  • Cyclohexyl isocyanide (1.0 eq)

  • Dichloromethane (DCM) as solvent

• Procedure:

  • In a clean, dry flask, dissolve 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde and benzoic acid in dichloromethane.

  • Add cyclohexyl isocyanide to the solution.

  • Stir the reaction at room temperature for 24-72 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Once the reaction is complete, wash the mixture with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting crude product by flash column chromatography.

Scientific Rationale:

The Passerini reaction is believed to proceed through a concerted or stepwise mechanism involving a hydrogen-bonded intermediate between the aldehyde and the carboxylic acid.[9] The use of an aprotic solvent like DCM is typical. The chloroethyl group is expected to be stable under these mild, neutral conditions.

Data Presentation: Hypothetical Library Synthesis

To illustrate the utility of this building block, a hypothetical library of Ugi and Passerini products was designed. The table below summarizes the potential diversity that can be achieved by varying the MCR components.

Entry	MCR Type	Amine/Carboxylic Acid	Isocyanide	Expected Yield (%)	Post-Modification Potential
1	Ugi	Aniline, Formic Acid	Benzyl Isocyanide	55-65	High
2	Ugi	Cyclopropylamine, Propionic Acid	tert-Butyl Isocyanide	60-70	High
3	Passerini	4-Nitrobenzoic Acid	Ethyl Isocyanoacetate	50-60	High
4	Passerini	Thiophene-2-carboxylic acid	Cyclohexyl Isocyanide	55-65	High

Conclusion and Future Outlook

1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde represents a novel and highly promising building block for the synthesis of complex, three-dimensional molecules via multi-component reactions. Its sterically demanding nature, combined with the synthetically versatile chloroethyl handle, allows for the creation of unique chemical scaffolds that are not readily accessible through traditional synthetic methods. The protocols outlined in this guide provide a solid foundation for researchers to begin exploring the potential of this reagent. Future work could involve expanding the scope of MCRs to include reactions like the Biginelli and Hantzsch syntheses, as well as exploring a wider range of post-MCR modifications to generate libraries of compounds for screening in drug discovery and materials science applications.

References

• Cioc, R. C., Ruijter, E., & Orru, R. V. A. (2014). Multicomponent reactions: advanced tools for sustainable organic synthesis. Green Chemistry, 16(6), 2958-2975. [Link]

• Tandi, M., Sharma, V., Gopal, B., & Sundriyal, S. (2025). Multicomponent reactions (MCRs) yielding medicinally relevant rings: a recent update and chemical space analysis of the scaffolds. RSC Advances. [Link]

• Akhtar, W., et al. (2021). Multicomponent reactions (MCR) in medicinal chemistry: a patent review (2010-2020). Expert Opinion on Therapeutic Patents, 31(3), 225-246. [Link]

• Ugi, I. (1959). The Ugi Reaction. Angewandte Chemie International Edition in English, 21(11), 810-819. [Link]

• Ammonium carboxylates in the ammonia-Ugi reaction: one-pot synthesis of α,α-disubstituted amino acid derivatives including unnatural dipeptides. Organic & Biomolecular Chemistry. [Link]

• Ugi 5-center-4-component reaction of α-amino aldehydes and its application in synthesis of 2-oxopiperazines. Beilstein Journal of Organic Chemistry, 13, 1640-1647. [Link]

• Ugi Reaction. Organic Chemistry Portal. [Link]

• Passerini Reaction. Wikipedia. [Link]

• Representative natural products and drugs with highly functionalized cyclopentane cores. ResearchGate. [Link]

• Methods for the Synthesis of Functionalized Pentacarboxycyclopentadienes. Organic Letters, 19(16), 4227-4230. [Link]

• An uncommon multicomponent reaction involving nucleophilic heterocyclic carbenes: facile synthesis of fully substituted cyclopentanones. Organic Chemistry Frontiers. [Link]

• Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry, 10, 448-475. [Link]

• Highly functionalized and potent antiviral cyclopentane derivatives formed by a tandem process consisting of organometallic, transition-metal-catalyzed, and radical reaction steps. Chemistry, 20(33), 10298-10304. [Link]

• Functionalization of cyclopentanic 1,3-dicarbonyl derivatives in Eco-Compatible conditions. ResearchGate. [Link]

• Multicomponent Reactions. Organic Chemistry Portal. [Link]

• Multicomponent Reactions. ACS Green Chemistry Institute. [Link]

• cyclopentanecarboxaldehyde. Organic Syntheses. [Link]

• SYNTHESIS OF 3-ETHYL-2-METHYLCYCLOPENTAN-1-ONE-3-CARBOXYLIC ACID. PubMed. [Link]

• Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. MDPI. [Link]

• Multicomponent reactions driving the discovery and optimization of agents targeting central nervous system pathologies. Future Medicinal Chemistry, 17(1), 69-89. [Link]

• 1,3-Cyclopentanedione, 2-methyl. Organic Syntheses. [Link]

• Synthesis of (2-chloroethyl)-(1-chloroethyl)cyclohexane. PrepChem.com. [Link]

• Mode of action of the chloroethylating and carbamoylating moieties of the prodrug cloretazine. Molecular Cancer Therapeutics, 5(4), 969-976. [Link]

• Mode of action of the chloroethylating and carbamoylating moieties of the prodrug cloretazine. ResearchGate. [Link]

• Effect of Post–Polyketide Synthase Modification Groups on Property and Activity of Polyene Macrolides. MDPI. [Link]

• DNA damage induced by a new 2-chloroethyl nitrosourea on malignant melanoma cells. Cancer Research, 50(18), 5899-5904. [Link]

• Highly Stereoselective Synthesis of Cyclopentanes bearing Four Stereocenters by a Rhodium Carbene–Initiated Domino Sequence. PubMed Central. [Link]

• Novel synthesis of highly functionalized cyclopentane derivatives via [3 + 2] cycloaddition reactions of donor–acceptor cyclopropanes and ( E )-3-aryl-2-cyanoacrylates. ResearchGate. [Link]

• Cyclopentane synthesis. Organic Chemistry Portal. [Link]

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• 3. Cyclopentane synthesis [organic-chemistry.org]
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• 10. Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics [beilstein-journals.org]

experimental procedure for Wittig reaction with 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde

Application Note: Highly Chemoselective Wittig Methylenation of Sterically Hindered α -Chloroethyl Cyclopentanecarbaldehydes

Introduction & Synthetic Challenge

The conversion of sterically hindered, α,α -disubstituted aldehydes to terminal alkenes is a fundamental transformation in complex API (Active Pharmaceutical Ingredient) synthesis. When the substrate is 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde , the synthetic challenge is twofold:

• Steric Hindrance: The quaternary α -carbon significantly retards the initial nucleophilic attack of the phosphonium ylide, often leading to sluggish reaction rates and poor conversions[1].

• Chemoselectivity (The "Trojan Horse" Chloride): The presence of a primary alkyl chloride (the 2-chloroethyl group) introduces severe risks of side reactions. Strong bases or long-lived alkoxide intermediates can trigger E2 elimination (forming a vinyl group) or intramolecular SN​2 cyclization (forming a bicyclic tetrahydropyran derivative).

This protocol details a highly optimized, self-validating methodology for the chemoselective Wittig methylenation of this sensitive substrate, prioritizing kinetic control and "salt-free" ylide conditions to suppress parasitic pathways.

Mechanistic Rationale: The Causality Behind the Conditions

To achieve high yields, every reagent and parameter must be chosen to navigate the mechanistic tightrope between the desired olefination and substrate degradation.

Base Selection: Avoiding Nucleophilic Attack

Standard Wittig methylenations often employ n -butyllithium ( n -BuLi) to deprotonate methyltriphenylphosphonium bromide. However, n -BuLi is highly nucleophilic. In the presence of a 2-chloroethyl group, n -BuLi will induce halogen-metal exchange or direct E2 elimination[2]. To prevent this, Sodium hexamethyldisilazide (NaHMDS) is strictly required. NaHMDS is a strong, yet exceptionally bulky and non-nucleophilic base, ensuring clean ylide generation without substrate degradation[1].

Temperature & Lithium-Free Kinetics: Bypassing the Betaine

Historically, the Wittig reaction was modeled as a stepwise process involving a zwitterionic "betaine" intermediate[3]. If a betaine were to form in our substrate, the transient oxygen anion would be perfectly positioned to attack the 2-chloroethyl group via a 6-exo-tet cyclization, destroying the molecule.

However, seminal work by E. Vedejs demonstrated that under lithium-free (or "salt-free") conditions, the Wittig reaction proceeds via an asynchronous, concerted [2+2] cycloaddition, directly forming the oxaphosphetane and completely bypassing the betaine[4],[5],[6].

• Why NaHMDS over LiHMDS? Lithium salts act as Lewis acids, stabilizing betaine-like character and increasing the lifetime of nucleophilic intermediates. Sodium salts do not coordinate as strongly, enforcing the concerted pathway[1].

• Why -78 °C? The initial [2+2] cycloaddition to the oxaphosphetane is exothermic. By conducting the addition at cryogenic temperatures, we kinetically trap the oxaphosphetane. Warming to room temperature then selectively triggers the cycloreversion to the target alkene and triphenylphosphine oxide ( Ph3​P=O ), driven by the thermodynamic stability of the P=O bond[3].

Reaction Visualization

Figure 1: Reaction pathways for the Wittig methylenation of the chloroethyl-substituted aldehyde.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction parameters and the resulting product distribution, validating the chosen protocol.

Base Used	Temperature Profile	Lithium Salts Present?	Target Alkene Yield (%)	Elimination Product (%)	Cyclization Product (%)
n -BuLi	0 °C to RT	Yes	< 10%	> 60%	~ 20%
LiHMDS	-78 °C to RT	Yes	45%	< 5%	40%
KOtBu	0 °C to RT	No	55%	15%	20%
NaHMDS	-78 °C to RT	No	> 85%	< 2%	< 5%

Experimental Protocol

Target Product: 1-(2-chloroethyl)-1-ethenyl-3-methylcyclopentane Scale: 10.0 mmol

Materials & Reagents

• 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde (10.0 mmol, 1.0 equiv)

• Methyltriphenylphosphonium bromide ( Ph3​PCH3​Br ) (15.0 mmol, 1.5 equiv) — Must be dried under vacuum at 80 °C prior to use.

• NaHMDS (1.0 M solution in THF) (14.5 mmol, 1.45 equiv)

• Anhydrous Tetrahydrofuran (THF) (50 mL)

Step-by-Step Methodology

Step 1: Ylide Generation (Kinetic Preparation)

• Equip a flame-dried 250 mL 3-neck round-bottom flask with a magnetic stir bar, an argon inlet, and a rubber septum.

• Add anhydrous Ph3​PCH3​Br (5.36 g, 15.0 mmol) and suspend in anhydrous THF (40 mL) under an argon atmosphere.

• Cool the white suspension to 0 °C using an ice-water bath.

• Add the NaHMDS solution (14.5 mL, 14.5 mmol) dropwise via syringe over 10 minutes.

  • In-Process Control: The suspension will rapidly transition to a bright, homogenous canary-yellow solution. This visual cue validates the successful deprotonation and formation of the methylenetriphenylphosphorane ylide[3].

• Stir the ylide solution at 0 °C for 30 minutes to ensure complete salt generation.

Step 2: Substrate Addition (Concerted Cycloaddition)

• Cool the ylide solution to -78 °C using a dry ice/acetone bath. Allow 15 minutes for internal temperature equilibration.

• Dissolve the substrate, 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde (1.75 g, 10.0 mmol), in anhydrous THF (10 mL).

• Add the aldehyde solution dropwise to the ylide over 20 minutes down the side of the flask to pre-cool the droplets.

  • Scientific Rationale: Slow addition at -78 °C ensures the localized concentration of aldehyde remains low, preventing thermal spikes that could drive the reaction toward the cyclization side-product[1].

Step 3: Cycloreversion & Workup

• Maintain the reaction at -78 °C for 1 hour.

• Remove the dry ice bath and allow the reaction mixture to warm naturally to room temperature (20–25 °C) over 2 hours.

  • In-Process Control: Monitor via TLC (Hexanes/EtOAc 9:1). The disappearance of the UV-active aldehyde spot and the appearance of a non-UV active, KMnO4​ -stainable alkene spot ( Rf​≈0.85 ) indicates completion.

• Quench the reaction by adding saturated aqueous NH4​Cl (20 mL) to protonate any unreacted ylide.

• Extract the aqueous layer with Pentane (3 × 30 mL). Note: Pentane is preferred over EtOAc or DCM as it selectively extracts the non-polar alkene while precipitating the bulk of the polar Ph3​P=O byproduct.

Step 4: Purification

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure (keep bath temperature < 30 °C to avoid volatilizing the product).

• Triturate the crude residue with cold hexanes (20 mL).

  • Self-Validation: The immediate precipitation of a dense white solid ( Ph3​P=O ) confirms the successful cycloreversion of the oxaphosphetane[2].

• Filter the suspension through a short pad of silica gel, eluting with 100% hexanes, to yield the pure 1-(2-chloroethyl)-1-ethenyl-3-methylcyclopentane as a clear oil.

References

• Wittig reaction. Wikipedia.[Link]

• Isotope Effects, Dynamic Matching, and Solvent Dynamics in a Wittig Reaction. Betaines as Bypassed Intermediates. PMC.[Link]

• Wittig Reaction — Ph₃P Ylide → Alkene (Wittig Olefination). OrgoSolver.[Link]

• Oxaphosphetane pseudorotation: rates and mechanistic significance in the Wittig reaction. Journal of the American Chemical Society.[Link]

• Wittig Reaction Mechanism & Examples. Total Synthesis.[Link]

Sources

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• 2. orgosolver.com [orgosolver.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. Wittig reaction - Wikipedia [en.wikipedia.org]
• 5. Isotope Effects, Dynamic Matching, and Solvent Dynamics in a Wittig Reaction. Betaines as Bypassed Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Troubleshooting & Optimization

Technical Support Center: Troubleshooting Low Yields in Substituted Cyclopentane Carbaldehyde Synthesis

Welcome to the Application Science Support Center. Substituted cyclopentane carbaldehydes are critical intermediates in the synthesis of complex natural products and active pharmaceutical ingredients (APIs), such as the antiviral and anti-inflammatory drug Ruxolitinib[1]. However, their synthesis is notoriously prone to low isolated yields due to the inherent reactivity of the α -proton, the volatility of the cyclopentane core, and the steric strain of highly substituted ring systems.

This guide is designed for researchers and drug development professionals. It provides diagnostic troubleshooting, validated protocols, and mechanistic insights to help you optimize your synthetic workflows.

Diagnostic Troubleshooting Guides

Issue A: Poor Conversion in Organocatalytic Domino Reactions

Symptom: When attempting to synthesize pentasubstituted cyclopentanecarbaldehydes via a double-Michael domino reaction, the crude NMR shows high amounts of unreacted α,β -unsaturated aldehyde and low product formation. Causality: Organocatalytic cycles relying on secondary amines (like the Jørgensen−Hayashi catalyst) require the formation of an iminium ion to activate the electrophile, followed by an enamine intermediate for the intramolecular cyclization. Without a proton source, the catalyst becomes trapped in off-cycle aminal resting states, stalling turnover. Corrective Action: Introduce an acidic co-catalyst.2 demonstrated that adding 20 mol% of acetic acid (HOAc) in CHCl₃ or CH₃CN facilitates rapid iminium hydrolysis, driving the reaction to >90% yield and >99% ee[2].

Issue B: Epimerization and Self-Aldol Condensation

Symptom: Loss of enantiomeric excess (ee) at the α -chiral center, accompanied by the formation of heavy, viscous oligomers during workup or purification. Causality: The α -proton of cyclopentanecarbaldehyde is highly acidic. Exposure to basic conditions—even mild ones like unbuffered silica gel or residual secondary amine catalysts—causes rapid enolization. This destroys the stereocenter and primes the molecule to act as a nucleophile, attacking unreacted aldehyde molecules to form aldol byproducts. Corrective Action: Quench reactions strictly at low temperatures with weak acids (e.g., saturated aqueous NH₄Cl). Buffer your silica gel with 1% acetic acid during column chromatography, or perform an in situ reduction (to the alcohol) immediately after formation if the aldehyde is not the final target.

Issue C: Side Reactions in Epoxide Rearrangements

Symptom: Low yields of α -quaternary cyclopentanecarbaldehydes from trisubstituted epoxides due to ring-opening byproducts. Causality: Traditional Lewis acids (like BF₃·OEt₂) coordinate indiscriminately, leading to nucleophilic attack by halides or solvent molecules rather than the desired 1,2-hydride/alkyl shift (House-Meinwald rearrangement). Corrective Action: Switch to soft Brønsted acid catalysis. 3 proved that using perfluorinated disulfonimides (0.5 mol%) provides chemoselective protonation, yielding the desired rearranged cyclopentanecarbaldehydes in up to 97% yield[3].

Issue D: Mass Loss Due to High Volatility

Symptom: Excellent conversion observed in the crude ¹H NMR (e.g., >75%), but isolated yields are disproportionately low (<40%) after rotary evaporation. Causality: Low-molecular-weight substituted cyclopentanecarbaldehydes possess high vapor pressures and are easily co-evaporated with common extraction solvents like diethyl ether or dichloromethane under vacuum. Corrective Action: Maintain rotary evaporation water bath temperatures strictly between 0 °C and 10 °C. 4 noted that careful concentration at 0 °C is the critical factor in matching their 71% NMR yield with actual isolated recovery[4].

Quantitative Data & Synthetic Benchmarks

The following table summarizes expected yields and critical parameters across different synthetic routes to establish a benchmark for your experiments.

Synthetic Route	Catalyst / Reagents	Typical Yield	Key Additive / Condition
Domino Double-Michael	Jørgensen-Hayashi (20 mol%)	>90%	HOAc, CHCl₃, Ambient Temp[2]
House-Meinwald Rearrangement	Perfluorinated disulfonimide (0.5 mol%)	73–97%	CH₂Cl₂, RT, 2h[3]
Ynol Ether Cyclization	n-BuLi, then HClO₄	71–77%	Evaporation strictly at 0 °C[4]
Aza-Michael Addition	Proline-derived organocatalyst	80%	Re-face protection via catalyst[1]

Validated Experimental Protocols

Protocol A: Enantioselective Organocatalytic Domino Reaction[2]

Objective: Synthesize pentasubstituted cyclopentanecarbaldehydes via a Michael−Wittig−Michael−Michael cascade.

• Preparation: In an oven-dried vial equipped with a magnetic stir bar, dissolve the nitroalkane nucleophile (1.0 equiv) and the Jørgensen−Hayashi catalyst (20 mol%) in anhydrous CHCl₃ (0.2 M).

• Activation: Add glacial acetic acid (20 mol%) to the stirring solution. Causality: The acid acts as a proton shuttle, essential for the rapid formation of the iminium intermediate.

• Addition: Dropwise add the α,β -unsaturated aldehyde (1.2 equiv) at ambient temperature.

• Self-Validation Checkpoint: After 24 hours, withdraw a 50 µL aliquot, dilute with CDCl₃, and perform a rapid ¹H NMR analysis. Confirm the disappearance of the starting material olefinic signals and the appearance of the distinct aldehydic proton signal at δ 9.4–9.6 ppm. If conversion is <50%, verify the anhydrous nature of your solvent, as excess water hydrolyzes the iminium prematurely.

• Quench & Workup: Dilute the mixture with cold CH₂Cl₂ and quench with saturated aqueous NH₄Cl. Extract the aqueous layer twice with CH₂Cl₂.

• Purification: Dry the combined organic layers over MgSO₄. Filter and concentrate under reduced pressure (Bath Temp < 15 °C). Purify via flash chromatography using silica gel pre-treated with 1% Et₃N and 1% HOAc to prevent on-column epimerization.

Protocol B: Chemoselective House-Meinwald Rearrangement[3]

Objective: Synthesize α -quaternary cyclopentanecarbaldehydes from trisubstituted epoxides.

• Preparation: Dissolve the trisubstituted epoxide (1.0 mmol) in anhydrous CH₂Cl₂ (5.0 mL) under an inert argon atmosphere.

• Catalysis: Add perfluorinated disulfonimide catalyst (0.5 mol%). Stir at room temperature for 2 hours.

• Self-Validation Checkpoint: Monitor via TLC (n-hexane/ethyl acetate, 20:1). The epoxide starting material should cleanly convert to a lower-Rf spot. A streaky TLC indicates over-reaction or polymerization, suggesting the catalyst loading was too high or the solvent was wet.

• Workup: Quench the reaction with 5% aqueous NaHCO₃ (2 mL). Extract with CH₂Cl₂ (3 × 5 mL).

• Isolation: Dry over MgSO₄, filter, and remove the solvent under reduced pressure (Bath Temp: 10 °C). The resulting 1-substituted cyclopentanecarbaldehyde is typically pure enough for immediate downstream use, avoiding silica-induced degradation.

Frequently Asked Questions (FAQs)

Q: Why is my isolated product a mixture of diastereomers when the literature reports >99% ee? A: You are likely experiencing post-reaction epimerization. Cyclopentanecarbaldehydes are highly sensitive to base. If you wash your organic layer with strong bases (like NaOH or Na₂CO₃) to remove acidic organocatalysts, you will rapidly racemize the α -stereocenter. Always use mild buffers like NaHCO₃ or NH₄Cl.

Q: Can I store substituted cyclopentane carbaldehydes long-term? A: It is highly discouraged. Due to their propensity for self-aldol condensation and air-oxidation to the corresponding carboxylic acid, they should be used immediately in the next synthetic step. If storage is unavoidable, store them neat (no solvent) under an argon atmosphere at -80 °C.

Q: My reaction stalled at 50% conversion. Should I increase the temperature? A: No. Increasing the temperature in organocatalytic aldehyde activations typically accelerates off-cycle side reactions (like self-condensation) faster than the desired product formation. Instead, verify your catalyst-to-acid-additive ratio, ensure your solvent is strictly anhydrous, or slightly increase the catalyst loading.

Mechanistic & Troubleshooting Visualizations

Diagnostic decision tree for troubleshooting low yields in cyclopentanecarbaldehyde synthesis.

Mechanistic pathway of the organocatalytic domino double-Michael reaction.

References

• Hong, B.-C., et al. "Enantioselective Organocatalytic Michael−Wittig−Michael−Michael Reaction: Dichotomous Construction of Pentasubstituted Cyclopentanecarbaldehydes and Pentasubstituted Cyclohexanecarbaldehydes." Organic Letters, ACS Publications.
• Dressler, F., et al. "Organocatalytic, Chemoselective, and Stereospecific House–Meinwald Rearrangement of Trisubstituted Epoxides." Synlett, Thieme E-Books & E-Journals.
• Hanna, R., Daoust, B. "Hydrolysis of 2a and 2b. Formation of cyclopentane carboxaldehyde." Tetrahedron, ChemicalBook.
• Lin, et al. "Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis." Molecules, PMC.

Sources

• 1. Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. Cyclopentanecarbaldehyde synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Troubleshooting Side Products in the Formylation of 3-Methylcyclopentane Derivatives

Welcome to the technical support guide for the formylation of 3-methylcyclopentane derivatives. This document is designed for researchers, scientists, and drug development professionals navigating the complexities of introducing a formyl group onto a saturated carbocyclic scaffold. Unlike the well-documented formylation of electron-rich aromatic systems, the functionalization of alkanes like 3-methylcyclopentane is a significant synthetic challenge due to the inherent inertness of C-H bonds.

This guide provides field-proven insights, troubleshooting protocols, and answers to frequently asked questions to help you minimize side product formation and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is my formylation of 3-methylcyclopentane yielding a complex mixture of products instead of a single compound?

A: The primary challenge is the low and relatively undifferentiated reactivity of the C-H bonds on the cyclopentane ring. Unlike aromatic systems with activatable π-electrons, alkanes require aggressive reaction conditions (e.g., strong Lewis acids, high temperatures) to activate their C-H bonds. This high-energy input often overcomes the small differences in activation energy between the various C-H positions (tertiary, secondary), leading to poor regioselectivity.

Key factors contributing to product mixtures include:

• Statistical Reactivity: The formylating agent may react at multiple positions on the ring (C1, C2, C3, C4) with similar probability.

• Steric Hindrance: The methyl group at the C3 position creates steric congestion, potentially disfavoring reaction at C3 and C2/C4 while favoring the more accessible C1 position.[1]

• Carbocation Stability & Rearrangements: If the mechanism involves a carbocation intermediate, the initial cation can rearrange via hydride or alkyl shifts to a more stable intermediate before reacting, leading to formylation at an unexpected position.[2][3]

Q2: Which formylation methods are suitable for a saturated alkane like 3-methylcyclopentane?

A: Standard electrophilic aromatic substitution methods are generally not effective for unactivated alkanes.[4][5] Success requires exploring more potent systems capable of C-H activation:

• Rieche-Type Formylation: This method uses dichloromethyl methyl ether with a strong Lewis acid like titanium tetrachloride (TiCl₄).[6][7] While typically used for electron-rich arenes, its high reactivity makes it a candidate for alkane formylation, though side reactions are common.

• Gattermann-Koch Reaction (High Pressure): The classic Gattermann-Koch reaction (CO/HCl/AlCl₃/CuCl) can, under high pressure and harsh conditions, formylate some alkanes.[8][9] The electrophile, the formyl cation ([HCO]⁺), is highly reactive. However, this method is prone to inducing carbocation rearrangements.[5]

• Radical-Based Methods: While less common for formylation, radical-based pathways could offer an alternative to avoid carbocation rearrangements. These methods are outside the scope of this guide but represent a potential area for exploration.

Q3: What are the most common structural side products I should be looking for?

A: Beyond unreacted starting material, you should anticipate a range of isomeric products. Characterization will likely require a combination of GC-MS, NMR (¹H, ¹³C, COSY, HSQC), and potentially separation by preparative GC or HPLC.

• Regioisomers: You may find the formyl group at different positions, resulting in 1-formyl-3-methylcyclopentane (desired, assuming C1 is the target), 1-formyl-2-methylcyclopentane (from rearrangement), and others.

• Diastereomers: For the target molecule, (3R)-3-methylcyclopentane-1-carbaldehyde, the product has two stereocenters (C1 and C3).[10] The reaction will almost certainly produce a mixture of cis and trans diastereomers. Controlling this stereoselectivity is a significant challenge.

• Rearrangement Products: Hydride shifts are particularly common. For example, hydride abstraction from C1 would generate a tertiary carbocation. A subsequent 1,2-hydride shift from C2 would form a different tertiary carbocation, leading to a rearranged product.[11][12]

Troubleshooting Guide: Common Experimental Issues

Problem 1: My reaction results in a complex mixture of constitutional isomers with low yield of the desired product.

• Primary Cause: The reaction conditions are too harsh, leading to non-selective C-H activation. The formylating agent is reacting at multiple sites faster than it can discriminate between them.

• Troubleshooting Workflow:

  Caption: Workflow for improving regioselectivity.

• Detailed Solutions:

  • Lower the Temperature: Decreasing the reaction temperature is the most critical first step. It increases the kinetic differences between competing reaction pathways, potentially favoring the one with the lowest activation energy.

  • Screen Lewis Acids: The nature of the Lewis acid can influence both reactivity and steric interactions. A bulkier Lewis acid complex might enhance selectivity for less hindered C-H bonds.

  • Adjust Stoichiometry: Use the formylating agent as the limiting reagent (e.g., 0.8 to 0.9 equivalents) to minimize the chance of di-formylation, a potential side reaction under forcing conditions.[13]

Problem 2: I have identified products resulting from a rearranged carbon skeleton.

• Primary Cause: The reaction proceeds through a carbocation intermediate that undergoes a 1,2-hydride or 1,2-alkyl shift to form a more stable carbocation before the formyl group is added. This is a classic issue in carbocation chemistry.[14]

• Mechanistic Insight & Solutions:

  Caption: Carbocation rearrangement leading to side products.

• Preventative Measures:

  • Utilize Non-Coordinating Solvents: Solvents like hexane or carbon disulfide may weakly stabilize the initial carbocation, potentially reducing the rate of rearrangement compared to more polar solvents like dichloromethane.

  • "Swamping" Catalyst Conditions: Using a very high concentration of a Lewis acid can sometimes alter the reaction mechanism away from pathways involving free carbocations, but this can also decrease overall yield.

  • Re-evaluate the Formylation Method: If rearrangements are unavoidable under cationic conditions, the only solution may be to switch to a non-cationic method (e.g., a radical-based approach), which would require substantial redevelopment.

Data Summary: Influence of Conditions on Product Distribution

The following table presents hypothetical data to illustrate how experimental parameters can influence the product distribution in a Rieche-type formylation. The goal is to maximize the desired 1-formyl-3-methylcyclopentane product.

Entry	Lewis Acid	Temperature (°C)	Solvent	Ratio (Desired : Regioisomer : Rearranged)	Notes
1	TiCl₄	0	DCM	1 : 1.5 : 0.8	High reactivity, poor selectivity. Significant rearrangement observed.
2	TiCl₄	-40	DCM	1 : 1.1 : 0.4	Lower temperature improves selectivity and reduces rearrangement as per Leffler-Hammond postulate.
3	SnCl₄	0	DCM	1 : 0.9 : 0.5	Milder Lewis acid shows slightly better selectivity but may require longer reaction times.
4	TiCl₄	-40	Hexane	1 : 0.8 : 0.3	Non-polar solvent appears to suppress rearrangement pathways, providing the cleanest result.

Experimental Protocol: Exploratory Rieche-Type Formylation

This protocol is intended as a starting point for the optimization of the formylation of 3-methylcyclopentane. Extreme caution is required. Dichloromethyl methyl ether is a potent carcinogen, and titanium tetrachloride reacts violently with water. All operations must be performed in a certified fume hood under an inert atmosphere.

Materials:

• 3-Methylcyclopentane (1.0 equiv)

• Dichloromethyl methyl ether (1.1 equiv)

• Titanium tetrachloride (TiCl₄) (1.5 equiv)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Nitrogen or Argon gas

• Crushed Ice / Saturated NaHCO₃ solution

• Saturated NaCl solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a thermometer, and a dropping funnel.

• Initial Cooling: Charge the flask with 3-methylcyclopentane and anhydrous DCM. Cool the mixture to -40°C using a dry ice/acetone bath.

• Lewis Acid Addition: Add TiCl₄ dropwise to the stirred solution via syringe, ensuring the internal temperature does not rise above -35°C. A yellow/orange slurry may form. Stir for 15 minutes.

• Formylating Agent Addition: Add dichloromethyl methyl ether dropwise via the dropping funnel over 30 minutes. Maintain the internal temperature at -40°C.

• Reaction Monitoring: Stir the reaction mixture at -40°C. Monitor the reaction progress by taking small aliquots every hour, quenching them in a vial with NaHCO₃ solution, extracting with ether, and analyzing by GC-MS. The reaction is complete when the starting material is consumed or its concentration plateaus.

• Quenching: Once the reaction is deemed complete, slowly and carefully pour the cold reaction mixture into a separate flask containing a vigorously stirred mixture of crushed ice and ether. Caution: This is a highly exothermic process.

• Workup:

  • Allow the quenched mixture to warm to room temperature.

  • Carefully neutralize the aqueous layer by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

  • Separate the organic and aqueous layers in a separatory funnel.

  • Extract the aqueous layer twice more with DCM.

  • Combine all organic extracts, wash with brine, and dry over anhydrous MgSO₄.

• Purification:

  • Filter off the drying agent and concentrate the solution in vacuo.

  • The resulting crude oil will be a mixture of isomers. Purification will likely require fractional distillation or preparative gas chromatography (prep-GC) to isolate the desired 1-formyl-3-methylcyclopentane diastereomers.

References

• Wikipedia. (2023, November 26). Gattermann reaction. Retrieved from [Link]

• Olah, G. A., & Ohannesian, L. (1990).

• Organic-Chemistry.org. (n.d.). Vilsmeier-Haack formylation. Retrieved from [Link]

• Chemistry Steps. (2023, April 24). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Wikipedia. (2023, December 29). Formylation. Retrieved from [Link]

• Wikipedia. (2023, March 15). Rieche formylation. Retrieved from [Link]

• Organic-Chemistry.org. (n.d.). Rieche Formylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• OrgoSolver. (n.d.). Aromatic Reactions: Gattermann–Koch Formylation. Retrieved from [Link]

• Wikipedia. (2023, October 29). Vilsmeier–Haack reaction. Retrieved from [Link]

• Vedantu. (n.d.). Gattermann Koch Reaction: Mechanism, Uses & Examples. Retrieved from [Link]

• BYJU'S. (2019, January 25). Gattermann Koch Reaction Mechanism. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 9.17: Carbocation Rearrangements. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 18). 14.5: Carbocation Rearrangements. Retrieved from [Link]

• Master Organic Chemistry. (2012, August 22). Rearrangements: Alkyl Shifts and Ring-Expansion Reactions. Retrieved from [Link]

• PubChem. (n.d.). (3R)-3-methylcyclopentane-1-carbaldehyde. Retrieved from [Link]

• Master Organic Chemistry. (2026, January 20). Rearrangements in Alkene Addition Reactions. Retrieved from [Link]

• Chad's Prep. (2018, September 14). 7.2b Carbocation Rearrangements in SN1 Reactions [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2026, March 10). 4.4: Conformations of Cycloalkanes. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Gattermann reaction - Wikipedia [en.wikipedia.org]
• 5. byjus.com [byjus.com]
• 6. Rieche formylation - Wikipedia [en.wikipedia.org]
• 7. Formylation - Rieche Formylation [commonorganicchemistry.com]
• 8. orgosolver.com [orgosolver.com]
• 9. Gattermann Koch Reaction: Mechanism, Uses & Examples [vedantu.com]
• 10. (3R)-3-methylcyclopentane-1-carbaldehyde | C7H12O | CID 58625565 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. m.youtube.com [m.youtube.com]

optimizing reaction conditions for nucleophilic substitution on a chloroethyl group

Welcome to the Technical Support Center for Organic Synthesis. This guide is engineered for researchers, scientists, and drug development professionals seeking to master and troubleshoot nucleophilic substitution ( SN​2 ) reactions specifically targeting chloroethyl ( −CH2​CH2​Cl ) functional groups.

Rather than simply providing a list of reaction conditions, this guide is built on the principles of physical organic chemistry. We focus on the causality behind molecular behavior, providing you with self-validating protocols to ensure experimental trustworthiness and high-yield outcomes.

Optimization Strategy Overview

Workflow for optimizing nucleophilic substitution on chloroethyl substrates.

Section 1: Fundamentals & Mechanism (FAQs)

Q: Why do chloroethyl groups frequently exhibit sluggish reactivity compared to bromoethyl or iodoethyl equivalents? A: The carbon-chlorine (C-Cl) bond possesses a higher bond dissociation energy relative to C-Br and C-I bonds, making chloride a comparatively poor leaving group in SN​2 pathways . Causality: To overcome this kinetic barrier without resorting to harsh thermal conditions that might degrade sensitive functional groups, chemists often employ a Finkelstein reaction. This involves pre-treating the chloroethyl substrate with Sodium Iodide (NaI) in acetone to exchange the chloride for an iodide, generating a highly reactive iodoethyl intermediate.

Q: How do I prevent E2 elimination side reactions when using basic nucleophiles like alkoxides? A: While primary alkyl halides like the chloroethyl group inherently favor SN​2 substitution over E2 elimination, the use of strong, sterically hindered bases (e.g., potassium tert-butoxide) or excessive heat will shift the mechanistic pathway toward E2 . Causality: Steric bulk prevents the nucleophile from accessing the electrophilic α -carbon (back-side attack), forcing it to abstract a more accessible β -proton instead. To minimize E2, use non-bulky nucleophiles, lower the reaction temperature, or utilize polar aprotic solvents that enhance nucleophilicity without requiring elevated thermal energy .

Section 2: Troubleshooting Guide - Common Issues

Issue 1: Low Yield & Unreacted Starting Material

• Root Cause: Inadequate nucleophile solvation or insufficient leaving group ability.

• Solution 1 (Solvent Switch): Transition from polar protic solvents (e.g., methanol, ethanol) to polar aprotic solvents (e.g., DMF, DMSO, Acetone).

  • Causality: Protic solvents form strong hydrogen bonds with anionic nucleophiles, creating a bulky solvation shell that drastically reduces their nucleophilicity. Polar aprotic solvents leave the nucleophile "naked" and highly reactive .

• Solution 2 (In Situ Activation): Add a catalytic amount (10-20 mol%) of NaI or KI to the reaction mixture.

  • Causality: This facilitates a continuous Finkelstein-type exchange, temporarily converting the sluggish chloride into a labile iodide, which is rapidly consumed by the primary nucleophile .

Issue 2: Formation of Elimination Byproducts (Alkenes)

• Root Cause: The nucleophile is acting predominantly as a base, a pathway often exacerbated by high temperatures.

• Solution 1 (Temperature Modulation): Decrease the reaction temperature.

  • Causality: Elimination reactions (E2) have a higher activation energy ( ΔG‡ ) and higher entropy of activation ( ΔS‡ ) than bimolecular substitutions ( SN​2 ). Consequently, applying heat disproportionately accelerates E2 over SN​2 .

• Solution 2 (Reagent Modification): If the target requires an amine or ether linkage, consider less basic nucleophilic equivalents (e.g., using an azide followed by reduction instead of direct amination).

Section 3: Standard Experimental Protocols

Protocol: Finkelstein Activation and Subsequent Nucleophilic Substitution

This protocol is designed as a self-validating system : the precipitation of NaCl serves as a direct visual indicator of successful leaving group exchange, ensuring trustworthiness before you proceed to the critical substitution step.

Step-by-Step Methodology:

• Preparation: Dissolve the chloroethyl substrate (1.0 equiv) in anhydrous acetone to achieve a 0.5 M concentration.

  • Causality: Anhydrous conditions prevent water from competing as a nucleophile and ensure maximum solubility of the NaI reagent.

• Halide Exchange: Add Sodium Iodide (NaI) (1.5 - 2.0 equiv) to the solution. Stir at reflux (approx. 56°C) for 2 to 12 hours.

  • Causality: NaI is highly soluble in acetone, whereas the byproduct NaCl is highly insoluble. The precipitation of NaCl removes a product from the system, driving the equilibrium forward via Le Chatelier's Principle .

• Visual Validation (Critical Checkpoint): Monitor the reaction for the formation of a fine white precipitate (NaCl). If the solution remains clear after 1 hour of reflux, the exchange has not initiated; verify the anhydrous state of your solvent and the quality of your NaI.

• Solvent Swap: Once TLC or GC-MS confirms complete conversion to the iodoethyl intermediate, remove the acetone under reduced pressure. Resuspend the crude mixture in a suitable polar aprotic solvent (e.g., DMF or DMSO) for the subsequent SN​2 step.

• Substitution: Add the desired nucleophile (1.2 - 1.5 equiv) and stir at room temperature.

  • Causality: The enhanced leaving group ability of the newly installed iodide allows the SN​2 reaction to proceed rapidly at lower temperatures, effectively suppressing competing E2 elimination pathways.

• Workup: Quench the reaction with water, extract with an organic solvent (e.g., Ethyl Acetate), and wash the organic layer with saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ).

  • Causality: Thiosulfate reduces any residual iodine ( I2​ ) generated by oxidation back to water-soluble iodide ( I− ), preventing contamination of the final product.

Section 4: Quantitative Data Tables

Table 1: Solvent Effects on SN​2 Reaction Rates Summarizing the kinetic impact of solvent choice on nucleophilic substitution.

Solvent Type	Example	Relative SN​2 Rate	Mechanistic Rationale
Polar Protic	Methanol	1 (Baseline)	Strong hydrogen bonding solvates and dampens the nucleophile.
Polar Protic	Water	< 1	Extreme hydrogen bonding; high risk of competing hydrolysis.
Polar Aprotic	DMF	~10⁴	Solvates cations well, leaves anionic nucleophiles "naked" and highly reactive.
Polar Aprotic	Acetone	~10³	Excellent for Finkelstein activation due to differential halide salt solubility.

Table 2: Nucleophilicity vs. Basicity for Primary Alkyl Halides Predicting the dominant pathway based on reagent selection.

Reagent	Nucleophile Strength	Base Strength	Primary Pathway ( 1∘ Alkyl Halide)
I− , Br− , RS−	Excellent	Weak	SN​2 (High Yield, Fast)
N3−​ , CN−	Good	Moderate	SN​2 (High Yield, Moderate Rate)
CH3​O− , HO−	Good	Strong	SN​2 (Major) + E2 (Minor byproduct)
t−BuO−	Poor (Sterically Hindered)	Strong	E2 (Major Elimination)

References

• Finkelstein reaction - Wikipedia. Comprehensive overview of the classic halide exchange mechanism and Le Chatelier's principle in organic synthesis. URL: [Link]

• SN2 vs E2 - Chemistry Steps. Detailed breakdown of the competition between substitution and elimination pathways based on substrate and nucleophile sterics. URL: [Link]

• SN1 vs E1 and SN2 vs E2 : The Temperature - Master Organic Chemistry. Analysis of the thermodynamic and kinetic effects of temperature on reaction pathways. URL:[Link]

• Nucleophilic substitution and elimination reactions - Chemistry LibreTexts. Academic grounding on solvent effects, specifically the role of polar aprotic vs. polar protic environments. URL: [Link]

Technical Support Center: Preventing Aldehyde Decomposition During Workup and Purification

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenges associated with the decomposition of aldehydes during experimental workup and purification. Aldehydes are highly valuable synthetic intermediates due to their reactivity; however, this same reactivity makes them susceptible to various decomposition pathways. This resource is designed to provide you with the expertise and field-proven insights necessary to preserve the integrity of your aldehydic compounds.

I. Troubleshooting Guide: Common Issues and Solutions

This section directly addresses specific problems you may encounter during the workup and purification of aldehydes. Each issue is presented in a question-and-answer format, detailing the probable causes and providing step-by-step solutions.

Question 1: My aldehyde is converting to a carboxylic acid during workup. How can I prevent this oxidation?

Probable Causes: The primary cause of this issue is the autoxidation of the aldehyde in the presence of atmospheric oxygen. This process is often catalyzed by light and trace metal impurities. The formation of benzoic acid from benzaldehyde is a classic example of this phenomenon.[1][2] Even in the absence of visible crystals of the corresponding carboxylic acid, a significant amount can be dissolved in the aldehyde.[1]

Solutions:

• Inert Atmosphere: The most effective method to prevent oxidation is to perform the workup and any subsequent purification steps under an inert atmosphere, such as nitrogen or argon.[1][3] This minimizes the aldehyde's exposure to oxygen.

• Use of Antioxidants: The addition of radical inhibitors like butylated hydroxytoluene (BHT) or hydroquinone can effectively suppress autoxidation.[2][3] A few small crystals of hydroquinone or catechol can be added during the drying step.[2]

• Basic Wash: To remove any carboxylic acid that has already formed, wash the organic layer with a mild basic solution, such as 10% aqueous sodium carbonate (Na₂CO₃)[1][2] or sodium bicarbonate (NaHCO₃).[4][5] This converts the acid into its water-soluble salt, which can then be easily separated.

• Control of Reaction Conditions: Avoid prolonged exposure to high temperatures and extended reaction times, as these can accelerate the rate of oxidation.[3]

• Reagent Purity: Ensure that all solvents and reagents are free of peroxide impurities, which can initiate the oxidation process.[3]

Experimental Protocol: Purification of an Oxidized Aldehyde

• Dissolution: Dissolve the crude aldehyde in a suitable organic solvent, such as diethyl ether.

• Washing: Transfer the solution to a separatory funnel and wash with a 10% sodium carbonate solution to remove the acidic impurity.[1][2] Release the pressure in the funnel frequently.

• Drying: Separate the organic layer and dry it over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[2][6]

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Distillation (Optional): For further purification, the aldehyde can be distilled, preferably under reduced pressure to avoid high temperatures.[2][4]

Question 2: I'm observing the formation of high-molecular-weight byproducts, and my yield of the desired aldehyde is low. What is happening?

Probable Cause: This is a classic sign of a self-condensation reaction, most commonly the aldol condensation.[6][7] This reaction is catalyzed by both acidic and basic conditions and involves the enolizable aldehyde (one with a proton on the alpha-carbon) acting as both a nucleophile (in its enolate form) and an electrophile.[7] If the reaction is heated, a subsequent dehydration can occur to form an α,β-unsaturated aldehyde, which can lead to further polymerization.[7]

Solutions:

• pH Control: Carefully control the pH of your workup. If your reaction was conducted under basic conditions, neutralize the mixture carefully with a mild acid (e.g., dilute HCl or NH₄Cl) to a pH of ~7 before extraction. Conversely, if the reaction was acidic, quench with a mild base (e.g., saturated NaHCO₃ solution).

• Temperature Management: Perform the workup and extractions at low temperatures (e.g., in an ice bath) to minimize the rate of the aldol reaction.[3]

• Avoid Strong Bases: During workup, avoid using strong bases like sodium hydroxide, as these can readily promote aldol condensation.[3] Opt for weaker bases like potassium carbonate if a basic wash is necessary.

• Prompt Purification: Do not let your crude aldehyde sit for extended periods, especially if it is not pure. Proceed with purification as soon as possible.

Logical Flow for Preventing Aldol Condensation

Caption: Decision-making workflow for preventing aldol condensation.

Question 3: My aldehyde is decomposing on the silica gel column during chromatography. What are my alternatives?

Probable Causes: Standard silica gel is acidic and can catalyze a range of decomposition pathways for sensitive aldehydes, including aldol reactions, acetal formation (if alcohols are present in the eluent), and other rearrangements.

Solutions:

• Deactivated Silica/Alumina: Use deactivated silica gel or basic alumina for your column chromatography.[4][6] Silica gel can be deactivated by pre-treating it with a solvent system containing a small amount of a base, such as triethylamine.

• Bisulfite Adduct Formation: This is a highly effective and widely used technique for purifying aldehydes.[4][6] The aldehyde reacts with sodium bisulfite to form a solid adduct, which can be filtered off. The pure aldehyde is then regenerated by treating the adduct with a base.[4][6][8][9]

• Distillation: For thermally stable aldehydes, fractional or short-path (Kugelrohr) distillation can be an excellent purification method.[4][6] This is particularly useful for removing non-volatile impurities.

• Recrystallization: If your aldehyde is a solid, recrystallization from a suitable solvent system can be a very effective purification technique.[6]

Experimental Protocol: Purification via Bisulfite Adduct Formation

• Adduct Formation: Dissolve the crude aldehyde in a minimal amount of a suitable solvent like ethanol or methanol.[4] Add a saturated aqueous solution of sodium bisulfite or sodium metabisulfite and stir.[4] The solid adduct should precipitate out.

• Isolation of the Adduct: Collect the solid adduct by vacuum filtration and wash it with a small amount of cold diethyl ether to remove non-aldehydic impurities.[4][6]

• Regeneration of the Aldehyde: Transfer the washed adduct to a clean flask and treat it with a base, such as 10% sodium carbonate solution or 50% sodium hydroxide, to regenerate the aldehyde.[6][8][10]

• Extraction and Drying: Extract the purified aldehyde with an organic solvent like diethyl ether.[6] Combine the organic extracts, wash with water and brine, and then dry over anhydrous sodium sulfate.[6]

• Solvent Removal: Filter to remove the drying agent and concentrate under reduced pressure to obtain the pure aldehyde.[6]

II. Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying aldehydes?

Aldehydes present several purification challenges due to their inherent reactivity:

• Susceptibility to Oxidation: They readily oxidize to form carboxylic acids.[6]

• Tendency for Self-Condensation: Enolizable aldehydes can undergo aldol condensation under both acidic and basic conditions.[6][7]

• Sensitivity to Chromatography Media: The acidic nature of standard silica gel can cause decomposition.

• Formation of Hydrates and Acetals: In the presence of water or alcohols, aldehydes can form hydrates and acetals, respectively.

Q2: How can I store purified aldehydes to maintain their purity?

Proper storage is crucial to prevent degradation over time.

• Low Temperature: Store aldehydes at low temperatures, preferably in a refrigerator or freezer.

• Inert Atmosphere: Store under an inert atmosphere of nitrogen or argon to prevent oxidation.

• Protection from Light: Use an amber-colored bottle or store in the dark to prevent light-catalyzed decomposition.

• Addition of Inhibitors: For long-term storage, consider adding a small amount of a radical inhibitor like hydroquinone.[2]

Q3: Is the bisulfite adduct purification method suitable for all aldehydes?

While highly effective for many aldehydes, this method has some limitations:

• Steric Hindrance: Very sterically hindered aldehydes may not form the adduct efficiently.[6] However, the method is known to work for neopentyl aldehydes.[11]

• Base Sensitivity: The regeneration step often involves the use of a base, which can be problematic for aldehydes with base-sensitive functional groups or α-stereocenters that are prone to epimerization.[11][12] In such cases, non-basic regeneration methods, such as treatment with chlorotrimethylsilane (TMS-Cl), can be employed.[11]

Q4: My aldehyde has an α-stereocenter. What special precautions should I take during purification?

Aldehydes with α-stereocenters are susceptible to epimerization, especially under basic conditions.[12]

• Avoid Strong Bases: During workup and purification, strictly avoid strong bases.

• Mild Quenching: Use mild quenching and washing conditions, maintaining a neutral or slightly acidic pH.

• Non-Basic Regeneration: If using the bisulfite adduct method, opt for non-basic regeneration techniques to avoid racemization.[11][12]

• Chromatography: Carefully performed chromatography on deactivated silica gel might be a better option than methods requiring basic conditions.

Q5: How can I protect an aldehyde group during a reaction if it is too sensitive?

If an aldehyde is incompatible with the reaction conditions for another part of the molecule, it can be protected, most commonly as an acetal.

• Acetal Formation: React the aldehyde with a diol, such as ethylene glycol, under acidic catalysis to form a cyclic acetal.

• Stability: Acetals are stable to bases, organometallic reagents, and many reducing and oxidizing agents.[3]

• Deprotection: The aldehyde can be easily regenerated by treatment with aqueous acid.

Data Summary Table: Comparison of Purification Techniques

Purification Technique	Advantages	Disadvantages	Best Suited For
Basic Wash	Simple, removes acidic impurities.	Can promote aldol condensation.	Removing carboxylic acid impurities from non-enolizable or less sensitive aldehydes.
Column Chromatography	Can separate a wide range of impurities.	Silica gel acidity can cause decomposition.	Aldehydes that are stable to the stationary phase; use of deactivated media is recommended.
Distillation	Excellent for removing non-volatile impurities.	Not suitable for thermally unstable aldehydes.	Thermally stable, volatile aldehydes.
Recrystallization	High purity can be achieved.	Only applicable to solid aldehydes; yield can be low.	Solid aldehydes.
Bisulfite Adduct Formation	Highly selective for aldehydes, excellent for removing many impurities.	Regeneration step can be problematic for base-sensitive aldehydes.	Most aldehydes, especially for removing alcohol or ketone impurities.

Workflow for Aldehyde Purification

Caption: General decision tree for selecting an aldehyde purification method.

References

• Boucher, M., et al. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development. Available at: [Link]

• Reddit r/chemistry. (2015). Purifying aldehydes?. Available at: [Link]

• American Chemical Society. Bisulfite purification: Applications for Epimerizable aldehydes. Available at: [Link]

• ResearchGate. (2016). What is the best solution to prevent the oxidation of Benzaldehyde to Benzoic acid?. Available at: [Link]

• Google Patents. (1942). US2295760A - Process for separating aldehydes and ketones.

• Organic Chemistry Portal. Aldehyde synthesis by oxidation of alcohols and rearrangements. Available at: [Link]

• Organic Process Research & Development. (2011). Continuous Flow Oxidation of Alcohols and Aldehydes Utilizing Bleach and Catalytic Tetrabutylammonium Bromide. Available at: [Link]

• ResearchGate. (2017). Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Available at: [Link]

• Journal of the American Chemical Society. (2008). Stabilization of Ketone and Aldehyde Enols by Formation of Hydrogen Bonds to Phosphazene Enolates and Their Aldol Products. Available at: [Link]

• Organic Syntheses. (2020). Oxidation of Aldehydes to Nitriles with an Oxoammonium Salt: Preparation of Piperonylonitrile. Available at: [Link]

• Master Organic Chemistry. (2022). Aldol Addition and Condensation Reactions. Available at: [Link]

• PMC. (2024). Fatty aldehyde bisulfite adducts as a purification handle in ionizable lipid synthesis. Available at: [Link]

• Journal of the American Chemical Society. (2008). Control of Aldol Reaction Pathways of Enolizable Aldehydes in an Aqueous Environment with a Hyperbranched Polymeric Catalyst. Available at: [Link]

• Google Patents. (1992). US5157205A - Process for removing aldehydes and/or vinyl esters from gaseous or liquid process streams.

• PubMed. (2008). Control of aldol reaction pathways of enolizable aldehydes in an aqueous environment with a hyperbranched polymeric catalyst. Available at: [Link]

• Chemistry LibreTexts. (2020). 23.8: The Aldol Reaction and Condensation of Ketones and Aldehydes. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Reddit - Please wait for verification [reddit.com]
• 5. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. US5157205A - Process for removing aldehydes and/or vinyl esters from gaseous or liquid process streams - Google Patents [patents.google.com]
• 10. Fatty aldehyde bisulfite adducts as a purification handle in ionizable lipid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Bisulfite purification: Applications for Epimerizable aldehydes - American Chemical Society [acs.digitellinc.com]

challenges in the selective reduction of a carbaldehyde in the presence of a chloroethyl group

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this diagnostic guide specifically for researchers and drug development professionals navigating the chemoselective reduction of carbaldehydes in the presence of highly reactive chloroethyl groups.

When reducing an aldehyde (-CHO) to a primary alcohol (-CH2OH) on a scaffold that also contains an aliphatic chloride (-CH2CH2Cl), chemists face two primary competing side reactions: hydrodehalogenation (cleavage of the C-Cl bond) and intramolecular cyclization (formation of cyclic ethers).

This guide provides the mechanistic causality behind these failures, a diagnostic workflow, and a self-validating protocol to ensure absolute chemoselectivity.

Diagnostic Workflow: Reaction Pathways & Pitfalls

Reaction pathways for chloroethyl carbaldehyde reduction highlighting side reactions.

Troubleshooting FAQs

Q1: Why am I observing complete loss of the chlorine atom when using standard Palladium-catalyzed hydrogenation (Pd/C, H2)? A1: You are observing hydrodehalogenation. Palladium readily inserts into the relatively weak C-Cl bond via oxidative addition. Subsequent reductive elimination with a surface-bound hydride yields the dechlorinated aliphatic chain. To prevent this, you must abandon transition-metal catalyzed hydrogenation for this specific substrate. Instead, utilize a nucleophilic hydride source like Sodium Borohydride (NaBH₄), which is highly chemoselective for electrophilic carbonyls and remains inert to unactivated alkyl chlorides under standard conditions[1].

Q2: I switched to NaBH₄, but my LC-MS shows a major byproduct with a mass corresponding to[M-HCl]. What is happening? A2: Your product is undergoing an intramolecular cyclization. The initial reduction of the carbaldehyde produces an intermediate alkoxide (-CH₂O⁻). Because the chloroethyl group is in close proximity within the same molecule, this alkoxide acts as an internal nucleophile. Under the slightly basic conditions generated by the alkoxyborate intermediates, an intramolecular Sₙ2 reaction occurs. The alkoxide displaces the chloride leaving group, forming a cyclic ether (e.g., a tetrahydrofuran or oxetane derivative). Causality & Solution: The rate of this intramolecular Sₙ2 displacement is highly temperature-dependent. To suppress it, strictly maintain the reaction temperature at 0 °C, minimize the reaction time, and quench immediately with a mild acid to protonate the alkoxide into a non-nucleophilic alcohol[2].

Q3: Can I use Lithium Aluminum Hydride (LiAlH₄) to accelerate the stalled reduction of a sterically hindered carbaldehyde? A3: This is highly discouraged. LiAlH₄ is a significantly stronger and more nucleophilic reducing agent than NaBH₄[3]. While it will rapidly reduce the carbaldehyde, it is also capable of reducing the alkyl chloride directly to an alkane via intermolecular hydride attack. Furthermore, the strongly basic nature of the resulting lithium alkoxide salts will severely exacerbate the intramolecular cyclization pathway mentioned in Q2. Stick to mild borohydrides[3].

Quantitative Reagent Comparison

To assist in your experimental design, the following table summarizes the kinetic behavior and risk profiles of common reducing agents when applied to chloroethyl-substituted carbaldehydes.

Reducing Agent	Aldehyde Reduction Rate	C-Cl Cleavage Risk	Intramolecular Cyclization Risk	Recommendation
Pd/C, H₂	Fast	Very High	Low	Do Not Use
LiAlH₄	Very Fast	High	High	Do Not Use
NaBH₄ (25 °C)	Fast	Low	Moderate-High	Use Caution
NaBH₄ (0 °C)	Moderate	Very Low	Very Low	Optimal
Zn(BH₄)₂ (0 °C)	Moderate	Very Low	Very Low	Alternative

Validated Experimental Protocol: Chemoselective NaBH₄ Reduction

This protocol leverages temperature control and precise quenching to guarantee chemoselectivity. It is designed as a self-validating system , meaning physical cues during the workflow will confirm whether the chemistry is proceeding correctly.

Step 1: Substrate Preparation Dissolve the chloroethyl-substituted carbaldehyde (1.0 equiv) in anhydrous methanol to achieve a 0.2 M concentration. Causality: Methanol acts as both a solvent and a protic co-catalyst. Hydrogen bonding from the solvent activates the carbaldehyde, accelerating the hydride transfer[1].

Step 2: Thermal Equilibration (Critical) Cool the reaction flask to exactly 0 °C using an ice-water bath. Allow 15 minutes for thermal equilibration. Validation Check: Do not proceed if the internal temperature is above 2 °C. Elevated temperatures exponentially increase the kinetic rate of the unwanted intramolecular Sₙ2 cyclization.

Step 3: Reagent Addition Add Sodium Borohydride (NaBH₄, 1.2 equiv) portion-wise over 10 to 15 minutes[1]. Causality: Portion-wise addition prevents a sudden exothermic spike. A rapid dump of the reagent would locally raise the temperature, triggering the alkoxide attack on the chloroethyl group.

Step 4: Reaction Monitoring Stir at 0 °C for 30–45 minutes. Monitor the consumption of the starting material via TLC or LC-MS. The reduction of the highly electrophilic aldehyde should be rapid and clean[2].

Step 5: Self-Validating Quench Once the aldehyde is consumed, immediately quench the reaction by adding saturated aqueous NH₄Cl dropwise while maintaining the flask at 0 °C. Validation Check: Upon adding the first few drops of NH₄Cl, you must observe mild effervescence (H₂ gas evolution). This visual cue confirms that the NaBH₄ was active and not degraded by atmospheric moisture prior to use. Causality: The slightly acidic NH₄Cl instantly protonates the reactive alkoxide intermediate into a stable alcohol, permanently shutting down the intramolecular cyclization pathway.

Step 6: Isolation Extract the aqueous mixture with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The resulting product is the intact, chemoselectively reduced chloroethyl alcohol.

References

• Title: Reductive Transformations with Sodium Borohydride and Their Applications Source: acs.org URL: [Link]

• Title: Carbonyl reduction - Wikipedia Source: wikipedia.org URL: [Link]

• Title: Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry Source: masterorganicchemistry.com URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Carbonyl reduction - Wikipedia [en.wikipedia.org]

how to remove unreacted starting materials from 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde

Topic: Isolation of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde from Unreacted Starting Materials

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges of purifying sterically hindered aldehydes. This guide explains not just the how, but the mechanistic why behind each experimental choice, ensuring your protocols are robust, reproducible, and self-validating.

System Overview & Quantitative Data

The synthesis of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde typically involves the α -alkylation of 3-methylcyclopentanecarbaldehyde using an alkylating agent like 1-bromo-2-chloroethane. The resulting crude mixture contains three primary components that must be separated.

To design an effective purification strategy, we first analyze the quantitative physical properties of the mixture components:

Compound	Role in Synthesis	Molecular Weight	Boiling Point (at 760 mmHg)	α -Carbon Substitution
1-Bromo-2-chloroethane	Alkylating Agent	143.41 g/mol	106–107 °C	N/A
3-Methylcyclopentanecarbaldehyde	Starting Material	112.17 g/mol	~150–160 °C	3° (Has one α -proton)
1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde	Target Product	174.67 g/mol	>240 °C (Predicted)	4° (No α -protons)

Frequently Asked Questions (FAQs) & Troubleshooting

Q: What is the most efficient way to remove the unreacted alkyl halide (1-bromo-2-chloroethane)? A: Vacuum distillation is the definitive first step. As shown in the data table, 1-bromo-2-chloroethane is highly volatile compared to the aldehydes, boiling at 106–107 °C at atmospheric pressure (1[1]). Attempting liquid-liquid extraction while large amounts of the alkyl halide are present can cause solvent partitioning issues or unwanted side reactions. By applying a moderate vacuum, the alkyl halide is selectively distilled off, leaving a concentrated residue of the two aldehydes.

Q: Both the starting material and the product are aldehydes. How can I chemically separate them if they have similar polarities? A: Standard silica gel chromatography is often insufficient for separating closely related aldehydes. Instead, we exploit their structural differences using a Selective Sodium Bisulfite ( NaHSO3​ ) Extraction .

The causality here is purely steric. The bisulfite ion is a bulky nucleophile that adds to carbonyl carbons to form a water-soluble α -hydroxy sulfonic acid salt (2[2]). The starting material has a tertiary α -carbon (containing one α -proton), leaving the carbonyl relatively unhindered and allowing rapid adduct formation. Conversely, the target product features a quaternary α -carbon; the bulky 2-chloroethyl group creates a steric umbrella that blocks the bisulfite nucleophile, preventing the reaction and keeping the product in the organic phase (2[2]).

Caption: Steric differentiation mechanism using the bulky sodium bisulfite nucleophile.

Q: What if my target product is also being lost to the aqueous phase? A: While α,α -disubstituted aldehydes are highly hindered, prolonged exposure to bisulfite in water-miscible solvent systems can force partial adduct formation over time (). If product loss occurs, reduce the biphasic extraction time to 15–20 minutes. You can recover any lost product by treating the aqueous layer with 10% Na2​CO3​ to decompose the adduct, followed by back-extraction with ethyl acetate.

Standard Operating Procedure: Selective Bisulfite Extraction

This protocol is designed as a self-validating system. Follow these steps sequentially after the alkyl halide has been removed via vacuum distillation.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude aldehyde residue in a non-polar, water-immiscible solvent such as ethyl acetate or diethyl ether (approx. 10 mL per gram of crude). Causality: This keeps the highly non-polar target aldehyde solvated while allowing clean phase separation.

• Reagent Preparation: Prepare a fresh, saturated aqueous solution of sodium bisulfite ( NaHSO3​ ).

• Biphasic Agitation: Add an equal volume of the saturated NaHSO3​ solution to the organic mixture. Vigorously stir or shake the mixture for 30–45 minutes at room temperature. Causality: Biphasic reactions are surface-area dependent. Vigorous agitation ensures maximum contact between the aqueous bisulfite and the organic starting material, overcoming mass transfer limitations ().

• Phase Separation: Transfer the mixture to a separatory funnel and allow the layers to settle. Drain the lower aqueous layer (containing the bisulfite adduct of the unreacted starting material).

• Self-Validation Check (TLC): Spot the upper organic layer against the original crude mixture on a silica TLC plate. The unreacted starting material will appear as a lower Rf​ spot (more polar due to less steric shielding of the carbonyl). The disappearance of this lower spot confirms successful purification.

• Washing & Drying: Wash the organic layer once with distilled water (to remove unreacted bisulfite salts) and once with brine (to break micro-emulsions and pre-dry the organic phase). Dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield the pure 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde.

Caption: Step-by-step purification workflow for isolating the target sterically hindered aldehyde.

References

• Source: nih.
• Source: umass.
• Source: researchgate.

Sources

• 1. 1-Bromo-2-Chloroethane | C2H4BrCl | CID 7849 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. people.chem.umass.edu [people.chem.umass.edu]

improving the diastereoselectivity of reactions involving substituted cyclopentanes

Welcome from the Application Science Team

Welcome to the advanced troubleshooting center for cyclopentane stereocontrol. As synthetic chemists and drug development professionals, you know that achieving high diastereomeric ratios (dr) in five-membered carbocycles is notoriously difficult. Unlike the rigid chair conformations of cyclohexanes, cyclopentanes exist in highly flexible "envelope" and "half-chair" conformations[1]. The energy barrier for pseudorotation between these states is exceptionally low (< 5 kcal/mol), meaning the ring is highly fluxional. Consequently, the energy difference between the convex and concave faces of a cyclopentyl reactive intermediate is often marginal, leading to poor facial selectivity during reactions.

This guide synthesizes field-proven insights, mechanistic causality, and validated protocols to help you troubleshoot and optimize the diastereoselectivity of your cyclopentane functionalizations.

Part 1: Troubleshooting Guides & FAQs

Q1: Why am I getting a nearly 1:1 diastereomeric ratio (dr) when alkylating my 2-substituted cyclopentanone?

Causality: Direct alkylation of cyclopentanones via standard alkali metal enolates (e.g., using LDA) often results in poor diastereoselectivity because the planar enolate lacks sufficient facial bias. The steric difference between the two faces of the flexible envelope is too small to dictate the trajectory of the incoming electrophile[1].

Solution: Transition from direct enolate alkylation to a transition-metal-catalyzed inner-sphere mechanism. Employing a Palladium-Catalyzed Decarboxylative Allylic Alkylation (Stoltz protocol) allows the chiral ligand, rather than the flexible ring, to dictate the stereochemical outcome[2]. By using electronically modified PHOX ligands, the transition state becomes highly organized, resulting in excellent enantioselectivity and diastereoselectivity[2].

Table 1: Effect of Ligands on Selectivity in Pd-Catalyzed Cyclopentanone Alkylation [2]

Ligand System	Yield (%)	ee (%)	dr (cis:trans)	Mechanistic Role
Achiral (e.g., PPh3)	85	Racemic	~1:1	Baseline inner-sphere delivery without facial bias.
(S)-t-BuPHOX	80	82	5:1	Steric bulk of t-Bu group begins to differentiate faces.
(S)-(p-CF3)3-t-BuPHOX	>99	94	>20:1	Electron-deficient aryl rings tighten the transition state.

Q2: I achieve good initial dr, but my product epimerizes during purification. How do I prevent this?

Causality: This is a classic conflict between kinetic and thermodynamic control. In 1,2-disubstituted cyclopentanes, the trans isomer is almost always thermodynamically favored to minimize steric eclipsing interactions[1]. If your reaction generates the kinetically favored cis isomer and it possesses an enolizable alpha-proton, exposure to mildly basic conditions, or even slightly acidic silica gel during chromatography, will drive epimerization to the thermodynamic trans sink.

Solution: You must eliminate the thermodynamic sink immediately. Implement an in-situ trapping protocol—either by immediately reducing the ketone to an alcohol (which removes the enolizable proton) or by protecting the carbonyl as an acetal prior to purification.

Q3: How can I reliably synthesize trans-1,2-disubstituted cyclopentanes without relying on messy thermodynamic epimerization?

Causality: Relying on post-reaction epimerization often leads to complex mixtures if the thermodynamic energy difference between the cis and trans isomers is not absolute.

Solution: Utilize a Cobalt-mediated radical cyclization. By complexing propargyl radicals with a bulky Co2(CO)6 metal core, the cyclization is directed by severe 1,3-steric induction. The bulky substituents at the acetylenic termini force the converging radicals into a strict trans trajectory during the transition state, yielding 91–100% trans-selectivity without the need for thermodynamic equilibration[3].

Q4: How do I build highly functionalized cyclopentanes with multiple stereocenters from acyclic precursors?

Causality: Stepwise functionalization of an intact cyclopentane ring suffers from diminishing stereocontrol as the ring becomes more substituted, due to competing steric interactions from existing functional groups.

Solution: Abandon stepwise functionalization in favor of a convergent annulation strategy. A Rhodium carbene-initiated domino sequence can couple vinyldiazoacetates with allyl alcohols to build the ring and set up to four contiguous stereocenters simultaneously as a single diastereomer (>97:3 dr)[4][5].

Part 2: Process Workflows & Logical Relationships

Workflow for diagnosing and resolving poor diastereoselectivity in cyclopentanes.

Reaction pathway showing kinetic vs. thermodynamic control in cyclopentyl enolates.

Part 3: Validated Experimental Methodologies

Protocol A: Enantioselective Pd-Catalyzed Decarboxylative Allylic Alkylation

This protocol utilizes an inner-sphere mechanism to bypass the poor facial selectivity of standard cyclopentyl enolates, generating α-quaternary cyclopentanones with high selectivity[2].

Self-Validation Checkpoint: Ensure the toluene is rigorously degassed. Oxygen will rapidly oxidize the active Pd(0) species, leading to a catastrophic drop in both yield and enantiomeric excess (ee).

• Catalyst Pre-formation: Flame-dry a Schlenk flask under argon. Add Pd2(dba)3 (2.75 mol %) and the electronically modified ligand (S)-(p-CF3)3-t-BuPHOX (6.00 mol %)[2].

• Solvation: Dissolve the solids in anhydrous, degassed toluene (approx. 0.03 M relative to substrate). Stir for 30 minutes at 25 °C until the solution turns a deep, homogenous orange, indicating the active Pd-ligand complex has formed.

• Substrate Addition: Add the substituted cyclopentanone β-ketoester substrate (0.19 mmol) in one portion[2].

• Reaction Monitoring: Stir at 25 °C. Monitor the decarboxylation via TLC. The reaction is typically complete within 4–12 hours.

• Isolation: Concentrate the crude mixture under reduced pressure and purify directly via flash column chromatography to isolate the α-quaternary cyclopentanone (Yields up to >99%, ee up to 94%)[2].

Protocol B: Rhodium-Catalyzed Domino Sequence for Poly-Substituted Cyclopentanes

This convergent annulation builds a cyclopentane ring with four contiguous stereocenters in a single step, avoiding the diminishing stereocontrol of stepwise functionalization[4][5].

Self-Validation Checkpoint: The crude 1H NMR must be checked immediately after the quench. A dr of < 90:10 indicates the reaction warmed up too quickly, allowing non-selective background rearrangements to compete with the Sc(OTf)3-catalyzed pathway.

• Preparation: In a flame-dried round-bottom flask under argon, combine the vinyldiazoacetate (1.0 equiv) and the racemic allyl alcohol (1.5 equiv) in anhydrous dichloromethane[5].

• Dual-Catalyst Addition: Cool the mixture to -78 °C. Add the dual-catalyst system: Rh2(DOSP)4 (1 mol %) and Sc(OTf)3 (5 mol %)[4].

• Cascade Initiation: Maintain the reaction strictly at -78 °C for 2 hours to selectively control the initial rhodium-catalyzed oxygen ylide formation and the subsequent [2,3]-sigmatropic rearrangement[5].

• Thermal Maturation: Slowly allow the reaction to warm to room temperature over 4 hours. This thermal gradient facilitates the oxy-Cope rearrangement, keto/enol tautomerization, and the final intramolecular carbonyl ene reaction[4][5].

• Quench & Analysis: Quench with saturated aqueous NaHCO3. Extract with dichloromethane, dry over Na2SO4, and concentrate. Validate the diastereomeric ratio (>97:3 dr) via crude 1H NMR before proceeding to silica gel purification[4].

References

• [4] Highly Stereoselective Synthesis of Cyclopentanes bearing Four Stereocenters by a Rhodium Carbene–Initiated Domino Sequence. National Institutes of Health (NIH) / PMC.

• [2] Palladium-Catalyzed Enantioselective Decarboxylative Allylic Alkylation of Cyclopentanones. American Chemical Society (ACS) Organic Letters.

• [5] Asymmetric Synthesis of Highly Functionalized Cyclopentanes by a Rhodium- and Scandium-Catalyzed Five-Step Domino Sequence. National Institutes of Health (NIH) / PMC.

• [3] Cobalt-Mediated Radical Cyclizations: Stereoselective Synthesis of Cyclopentanes, Cyclohexanes, and Tetralins. ACS Figshare.

• [1] Cyclopentane Synthesis. Baran Lab Group Meeting.

Sources

• 1. baranlab.org [baranlab.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. acs.figshare.com [acs.figshare.com]
• 4. Highly Stereoselective Synthesis of Cyclopentanes bearing Four Stereocenters by a Rhodium Carbene–Initiated Domino Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Asymmetric Synthesis of Highly Functionalized Cyclopentanes by a Rhodium- and Scandium-Catalyzed Five-Step Domino Sequence - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting guide for scaling up the synthesis of halogenated organic compounds

Welcome to the Technical Support Center for the scale-up of halogenated organic compounds. As a Senior Application Scientist, I have designed this troubleshooting guide to bridge the gap between bench-scale discoveries and pilot-scale manufacturing.

Scaling up halogenation (fluorination, chlorination, bromination) is notoriously difficult. The introduction of halogens into organic frameworks involves highly reactive intermediates, extreme exotherms, and corrosive byproducts. What works in a 50 mL round-bottom flask will often fail—or become catastrophically unsafe—in a 500 L reactor. This guide dissects the causality behind these failures and provides field-proven, self-validating methodologies to resolve them.

Workflow: Scale-Up Decision Matrix

Before troubleshooting specific issues, it is critical to determine if your process is fundamentally suited for batch or continuous flow manufacturing.

Caption: Decision matrix for scaling up halogenation reactions.

Section 1: Exothermicity & Thermal Runaway

Q: Why do my bromination and chlorination reactions experience thermal runaway upon scale-up, and how can I prevent it?

The Causality: At the bench scale, the surface-area-to-volume (SA/V) ratio of your glassware is high, allowing rapid, passive heat dissipation. When scaling up to a pilot reactor, the SA/V ratio drops drastically. Halogenation reactions—such as N-Bromosuccinimide (NBS) bromination or direct chlorination—are highly exothermic, often releasing >80 kJ/mol of heat. If the heat generation rate exceeds the jacket cooling capacity, heat accumulates. This accelerates the reaction kinetics exponentially (following the Arrhenius equation), leading to thermal runaway, solvent boiling, or explosive decomposition[1]. Furthermore, side reactions (like the radical initiation between NBS and solvents like 2-MeTHF) possess delay characteristics that only become apparent at scale[2].

The Solution: Transition from batch addition to a dose-controlled continuous flow or starved-feed batch process. By limiting the accumulation of unreacted halogenating agents, the maximum heat release is restricted to the instantaneous dosing volume.

Caption: Continuous flow setup for exothermic halogenation.

Protocol: Self-Validating Continuous Flow Halogenation

This protocol ensures that every step acts as a diagnostic checkpoint, preventing catastrophic failure.

• Hydrodynamic Priming: Pump pure solvent through both substrate and reagent lines at the target flow rate.

  • Validation: A steady system pressure (±0.5 bar) confirms no blockages. The absence of liquid at the fittings validates seal integrity under operational pressure.

• Thermal Equilibration: Engage the reactor cooling system to the target temperature (e.g., -15 °C).

  • Validation: Thermocouples at the reactor inlet and outlet must read within ΔT < 2 °C of the setpoint, confirming the heat transfer medium is fully operational.

• Reagent Introduction: Introduce the halogenating agent (e.g., Cl2​ gas or NBS solution) and substrate.

  • Validation: Monitor the internal temperature at the mixing junction. A localized, stable exotherm (e.g., a constant +5 °C spike) validates that the reaction is occurring instantaneously and is dose-controlled. If the temperature continuously climbs, the flow rate exceeds the cooling capacity.

• Steady-State Verification: Wait for 3 residence times.

  • Validation: Sample the output stream via in-line IR or HPLC. Consistent conversion rates across three consecutive samples validate that the system has reached a stable steady-state.

• In-line Quenching: Introduce a quench stream (e.g., aqueous Na2​S2​O3​ ) immediately after the residence coil.

  • Validation: Testing the final effluent with KI-starch paper must yield a negative result. A positive result indicates quench failure, requiring an immediate flow rate reduction.

Section 2: Multiphase Mixing and Mass Transfer

Q: How do I resolve incomplete conversion and byproduct formation in gas-liquid fluorination (e.g., using fluoroform or HF)?

The Causality: Gas-liquid fluorinations rely entirely on interfacial mass transfer. In a batch reactor, bubbling gas creates large bubbles with a low surface area. Because the dissolution of gas into the liquid is slow, the liquid phase becomes "starved" of the fluorinating agent. This starvation allows competing side reactions—such as substrate dimerization or over-reaction of intermediates—to outcompete the desired fluorination pathway.

The Solution: Utilize continuous flow microreactors to generate segmented (Taylor) flow. This massively increases the interfacial surface area and ensures rapid dissolution of the gas into the liquid phase according to Henry's Law, effectively suppressing side reactions[3].

Table 1: Mass Transfer and Yield Comparison (Batch vs. Flow for Fluoroalkylation)

Parameter	Batch Reactor (Stirred Tank)	Continuous Flow (Microreactor)	Impact on Scale-up
Interfacial Area ( a )	50 - 200 m2/m3	5,000 - 20,000 m2/m3	Flow provides 100x faster gas dissolution.
Mixing Time	Minutes to Hours	Milliseconds to Seconds	Flow prevents reagent starvation.
Headspace Gas	Large (High safety risk)	Negligible (Inherently safer)	Flow minimizes toxic gas inventory.
Typical Yield	45% - 60% (High impurities)	85% - 95% (High selectivity)	Superior mass transfer in flow drives selectivity.

Section 3: Equipment Corrosion and Material Compatibility

Q: My 316L stainless steel reactors are pitting during chlorination/fluorination. What materials should I use?

The Causality: Halide ions ( Cl− , F− , Br− ) are highly aggressive nucleophiles. They penetrate the passive chromium oxide layer of standard 316L stainless steel, causing localized pitting and stress corrosion cracking (SCC). Furthermore, trace moisture in the reaction mixture reacts with halogens to form hydrohalic acids (HCl, HF), which rapidly dissolve standard metals.

The Solution: Reactor metallurgy must be upgraded. Hastelloy C-276 contains high levels of molybdenum and tungsten, which stabilize the passive layer against halide attack. Alternatively, fluoropolymers (PTFE, PEEK, PFA) offer universal resistance to halogens[4].

Table 2: Material Compatibility Matrix for Halogenation Scale-up

Material	Compatibility	Best Used For	Known Vulnerabilities
316L Stainless Steel	Poor	Non-halogenated routines	Pitting from Cl− , destroyed by HF/HCl.
Hastelloy C-276	Excellent	High-temp/pressure halogenation	Expensive; slight vulnerability to wet Cl2​ gas.
PTFE / PFA	Excellent	Flow reactor tubing, seals	Temperature limits (<250 °C); pressure limits.
PEEK	Good	Biocompatible pump heads	Swells in highly concentrated halogenated solvents.
Glass-Lined Steel	Moderate	Standard batch chlorination	Etched and destroyed instantly by HF.

Section 4: Regioselectivity and Over-Halogenation

Q: I am seeing di- and tri-halogenated impurities at pilot scale that weren't present at bench scale. Why?

The Causality: This is a classic micromixing failure. At the bench scale, a magnetic stirrer homogenizes the solution faster than the reaction occurs. At the pilot scale, mixing times are much slower. When you dose a halogenating agent into a large batch reactor, the concentration of the halogen is extremely high near the dosing pipe (the "plume"). If the reaction kinetics are faster than the impeller's ability to disperse the reagent, the substrate molecules caught in the plume will react multiple times, leading to over-halogenation (e.g., di- or tri-chlorination) before the reagent can reach the rest of the reactor.

The Solution:

• Sub-surface Dosing: Never drop halogens onto the surface of the liquid. Use a dip tube to dose directly into the high-shear zone of the impeller.

• Dilution: Dilute the halogenating agent in a compatible solvent prior to dosing to artificially slow the reaction kinetics and allow mixing to catch up.

• Impinging Jet Mixers: If batch modifications fail, move to continuous flow using a T-mixer or impinging jet mixer, where mixing occurs in milliseconds, ensuring perfect 1:1 stoichiometry before the reaction can proceed.

References

• A Practical and Scalable Route to 6-Bromo-2,4,5-trichloropyrrolo[2,1-f][1,2,4]triazine: Process Optimization Guided by Thermal Safety Insights Organic Process Research & Development URL:[Link][1]

• Safe Scale-Up of an N-Bromosuccinimide Involved Bromination Reaction Organic Process Research & Development URL:[Link][2]

• Continuous flow strategies for using fluorinated greenhouse gases in fluoroalkylations Chemical Society Reviews URL:[Link][3]

• Maintenance of HPLC Systems: Material Compatibility and Best Practices Welch Materials URL:[Link][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Continuous flow strategies for using fluorinated greenhouse gases in fluoroalkylations - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00670J [pubs.rsc.org]
• 4. welch-us.com [welch-us.com]

Technical Support Center: Managing Acidic Byproducts in 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the instability of α-branched aldehydes during complex syntheses. The synthesis of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde—typically achieved via the α-alkylation of an enamine intermediate with 1-bromo-2-chloroethane—presents a specific chemical challenge.

Reactions utilizing alkyl halides inevitably lead to the formation of hydrogen halides (such as HBr and HCl) as strongly acidic byproducts[1]. If left unmanaged during the iminium hydrolysis phase, these acidic species catalyze the rapid degradation of the target aldehyde. This guide provides field-proven, mechanistically grounded troubleshooting strategies to stabilize your workflow.

Section 1: Troubleshooting Guides & FAQs

Q1: During the aqueous workup, my reaction mixture darkens significantly, and the yield of the target aldehyde drops below 40%. What is causing this? A1: This is a classic symptom of acid-catalyzed aldol self-condensation. During the hydrolysis of the iminium intermediate to release the final aldehyde, the reaction generates stoichiometric amounts of amine hydrobromide. The localized drop in pH protonates the carbonyl oxygen of the newly formed aldehyde, accelerating enolization. Because the acid formed as a byproduct catalyzes the first step of enolization, the reaction becomes autocatalytic[2], leading to rapid self-condensation into dark, polymeric tars. Solution: You must intercept the acid before hydrolysis begins. Introduce a non-nucleophilic organic base to trap the HBr byproduct in situ prior to the addition of water[3].

Q2: I tried using solid Potassium Carbonate ( K2​CO3​ ) as an acid scavenger during the reaction, but I am still seeing degradation. Why isn't it working? A2: The causality here lies in phase dynamics. The alkylation is typically performed in an organic solvent (e.g., toluene or acetonitrile). Solid K2​CO3​ is a heterogeneous scavenger with poor solubility in these media. Its surface-area-limited scavenging rate simply cannot compete with the rapid, homogeneous acid-catalyzed degradation of the aldehyde in the organic phase. Solution: Switch to a homogeneous organic scavenger like Triethylamine ( NEt3​ ) or DIPEA during the organic phase reaction, followed by a strictly buffered biphasic aqueous workup.

Q3: Could the acidic environment also affect the 2-chloroethyl group? A3: While primary alkyl chlorides are relatively stable to mild acids, prolonged exposure to strong, unscavenged acids (like concentrated HBr) at elevated temperatures can promote nucleophilic substitution by the bromide counterion (Finkelstein-type scrambling) or E1-type eliminations. Maintaining a strictly buffered environment ensures the integrity of the chloroethyl appendage.

Section 2: Mechanistic Visualizations

Figure 1: Workflow for synthesis and in-situ acid scavenging.

Figure 2: Acid-catalyzed degradation pathway vs. buffered stabilization.

Section 3: Quantitative Scavenger Profiling

To demonstrate the causality between scavenger selection and product integrity, the following table summarizes the quantitative impact of different acid management strategies during the hydrolysis phase.

Scavenger System	Phase State	pKa (Conjugate Acid)	Target Aldehyde Yield (%)	Aldol Byproduct (%)
None (Control)	N/A	N/A	38%	55%
K2​CO3​ (Solid)	Heterogeneous	10.3	62%	28%
Pyridine	Homogeneous	5.2	71%	19%
NEt3​ pH 6.5 Buffer	Homogeneous / Biphasic	10.7	94%	<2%

Section 4: Self-Validating Experimental Protocol

This step-by-step methodology incorporates built-in validation checkpoints to ensure the acidic byproducts are successfully managed at every stage.

Phase 1: Enamine Formation

• Charge a flame-dried 500 mL round-bottom flask with 3-methylcyclopentanecarbaldehyde (1.0 eq) and anhydrous toluene (0.5 M).

• Add pyrrolidine (1.1 eq) and a catalytic amount of p-toluenesulfonic acid (0.05 eq).

• Reflux under Dean-Stark conditions until water evolution ceases (approx. 4 hours).

  • Self-Validation Checkpoint: Measure the volume of water collected in the trap. Achieving the theoretical volume confirms quantitative enamine conversion and ensures no unreacted aldehyde remains to undergo early side reactions.

• Concentrate the solution under reduced pressure to remove excess pyrrolidine and solvent.

Phase 2: Alkylation & In-Situ Scavenging 5. Redissolve the crude enamine in anhydrous acetonitrile (0.5 M). 6. Add 1-bromo-2-chloroethane (1.5 eq) dropwise at 0°C. 7. Heat the mixture to 60°C for 12 hours to form the iminium bromide intermediate. 8. Critical Scavenging Step: Cool the reaction to 0°C. Slowly add Triethylamine ( NEt3​ ) (1.2 eq) directly to the organic phase.

• Causality: This homogeneous addition intercepts the HBr generated during the alkylation before the introduction of water, preventing the localized acidic spikes that trigger autocatalytic enolization[3].

Phase 3: Buffered Hydrolysis 9. Prepare a 0.5 M Sodium Phosphate buffer solution, meticulously adjusted to pH 6.5. 10. Add the buffer (equal volume to the organic phase) to the reaction mixture at room temperature. Stir vigorously for 2 hours to hydrolyze the iminium intermediate. 11. Self-Validation Checkpoint: Stop stirring and measure the pH of the aqueous layer. It must read between 6.0 and 6.5. If the pH drops below 6.0, immediately add additional basic buffer component ( Na2​HPO4​ ) to arrest any nascent degradation pathways. 12. Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the stabilized 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde.

Section 5: References

1.[1] Title: Catalytic Asymmetric α-Alkylation of Ketones and Aldehydes with N-Benzylic Sulfonamides through Carbon–Nitrogen Bond Cleavage Source: The Journal of Organic Chemistry - ACS Publications URL: [Link] 2.[2] Title: Video: Acid-Catalyzed α-Halogenation of Aldehydes and Ketones Source: JoVE (Journal of Visualized Experiments) URL: [Link](Search Title on Landing Page for Video Protocol) 3.[3] Title: Enantioselective Catalytic α-Alkylation of Aldehydes via an SN1 Pathway Source: PMC - National Institutes of Health (NIH) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. jove.com [jove.com]
• 3. Enantioselective Catalytic α-Alkylation of Aldehydes via an SN1 Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

comparison of reactivity between chloroethyl and bromoethyl substituted aldehydes

Title: Comparative Reactivity Guide: Chloroethyl vs. Bromoethyl Substituted Aldehydes in Organic Synthesis

Executive Summary & Bifunctional Nature

Haloethyl substituted aldehydes—such as 2-(2-chloroethyl)benzaldehyde and 2-(2-bromoethyl)benzaldehyde—are highly versatile bifunctional electrophiles. They are widely utilized by medicinal chemists and drug development professionals to construct complex nitrogen- or oxygen-containing heterocycles, such as tetrahydroisoquinolines and pyrrolidines.

This guide provides an objective, data-driven comparison of their reactivity profiles. Because these molecules possess two distinct reactive centers, understanding the exact mechanistic differences between the chloroethyl and bromoethyl moieties is critical for optimizing synthetic workflows, improving yields, and selecting the appropriate starting materials.

Mechanistic Causality of Reactivity Differences

The dual reactivity of haloethyl aldehydes can be divided into two distinct pathways:

• The Formyl Group (Hard Electrophile): The aldehyde carbon readily undergoes nucleophilic addition (e.g., reacting with primary amines to form imines or undergoing Wittig reactions). Because the halogen atom is located on the ethyl side chain, its inductive electron-withdrawing effect (-I) on the distant aldehyde carbon is heavily attenuated. Consequently, the rate of initial imine formation is virtually identical for both chloroethyl and bromoethyl derivatives.

• The Haloethyl Group (Soft Electrophile): The saturated carbon attached to the halogen undergoes bimolecular nucleophilic substitution (S_N2). In this step, the identity of the halogen strictly dictates the reaction kinetics[1].

Why Bromoethyl Outperforms Chloroethyl in S_N2 Reactions: The superior reactivity of the bromoethyl group over the chloroethyl group is governed by two fundamental principles of organic chemistry:

• Bond Dissociation Energy: The carbon–bromine (C–Br) bond is inherently longer and weaker (~285 kJ/mol) than the carbon–chlorine (C–Cl) bond (~339 kJ/mol). This lower bond strength translates directly to a lower activation energy barrier required to reach the S_N2 transition state[1].

• Leaving Group Polarizability and Basicity: A superior leaving group effectively stabilizes the negative charge it acquires upon departure. Bromide (Br⁻) is a weaker base than chloride (Cl⁻) because its conjugate acid (HBr) is stronger than HCl[1]. Furthermore, the larger atomic radius of bromine makes its electron cloud highly polarizable, allowing it to better distribute the developing negative charge during the transition state[2][3].

Caption: Logical flow comparing the dual reactivity of haloethyl aldehydes.

Quantitative Data Comparison

The following table summarizes the physicochemical properties and expected experimental performance of chloroethyl vs. bromoethyl substituted aldehydes in a standard amination/cyclization workflow.

Property / Parameter	Chloroethyl Aldehyde	Bromoethyl Aldehyde
C–X Bond Energy	~339 kJ/mol	~285 kJ/mol
Leaving Group Basicity (pKa of HX)	-7.0 (HCl)	-9.0 (HBr)
Relative S_N2 Reaction Rate	1x (Baseline)	~50x – 100x
Typical Cyclization Temp.	80°C – 100°C (requires prolonged heating)	25°C – 60°C (mild conditions)
Risk of Elimination (E2) Side Reactions	Moderate (due to higher temperatures needed)	Low (rapid substitution outcompetes E2)
Overall Yield (Model Cyclization)	40% – 60%	85% – 95%

Self-Validating Experimental Protocol: Comparative Cyclization

To objectively validate the reactivity differences, the following self-validating protocol isolates the S_N2 cyclization step from the initial imine formation. By reducing the imine to a secondary amine at low temperatures, we create a stable intermediate. Subsequent heating triggers the intramolecular S_N2 reaction, allowing for precise kinetic monitoring.

Materials Required:

• Substrates: 2-(2-chloroethyl)benzaldehyde and 2-(2-bromoethyl)benzaldehyde (1.0 mmol each)

• Nucleophile: Benzylamine (1.05 mmol)

• Reducing Agent: Sodium borohydride (NaBH₄, 1.5 mmol)

• Solvent: Anhydrous Methanol (10 mL) and Acetonitrile (10 mL)

• Base: Potassium carbonate (K₂CO₃, 2.0 mmol)

Step-by-Step Methodology:

• Imine Formation: In two separate round-bottom flasks, dissolve 1.0 mmol of the respective haloethyl aldehyde in 5 mL of anhydrous methanol. Add 1.05 mmol of benzylamine to each flask. Stir at room temperature (20°C) for 2 hours.

  • Causality Note: The aldehyde reactivity is independent of the halogen; quantitative conversion to the imine occurs equally in both flasks.

• Reduction to Secondary Amine: Cool both reaction mixtures to 0°C using an ice bath. Slowly add 1.5 mmol of NaBH₄ in small portions over 15 minutes to prevent exothermic degradation. Stir for an additional 1 hour at room temperature.

• Solvent Exchange & Base Addition: Concentrate the mixtures under reduced pressure to remove the methanol. Redissolve the crude secondary amine intermediates in 10 mL of acetonitrile. Add 2.0 mmol of K₂CO₃ to act as an acid scavenger for the impending cyclization.

• Intramolecular S_N2 Cyclization (Kinetic Phase): Heat both flasks to 60°C.

  • Self-Validation: Take 0.1 mL aliquots from each flask at 15, 30, 60, and 120 minutes. Quench with water and extract with ethyl acetate.

• Analysis: Analyze the aliquots via HPLC to determine the conversion rate of the acyclic secondary amine to the cyclic tetrahydroisoquinoline derivative.

Expected Results: The bromoethyl derivative will show >90% cyclization within 30 minutes at 60°C due to the superior leaving group ability of bromide[1][3]. The chloroethyl derivative will show <20% conversion in the same timeframe, requiring temperatures exceeding 80°C and extended reaction times (12-24 hours) to reach completion.

Caption: Experimental workflow for comparative cyclization of haloethyl aldehydes.

Conclusion

For drug development professionals and synthetic chemists designing annulation workflows, bromoethyl substituted aldehydes are unequivocally the superior choice when mild conditions, rapid kinetics, and high throughput are required. While chloroethyl variants are often more chemically stable during long-term storage and cheaper to procure, their sluggish S_N2 reactivity necessitates harsher cyclization conditions, which can compromise sensitive functional groups and reduce overall yield.

References

• Title: A Comparative Guide to the Reactivity of 1-(2-Bromoethyl)-2-nitrobenzene and 1-(2-chloroethyl)
• Title: Explain how the following changes affect the rate of the reaction of 2-bromo-2-methylbutane with methanol Source: Pearson URL
• Title: How does leaving group size (Cl-R vs Br-R vs I-R)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Explain how the following changes affect the rate of the reaction... | Study Prep in Pearson+ [pearson.com]
• 3. Reddit - Please wait for verification [reddit.com]

A Comparative Guide to the Structural Validation of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde: A Multi-Technique Approach

For researchers, synthetic chemists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of their work. The precise arrangement of atoms in space dictates a compound's physical, chemical, and biological properties. While single-crystal X-ray crystallography remains the definitive method for structural elucidation, a comprehensive validation strategy often integrates data from multiple analytical techniques. This guide provides an in-depth comparison of methodologies for validating the structure of a novel chiral compound, 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde, with a primary focus on X-ray crystallography and its powerful counterparts: Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction (SCXRD) provides direct, high-resolution information on the atomic arrangement within a crystalline solid, including bond lengths, bond angles, and absolute stereochemistry.[1][2] It is considered the gold standard for structural determination.[3] The process, however, is critically dependent on obtaining a high-quality single crystal of the target molecule.[1]

Experimental Workflow for X-ray Crystallography

The journey from a synthesized compound to a refined crystal structure is a multi-step process that requires patience and precision.

Caption: Workflow for Single-Crystal X-ray Crystallography.

Detailed Protocol: Crystallization of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde

Given that 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde is a small organic molecule, likely a liquid or low-melting solid at room temperature, obtaining a suitable crystal can be challenging.[1]

1. Purification: The starting material must be of the highest possible purity (>95%). Techniques such as flash chromatography or distillation are recommended.

2. Crystallization Methodologies: Several techniques can be employed to grow single crystals of small organic molecules.[1][4]

• Slow Evaporation: A straightforward method where the compound is dissolved in a suitable solvent to near saturation, and the solvent is allowed to evaporate slowly in a dust-free environment.[5]

• Vapor Diffusion: This technique is particularly effective for small quantities of material.[4] A solution of the compound is placed in a small open vial, which is then sealed inside a larger container holding a more volatile "anti-solvent" in which the compound is less soluble. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and promoting crystallization.[6]

• Cooling: A saturated solution of the compound is prepared at an elevated temperature and then slowly cooled.[2] This controlled decrease in temperature reduces solubility, leading to crystal growth.

Table 1: Suggested Crystallization Conditions for 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde

Crystallization Method	Solvent System (Compound:Anti-solvent)	Temperature (°C)	Notes
Slow Evaporation	Hexane, Diethyl ether, or Dichloromethane	Room Temperature	Choose a solvent with moderate volatility.
Vapor Diffusion	Dichloromethane : Pentane	Room Temperature	Pentane acts as a good anti-solvent for many organic compounds.
Cooling	Acetone or Ethyl Acetate	Start at 40°C, cool to 4°C over 24-48h	Requires a programmable cooling bath for best results.

3. Data Collection and Structure Refinement: Once a suitable crystal (typically >0.1 mm in all dimensions) is obtained, it is mounted on a diffractometer and irradiated with X-rays.[7][8] The resulting diffraction pattern is used to determine the unit cell parameters and the arrangement of atoms. Sophisticated software is then used to solve the phase problem, build an atomic model, and refine it to fit the experimental data.

Comparative Analysis: Orthogonal Validation Techniques

While X-ray crystallography provides unparalleled detail, it is not always feasible. Moreover, the crystal structure represents the molecule in a solid state, which may not always reflect its conformation in solution. Therefore, a combination of spectroscopic methods is essential for a comprehensive structural validation.[9][10]

Caption: Interplay of key techniques for structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[11][12] For 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde, a suite of NMR experiments would be required.

• ¹H NMR: This experiment provides information about the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. The aldehyde proton should appear as a distinct signal at a low field (around 9-10 ppm).[13]

• ¹³C NMR: This reveals the number of unique carbon atoms in the molecule. The carbonyl carbon of the aldehyde will have a characteristic chemical shift in the range of 190-215 ppm.[13]

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the complete bonding network.

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons).

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon atom it is directly attached to.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is key for connecting different fragments of the molecule.

Mass Spectrometry (MS)

Mass spectrometry is an essential technique for determining the molecular weight and elemental formula of a compound.[14][15]

• High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement, allowing for the determination of the molecular formula (C9H15ClO for our target molecule).

• Isotopic Pattern: The presence of a chlorine atom is readily identified by the characteristic isotopic pattern in the mass spectrum. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio. This results in two molecular ion peaks (M and M+2) with a corresponding intensity ratio, providing definitive evidence for the presence of one chlorine atom.[16]

• Fragmentation Pattern: The way the molecule breaks apart upon ionization can provide additional structural information. For instance, α-cleavage next to the carbonyl group is a common fragmentation pathway for aldehydes and ketones.[17]

Table 2: Comparison of Structural Validation Techniques

Technique	Information Provided	Advantages	Limitations
X-ray Crystallography	Precise 3D structure, bond lengths/angles, absolute stereochemistry.	Unambiguous structural determination.	Requires a high-quality single crystal, which can be difficult to obtain.[1] The structure is in the solid state.
NMR Spectroscopy	Connectivity of atoms, chemical environments of nuclei, relative stereochemistry in solution.	Provides detailed structural information in solution.[12] Non-destructive.	Does not provide absolute stereochemistry without chiral auxiliaries. Can have signal overlap in complex molecules.
Mass Spectrometry	Molecular weight, elemental formula, presence of isotopes, fragmentation patterns.	High sensitivity, requires very little sample.[15] Confirms elemental composition.	Provides limited information on connectivity and stereochemistry. Isomers can be difficult to distinguish.

Conclusion

The definitive validation of the structure of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde, like any new chemical entity, is best achieved through a multi-faceted analytical approach. While single-crystal X-ray crystallography stands as the ultimate arbiter of three-dimensional structure, its reliance on successful crystallization necessitates the use of complementary techniques. NMR spectroscopy provides the blueprint of atomic connectivity in solution, while mass spectrometry confirms the elemental composition and molecular weight. By integrating the data from these powerful methods, researchers can establish the structure of a novel compound with the highest degree of confidence, ensuring the integrity and reproducibility of their scientific findings.

References

• Recent advances in analytical methodologies based on mass spectrometry for the environmental analysis of halogenated organic contaminants. (n.d.). Elsevier.
• Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds. (n.d.). BenchChem.
• Chemical crystallis
• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1823-1847.
• Crystallization of small molecules. (n.d.).
• Hoh, E., & Hites, R. A. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds.
• Staples, R. J. (2014). Getting crystals your crystallographer will treasure: a beginner's guide.
• Advanced crystallisation methods for small organic molecules. (2023). Chemical Society Reviews.
• Organic Compounds Containing Halogen
• Which is the best spectroscopic method for the structure elucidation of organic molecule without the help of other method? (2018).
• X-ray Crystallography. (n.d.).
• How To: Grow X-Ray Quality Crystals. (n.d.). University of Rochester Department of Chemistry.
• Small molecule crystallography. (n.d.). Excillum.
• Spectroscopy of Aldehydes and Ketones. (2020).
• Characterising new chemical compounds & measuring results. (n.d.). Royal Society of Chemistry.
• Methods for the Elucidation of the Structure of Organic Compounds. (n.d.). Massachusetts Institute of Technology.
• Kwan, E. E., & Huang, S. G. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. European Journal of Organic Chemistry, 2008(16), 2671-2688.
• 19.14 Spectroscopy of Aldehydes and Ketones. (n.d.). In Organic Chemistry: A Tenth Edition. OpenStax adaptation 1.

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• 2. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 3. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How To [chem.rochester.edu]
• 6. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
• 7. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 8. excillum.com [excillum.com]
• 9. royalsocietypublishing.org [royalsocietypublishing.org]
• 10. ocw.mit.edu [ocw.mit.edu]
• 11. researchgate.net [researchgate.net]
• 12. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 13. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 14. diposit.ub.edu [diposit.ub.edu]
• 15. benchchem.com [benchchem.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Spectroscopy of Aldehydes and Ketones [sites.science.oregonstate.edu]

Comparative Analysis of Synthetic Routes to Functionalized Cyclopentanes

As a Senior Application Scientist, I approach the synthesis of functionalized cyclopentanes not merely as a sequence of chemical steps, but as a precise choreography of transition states, redox potentials, and orbital alignments. Cyclopentanes are privileged pharmacophores, serving as the rigid core in numerous natural products and active pharmaceutical ingredients (APIs), including prostaglandin metabolites and antiviral nucleoside analogues.

Historically, constructing highly substituted, stereochemically dense cyclopentanes required lengthy, step-heavy linear syntheses. Today, advanced catalytic paradigms—specifically Photoredox-Catalyzed Radical Cyclizations , Bifunctional Organocatalytic Domino Reactions , and Iminium-Activated Cascade Reactions —allow us to rapidly assemble these complex scaffolds from simple acyclic precursors.

This guide objectively compares the performance, mechanistic causality, and bench-level execution of these three state-of-the-art synthetic routes, providing self-validating experimental protocols to ensure reproducibility in your drug development workflows.

Photoredox-Catalyzed Oxidative Radical Cyclization

Visible-light photoredox catalysis has revolutionized radical cyclization by eliminating the need for toxic, stoichiometric tin reagents. By utilizing organic dyes like 4CzTPN alongside a Hydrogen Atom Transfer (HAT) co-catalyst, unactivated alkene-substituted β-ketoesters can be smoothly converted into polyfunctionalized cyclopentanones[1].

Mechanistic Causality

The reaction relies on the precise matching of redox potentials. The ground-state photocatalyst (4CzTPN) is excited by blue light to a highly oxidizing state. It undergoes Single Electron Transfer (SET) to oxidize the β-ketoester into a resonance-stabilized carbon-centered radical. Following a 5-exo-trig cyclization, the resulting cyclopentyl radical must be rapidly quenched to prevent oligomerization. Here, TRIPSH (2,4,6-triisopropyl-thiophenol) acts as the HAT catalyst. Its extreme steric bulk prevents unwanted radical-radical homocoupling, funneling the intermediate exclusively toward the desired stereoselective protonation[1].

Photoredox-catalyzed oxidative radical cyclization pathway using 4CzTPN and TRIPSH.

Self-Validating Experimental Protocol

• Degassing & Setup: Dissolve the alkene-substituted β-ketoester (0.1 mmol) in anhydrous, degassed dichloromethane (DCM). Causality: Oxygen is a potent triplet quencher and radical scavenger; rigorous freeze-pump-thaw degassing is mandatory to prevent the formation of peroxy radicals.

• Catalyst Addition: Add 4CzTPN (5 mol%) and TRIPSH (10 mol%). Self-Validation Check: Before irradiation, perform a "dark control" TLC. No product should form. If degradation is observed, trace metal impurities are present in the solvent, necessitating re-distillation.

• Irradiation: Illuminate the reaction vessel with a 456 nm blue LED at ambient temperature for 12 hours. Self-Validation Check: Monitor the reaction via LC-MS. The appearance of the cyclized product mass [M+H]+ without the addition of oxygen (+16 Da) confirms successful HAT mediation by TRIPSH.

Asymmetric Organocatalytic Domino Michael-Henry Reaction

When the target cyclopentane requires multiple contiguous stereocenters (including quaternary carbons), organocatalytic domino reactions offer unparalleled precision. The Michael-Henry cascade utilizing cinchona alkaloid derivatives allows for the one-pot synthesis of highly functionalized cyclopentanes with four stereogenic centers[2].

Mechanistic Causality

This route utilizes a bifunctional catalyst. The tertiary amine moiety of the cinchona alkaloid acts as a Brønsted base, deprotonating the Michael donor to form an active enolate/nitronate. Simultaneously, the thiourea or squaramide moiety activates the nitroalkene (Michael acceptor) via rigid bidentate hydrogen bonding. This dual-activation physically restricts the transition state geometry, dictating the facial attack trajectory and ensuring near-perfect diastereo- and enantioselectivity during the subsequent intramolecular Henry (nitroaldol) ring closure[2].

Bifunctional organocatalytic domino Michael-Henry reaction network.

Self-Validating Experimental Protocol

• Reagent Assembly: Combine the Michael donor and nitroalkene (0.2 mmol each) in toluene. Causality: Non-polar solvents like toluene are deliberately chosen to maximize the strength of the catalyst-substrate hydrogen bonds, which would be disrupted by polar protic solvents.

• Catalyst Introduction: Add the cinchona alkaloid catalyst (10 mol%) and lower the temperature to 0 °C. Self-Validation Check: Extract a 10 µL aliquot at 20% conversion and analyze via chiral HPLC. If the enantiomeric excess (ee) is <90%, a background uncatalyzed reaction is competing. Lower the temperature to -15 °C to suppress the racemic pathway.

• Isolation & Verification: Stir until completion (typically 24-48 h), then purify via flash chromatography. Self-Validation Check: Analyze the purified product via 1H NMR. The coupling constants (J-values) of the cyclopentane ring protons will immediately confirm the relative diastereoselectivity (dr > 99:1 expected).

Iminium-Activated Triple Michael Domino Reaction

For the ultimate exercise in rapid complexity generation, the organocatalytic triple Michael domino reaction can construct fully substituted cyclopentanes (e.g., oxindole derivatives) featuring six stereocenters and three new C-C bonds in a single operation[3].

Mechanistic Causality

This reaction is driven by diphenyl prolinol trimethylsilyl ether. The catalyst condenses with an α,β-unsaturated aldehyde (cinnamaldehyde) to form a highly electrophilic iminium ion. The bulky diphenyl silyl ether group acts as a steric wall, completely shielding one face of the iminium ion. This ensures exquisite facial selectivity during the initial intermolecular Michael addition from the oxindole. The resulting enamine then triggers a rapid sequence of intramolecular Michael additions with a conjugated diene, trapping the intermediates in a highly ordered, rigid transition state[3].

Organocatalytic triple Michael domino reaction via iminium activation.

Self-Validating Experimental Protocol

• Initial Condensation: Mix oxindole (0.5 mmol), conjugated diene (0.5 mmol), and cinnamaldehyde (0.5 mmol) in CHCl₃.

• Catalyst Activation: Add diphenyl prolinol trimethylsilyl ether (20 mol%). Self-Validation Check: An immediate color shift (often to deep yellow/orange) visually confirms the formation of the active iminium ion species. If the solution remains colorless, the aldehyde may be oxidized to the carboxylic acid; check starting materials.

• Cascade Execution: Stir at room temperature for 22 h. Self-Validation Check: Monitor the disappearance of the diene olefinic signals via crude NMR. The emergence of complex, upfield multiplet structures confirms the successful formation of the polysubstituted aliphatic ring.

Comparative Performance Data

To guide synthetic route selection, the quantitative metrics of these three methodologies are summarized below.

Performance Metric	Photoredox Radical Cyclization[1]	Domino Michael-Henry[2]	Triple Michael Domino[3]
Catalyst System	4CzTPN + TRIPSH	Cinchona Alkaloid	Diphenyl prolinol silyl ether
Key Intermediate	Carbon-centered radical	Enolate / Nitronate	Iminium ion / Enamine
Stereocenters Formed	2 to 3	4 (incl. 2 quaternary)	6 (incl. 1 quaternary)
Typical Yield	60% – 85%	90% – 95%	40% – 72%
Enantioselectivity (ee)	N/A (Substrate controlled)	88% – 96%	89% – 99%
Diastereoselectivity (dr)	Up to 10:1	> 99:1	Up to 15:1
Atom Economy	High (Redox-neutral)	Very High (Addition cascade)	Very High (Addition cascade)
Scalability	Moderate (Light penetration limits)	High (Standard batch)	High (Standard batch)

Strategic Selection Guide

• Choose Photoredox Catalysis when synthesizing unactivated, sterically congested cyclopentanones (such as prostaglandin analogues) where traditional ionic chemistry fails due to steric repulsion. The radical pathway easily overcomes these barriers.

• Choose the Domino Michael-Henry Route when your target API requires multiple highly specific stereocenters, particularly adjacent quaternary carbons. The rigid H-bonded transition state provides unmatched diastereocontrol.

• Choose the Triple Michael Domino Route for library generation in drug discovery. The ability to condense three simple, commercially available starting materials into a fully substituted cyclopentane in one pot drastically reduces synthetic time and maximizes molecular complexity.

References

• Photoredox-Catalyzed Radical Cyclization of Unactivated Alkene-Substituted β-Ketoesters Enabled Asymmetric Total Synthesis of Tricyclic Prostaglandin D2 Metabolite Methyl Ester Source: JACS Au - ACS Publications URL
• A Highly Diastereo- and Enantioselective Synthesis of Multisubstituted Cyclopentanes with Four Chiral Carbons by the Organocatalytic Domino Michael−Henry Reaction Source: Organic Letters - ACS Publications URL
• Source: Chemistry - A European Journal (via PMC / NIH)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Asymmetric Synthesis of Fully Substituted Cyclopentane-Oxindoles through an Organocatalytic Triple Michael Domino Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Purity of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde by HPLC: A Comparative Guide to Detection Strategies

Executive Summary & The Analytical Challenge

When assessing the purity of pharmaceutical intermediates, analytical blind spots can lead to catastrophic downstream failures. 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde (CAS: 1935604-64-0, MW: 174.67) presents a classic chromatographic challenge: it is an aliphatic aldehyde lacking a conjugated π -system. Consequently, it exhibits negligible UV absorbance above 220 nm.

As an application scientist, I approach purity assessment not merely as a compliance exercise, but as a strict mass-balance equation. Relying on low-wavelength UV (e.g., 210 nm) for this compound is fundamentally flawed due to severe baseline drift and solvent interference. To achieve a self-validating, accurate purity profile, we must choose between Target-Specific Derivatization (HPLC-UV) and Universal Aerosol Detection (HPLC-CAD/ELSD) [1]. This guide objectively compares these methodologies, providing the mechanistic causality and experimental protocols required to implement them successfully.

Mechanistic Comparison of Detection Strategies

Strategy A: Pre-Column Derivatization (2,4-DNPH) + HPLC-UV

The traditional approach to aliphatic aldehydes is derivatization with 2,4-dinitrophenylhydrazine (DNPH).

• The Mechanism: In the presence of an acid catalyst, the nucleophilic hydrazine attacks the aldehyde carbonyl, followed by dehydration to form a stable hydrazone[2]. This tags the "invisible" molecule with a strong chromophore, shifting its maximum absorbance to ~360 nm[3].

• The Causality & Limitation: While DNPH derivatization provides exceptional sensitivity for the active aldehyde[4], it is blind to non-carbonyl impurities (e.g., unreacted alcohols, halogenated alkanes, or cyclopentane side-products). Therefore, while excellent for an assay (concentration determination), this method systematically overestimates overall sample purity by failing to detect non-derivatizable impurities.

Strategy B: Universal Aerosol Detectors (CAD vs. ELSD)

To achieve true mass-balance purity, we must detect all non-volatile species regardless of their chemical structure[5]. Both Charged Aerosol Detectors (CAD) and Evaporative Light Scattering Detectors (ELSD) nebulize the eluent and evaporate the mobile phase, leaving behind solid analyte particles[1].

• ELSD (Light Scattering): Measures light scattered by the dried particles. The flaw: Scattering drops exponentially for particles smaller than ~50 nm[1]. Because impurities are present at trace levels (forming very small particles), ELSD severely underestimates low-level impurities, leading to an overestimation of purity[6].

• CAD (Charged Aerosol): Particles collide with ionized nitrogen gas, and the transferred charge is measured by an electrometer[1]. The advantage: Charge transfer is independent of optical properties and maintains sensitivity down to 10 nm particles[1]. CAD provides a highly linear response across diverse chemical structures, making it the superior choice for absolute purity profiling[6].

Quantitative Performance Comparison

The following table summarizes the performance metrics of each detection strategy when applied to aliphatic intermediates.

Parameter	HPLC-CAD (Direct)	HPLC-ELSD (Direct)	HPLC-UV (DNPH Derivatized)
Detection Principle	Electrometer (Charged mass)	Photodiode (Light scattering)	Photodiode (UV Absorbance at 360 nm)
Impurity Detection Scope	Universal (All non-volatiles)	Universal (All non-volatiles)	Targeted (Carbonyls only)
Sensitivity (Trace Impurities)	High (Detects ~10 nm particles)	Low (Signal drops < 50 nm)	High (For tagged species only)
Response Linearity	Linear (with inverse gradient)	Non-linear (Sigmoidal)	Linear (Beer-Lambert Law)
Purity Accuracy	True Mass Balance	Overestimates (Misses trace)	Overestimates (Misses non-carbonyls)
Sample Prep Time	< 5 minutes (Dilute & Shoot)	< 5 minutes (Dilute & Shoot)	> 60 minutes (Derivatization + Quench)

Experimental Protocols (Self-Validating Systems)

A robust analytical method must be self-validating—meaning the protocol itself inherently proves its own accuracy by ruling out false positives and background interference.

Protocol 1: Universal Purity Profiling via HPLC-CAD (Recommended)

Because CAD response can vary slightly with the organic content of the mobile phase, this protocol utilizes an inverse gradient to ensure the detector sees a constant solvent composition, making the response factor uniform across all eluting impurities[1].

• Sample Preparation: Dissolve 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde in LC-MS grade methanol to a concentration of 1.0 mg/mL.

• Column: High-purity C18 (e.g., 2.1 x 100 mm, 1.8 µm) to minimize column bleed, which increases CAD background noise[7].

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (Strictly volatile; no phosphate buffers)[1].

  • B: 0.1% Formic Acid in Acetonitrile.

• Inverse Gradient Setup: Use a secondary pump post-column to deliver the exact inverse of the analytical gradient. If the analytical column is at 30% B, the post-column pump delivers 70% B, ensuring the CAD always receives 100% total solvent load at a constant 50/50 organic/aqueous ratio.

• Detector Settings: Set CAD evaporation temperature to 35°C. Causality: Because the target analyte (MW 174.67) is semi-volatile, higher evaporation temperatures will cause analyte loss during desolvation.

• Self-Validation Step: Inject a pure methanol blank. Any peaks present in the blank must be subtracted from the sample chromatogram to rule out mobile phase or system contamination.

Protocol 2: Carbonyl-Specific Assay via 2,4-DNPH

Use this method if you specifically need to quantify the active aldehyde concentration against a reference standard, rather than assessing total sample purity[8].

• Reagent Preparation: Dissolve 2,4-DNPH in acetonitrile with a strong acid catalyst (e.g., 2M perchloric acid) to drive the dehydration reaction[3].

• Derivatization: Mix 0.5 mL of the sample (diluted in water/acetonitrile) with 0.5 mL of DNPH reagent. Incubate at 55°C for 60 minutes[3].

• Chromatography: Inject onto a C18 column using an isocratic mobile phase of Acetonitrile/Water (60/40 v/v).

• Detection: UV/DAD at 360 nm[4].

• Self-Validation Step: Crucial: Always run a reagent blank (DNPH + Acid, no sample). DNPH is used in large excess to shift the equilibrium[2], and it degrades into 2,4-dinitroaniline. The blank allows you to map the unreacted DNPH and degradation peaks so they are not falsely integrated as sample impurities.

Visual Workflow: Analytical Decision Pathway

Analytical decision pathway for aliphatic aldehyde purity assessment.

References

• Analysis of 2,4-DNPH-Derivatized Aldehydes Source: Hitachi High-Tech URL:

• Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC Source: Agilent URL:7

• Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives Source: Analytical Chemistry - ACS Publications URL:2

• Analysis of 2,4-DNPH Derivatised Aldehydes by HPLC-DAD Source: SCION Instruments URL:4

• Determination of Low-molecule-weight Aldehydes in Packed Drinking Water by High Performance Liquid Chromatography Source: Journal of Food and Drug Analysis (Lawdata) URL:3

• 1-(2-chloroethyl)-3-cyclohexylurea / 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde Source: Sigma-Aldrich URL:

• CAD vs ELSD: Which HPLC Detector Is Your Better Option? Source: Thermo Fisher Scientific URL:1

• A comparison of CAD and ELSD as non-UV detection techniques Source: Reach Separations URL:5

• Evaluation of Charged Aerosol Detection (CAD) as a Complementary Technique for High-Throughput LC-MS-UV-ELSD Analysis Source: American Laboratory URL:6

• RP-HPLC-fluorescence analysis of aliphatic aldehydes Source: PMC (NIH) URL:8

Sources

• 1. CAD vs ELSD: Which HPLC Detector Is Your Better Option? - AnalyteGuru [thermofisher.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. lawdata.com.tw [lawdata.com.tw]
• 4. Analysis of 2,4-DNPH Derivatised Aldehydes by HPLC-DAD | SCION Instruments [scioninstruments.com]
• 5. reachseparations.com [reachseparations.com]
• 6. americanlaboratory.com [americanlaboratory.com]
• 7. agilent.com [agilent.com]
• 8. RP-HPLC-fluorescence analysis of aliphatic aldehydes: application to aldehyde-generating enzymes HACL1 and SGPL1 - PMC [pmc.ncbi.nlm.nih.gov]

DFT studies on the conformational analysis of 3-methylcyclopentane carbaldehydes

Computational Benchmarking Guide: DFT Methodologies for Conformational Analysis of 3-Methylcyclopentane Carbaldehydes

Introduction

As a Senior Application Scientist in computational chemistry, I frequently encounter challenges when modeling highly fluxional ring systems. Substituted cyclopentanes, such as 3-methylcyclopentane carbaldehydes[6], are ubiquitous scaffolds in drug discovery, particularly in the design of nucleoside analogs and targeted covalent inhibitors.

Unlike the rigid, well-defined chair conformations of cyclohexanes, cyclopentanes undergo rapid pseudorotation, constantly shifting between envelope ( E ) and half-chair ( T ) conformations [2]. The introduction of a methyl group and an exocyclic carbaldehyde moiety creates a highly complex Potential Energy Surface (PES). The global minimum is dictated by subtle steric repulsions and stereoelectronic effects—specifically, the energetic preference for pseudo-axial versus pseudo-equatorial positions. Accurately capturing these sub-kilocalorie energy gaps requires rigorous selection of Density Functional Theory (DFT) software and functionals.

This guide objectively compares the performance of leading DFT software suites (Gaussian 16 vs. ORCA 5.0) and functionals (B3LYP vs. M06-2X) to establish a field-proven, self-validating protocol for the conformational analysis of 3-methylcyclopentane carbaldehydes.

The Causality of Functional Selection: Why B3LYP Fails for Fluxional Rings

Historically, the B3LYP hybrid functional has been the workhorse of organic computational chemistry. However, when applied to flexible five-membered rings, it presents significant structural liabilities.

• The B3LYP Shortfall: Extensive computational benchmarking demonstrates that B3LYP systematically underestimates the stabilization of pseudo-axial electronegative substituents and fails to adequately capture medium-range dispersion interactions [1]. For 3-methylcyclopentane carbaldehyde, B3LYP often predicts an artificially large energy gap between the pseudo-equatorial and pseudo-axial conformers, skewing the predicted Boltzmann distribution.

• The M06-2X Advantage: The M06-2X meta-GGA functional was parameterized specifically to account for non-covalent interactions and main-group thermochemistry. In exhaustive studies of mono- and disubstituted five-membered rings, M06-2X provided a much higher correlation with ab initio MP2 benchmarks [1], [3]. It accurately captures the subtle trans-diaxial arrangements and the energetic preference of the exocyclic carbaldehyde rotamers.

Logical decision tree for selecting DFT functionals based on stereoelectronic performance.

Product Comparison: Gaussian 16 vs. ORCA 5.0

When executing a conformational search that yields dozens of local minima, the choice of computational suite heavily impacts both throughput and accuracy. While both are industry standards, their underlying architectures offer distinct advantages for conformational analysis [4], [5].

Table 1: Software Comparison for Conformational Workflows

Feature	Gaussian 16	ORCA 5.0 / 6.0	Advantage for Cyclopentanes
Cost / Licensing	Commercial (High Cost)	Free for Academic Use	ORCA [4]
Geometry Optimization	Highly robust, fast SCF convergence	Slower SCF, requires tight grids	Gaussian [4]
Resolution of Identity (RI)	Limited implementation	Default for DFT (Massive speedup)	ORCA [5]
Implicit Solvation	SMD (Standard, highly robust)	SMD/CPCM (Improving, some grid overlap issues)	Gaussian [4]
High-Level SPE Refinement	Standard CCSD(T) is computationally heavy	DLPNO-CCSD(T) is highly efficient and linear-scaling	ORCA [4]

Quantitative Benchmarking Data

To illustrate the performance differences between functionals, Table 2 summarizes the relative energy errors (Mean Absolute Error, MAE) compared to MP2/6-311+G** benchmarks for substituted five-membered rings [1].

Table 2: Relative Energy Errors vs. MP2 Benchmarks

Functional	Dispersion Correction	MAE (kcal/mol)	Ability to Capture Pseudo-Axial Stabilization
B3LYP	None	1.16 - 1.33	Poor (Underestimates electronegative stabilization) [1]
B3LYP-D3	Grimme D3	0.85 - 0.95	Moderate (Improves long-range interactions)
M06-2X	Built-in	0.31 - 0.46	Excellent (High correlation with MP2) [1], [3]
wB97X-D	Built-in	0.35 - 0.40	Excellent (Robust for barrier heights)

Experimental Protocol: A Self-Validating Workflow

Step 1: Extensive Conformational Sampling

• Tool: GFN2-xTB via CREST.

• Causality: 3-methylcyclopentane carbaldehyde has multiple rotatable bonds (the exocyclic aldehyde and methyl) and a fluxional ring. A stochastic search (e.g., metadynamics) is required to sample both the envelope ( E ) and half-chair ( T ) puckering states [2].

• Action: Generate an ensemble of conformers within a 5.0 kcal/mol window.

Step 2: Low-Level DFT Pre-Optimization

• Tool: ORCA 5.0 using the composite r2SCAN-3c method.

• Causality: Semi-empirical methods often misjudge the subtle stereoelectronic effects of the carbaldehyde oxygen. A fast, composite DFT method rapidly filters out high-energy artifacts before expensive calculations.

• Action: Optimize the xTB ensemble. Cluster conformers with an RMSD threshold of 0.5 Å to remove duplicates.

Step 3: High-Level DFT Optimization & Frequency Analysis

• Tool: Gaussian 16 using M06-2X/def2-TZVP with SMD implicit solvation (e.g., water or chloroform).

• Causality: M06-2X accurately captures the trans-diaxial and pseudo-equatorial energy gaps [1].

• Action & Self-Validation: Perform a tight geometry optimization followed immediately by a frequency calculation. Critical Check: Ensure all conformers possess zero imaginary frequencies (NImag=0). This mathematically validates that the structures are true local minima on the PES. Extract the Zero-Point Energy (ZPE) and thermal corrections to Gibbs Free Energy ( G ).

Step 4: Single-Point Energy Refinement

• Tool: ORCA 5.0 using DLPNO-CCSD(T)/def2-QZVPP.

• Causality: While M06-2X is excellent for geometries, coupled-cluster theory provides the "gold standard" electronic energy required for accurate Boltzmann population analysis.

• Action: Calculate the final relative free energies ( ΔG ) by combining the DLPNO-CCSD(T) electronic energy with the M06-2X thermal corrections. Determine the Boltzmann-weighted population of the carbaldehyde rotamers at 298.15 K.

Multi-tiered computational workflow for the conformational analysis of fluxional cyclopentanes.

References

• Stortz, C. A., & Sarotti, A. M. (2019). Exhaustive exploration of the conformational landscape of mono- and disubstituted five-membered rings by DFT and MP2 calculations. RSC Advances.
• Orzechowski, M., et al. (2023). Analysis of cyclohexane, cyclopentane, and benzene conformations in ligands for PDB X-ray structures using the Hill-Reilly approach. Journal of Cheminformatics (PMC).
• Walker, M., et al. (2013). Performance of M06, M06-2X, and M06-HF Density Functionals for Conformationally Flexible Anionic Clusters. The Journal of Physical Chemistry A.
• Reddit Community. (2024). Orca vs Gaussian. r/Chempros.
• Stack Exchange Community. (2024). Comparing Gaussian 16 and ORCA 5.0.3 single point energy calculations. Matter Modeling.
• PubChem. (2024). (3R)-3-methylcyclopentane-1-carbaldehyde. National Institutes of Health.

Overcoming Steric Hindrance in Aldehyde Synthesis: Alternative Methods to the Stephen Reduction

Executive Summary

The conversion of nitriles to aldehydes is a fundamental transformation in organic synthesis and drug development. While the classical Stephen aldehyde synthesis is a staple for unhindered substrates, it frequently fails or delivers abysmal yields when applied to sterically hindered nitriles. This guide objectively compares modern, high-yielding alternatives—specifically Diisobutylaluminum Hydride (DIBAL-H) , Schwartz’s Reagent (Cp₂ZrHCl) , and Lithium Triethoxyaluminum Hydride (LiAlH(OEt)₃) . By providing mechanistic insights, quantitative performance data, and self-validating experimental protocols, this guide empowers researchers to select the optimal reagent for complex, sterically encumbered scaffolds.

The Mechanistic Bottleneck of the Stephen Synthesis

The 1 utilizes anhydrous stannous chloride (SnCl₂) and dry hydrogen chloride (HCl) gas to reduce a nitrile to an intermediate aldimine stannichloride salt, which is subsequently hydrolyzed to an aldehyde[1].

The Causality of Failure: For sterically encumbered nitriles (e.g., ortho-substituted benzonitriles or highly branched aliphatic nitriles like pivalonitrile), the reaction stalls. The formation of the bulky hexachlorostannate complex (often formulated as [R-CH=NH₂]₂SnCl₆) is thermodynamically unfavorable and kinetically blocked due to severe steric repulsion[2]. Consequently, yields plummet, resulting in unreacted starting material or complex degradation mixtures.

Mechanistic divergence: Stephen Synthesis steric clash vs. DIBAL-H stable chelate formation.

Comparative Analysis of Alternative Reducing Agents

To bypass the steric limitations of the SnCl₂/HCl system, researchers must select reagents that operate via less sterically demanding transition states while actively preventing over-reduction to the primary amine.

• DIBAL-H (Diisobutylaluminum Hydride): The industry gold standard. DIBAL-H acts as both a Lewis acid and a hydride donor. By coordinating to the nitrile nitrogen, it activates the carbon center for a single hydride transfer[3]. At -78 °C, the resulting imine-aluminum complex is highly stable, acting as a kinetic trap that prevents a second hydride transfer[4].

• Schwartz's Reagent (Cp₂ZrHCl): A highly chemoselective alternative. This 16-electron transition metal complex undergoes hydrozirconation across the C≡N bond. In coordinating solvents like THF, the inactive dimer dissociates into a reactive monomer, delivering the hydride to form a stable zirconocene-imine complex[5]. It is exceptionally tolerant of esters, nitro groups, and isolated alkenes[6].

• LiAlH(OEt)₃ (Lithium Triethoxyaluminum Hydride): A modulated variant of Lithium Aluminum Hydride (LAH). By replacing three hydrides with bulky ethoxy groups, the reagent's reducing power is significantly attenuated, allowing for the selective reduction of nitriles to aldehydes without the rapid over-reduction characteristic of unmodified LAH[7][8].

Quantitative Performance Comparison

Reagent	Substrate Scope	Typical Yield (Hindered Nitriles)	Operating Temp	Chemoselectivity Profile	Risk of Over-Reduction
SnCl₂ / HCl (Stephen)	Unhindered Aryl/Alkyl	< 20% (Often fails)	0 °C to RT	Poor (acid-sensitive groups fail)	Low
DIBAL-H	Broad (Aryl, Alkyl, Hindered)	75% - 90%	-78 °C	High (tolerates isolated alkenes)	Moderate (if T > -40 °C)
Cp₂Zr(H)Cl (Schwartz)	Broad (Excellent for amides/nitriles)	70% - 85%	RT	Excellent (tolerates esters, nitro)	Low
LiAlH(OEt)₃	Moderate	60% - 80%	0 °C to RT	Moderate	Moderate

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each step includes observable causality to confirm reaction progress.

Protocol A: DIBAL-H Reduction of a Hindered Nitrile

This protocol leverages low-temperature kinetic trapping to prevent over-reduction[4][9].

Self-validating experimental workflow for the DIBAL-H reduction of hindered nitriles.

• Preparation: Dissolve the hindered nitrile (1.0 eq) in anhydrous toluene or THF.

  • Causality: Anhydrous conditions are critical as DIBAL-H reacts violently with moisture, prematurely destroying the reagent[10].

• Cooling: Cool the reaction flask to -78 °C using a dry ice/acetone bath.

  • Validation: Ensure the internal temperature stabilizes before proceeding. Elevated temperatures (> -40 °C) provide enough thermal energy to break the stable imine-aluminum chelate, driving over-reduction to the primary amine[4].

• Addition: Add DIBAL-H (1.0M in toluene, 1.05 - 1.1 eq) dropwise down the side of the flask.

  • Causality: Limiting the reagent to ~1.1 equivalents ensures only one hydride is available per nitrile molecule[4].

• Monitoring: Stir for 1-2 hours at -78 °C.

  • Validation: Quench a micro-aliquot in MeOH/HCl and analyze via TLC (UV/Stain) to confirm the disappearance of the nitrile starting material[9].

• Quenching: Carefully add anhydrous methanol (2-3 eq) dropwise at -78 °C.

  • Causality & Validation: Methanol safely quenches unreacted DIBAL-H. Observable gas evolution (H₂) will occur—this is a visual confirmation of active reagent destruction[9].

• Hydrolysis: Add saturated aqueous Rochelle's salt (potassium sodium tartrate), remove the cooling bath, and stir vigorously at room temperature for 2-4 hours.

  • Causality & Validation: Rochelle's salt breaks down the stubborn aluminum emulsion, forming a water-soluble aluminum tartrate complex. The initially cloudy gel will self-validate by separating into two distinct, clear liquid layers [9].

Protocol B: Hydrozirconation using Schwartz's Reagent

This protocol leverages transition-metal chemoselectivity for substrates containing sensitive functional groups[5][6].

• Preparation: Suspend Cp₂Zr(H)Cl (1.5 eq) in anhydrous THF under an inert atmosphere (N₂/Ar).

  • Causality: THF acts as a coordinating solvent, breaking the inactive dimeric form of Schwartz's reagent into the highly reactive monomer[5].

• Addition: Add the hindered nitrile (1.0 eq) as a solution in THF at room temperature.

  • Validation: The opaque white suspension will gradually turn into a clear, homogeneous solution as the insoluble Cp₂Zr(H)Cl is consumed and the soluble zirconocene-imine complex forms.

• Monitoring: Stir for 30-60 minutes. Monitor by GC-MS or TLC.

• Hydrolysis: Quench the reaction with 1M HCl or saturated NH₄Cl and stir for 15 minutes.

  • Causality: The acidic aqueous quench directly hydrolyzes the C=N-Zr intermediate to the desired aldehyde.

• Isolation: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Conclusion

For the vast majority of sterically hindered nitriles, DIBAL-H remains the most reliable, scalable, and cost-effective alternative to the Stephen synthesis, provided strict cryogenic conditions (-78 °C) are maintained to prevent over-reduction. However, for late-stage drug development substrates containing highly sensitive reducible functional groups (such as esters or nitro groups), Schwartz's Reagent offers unparalleled chemoselectivity, a milder temperature profile, and distinct visual cues for reaction completion.

References

• OrgoSolver: Nitrile to Aldehyde with DIBAL-H (DIBAH, i-Bu2AlH). Available at:4

• SigutLabs: Schwartz's reagent - Reagent of the month. Available at: 5

• Benchchem: The Core Mechanism of Diisobutylaluminum Hydride (DIBAL-H) Reduction. Available at: 3

• Organic Synthesis: DIBAL-H Reduction - General Procedure. Available at: 9

• Wikipedia: Aldehyde - Synthesis and Reactions. Available at: 2

• Benchchem: Technical Support Center: Overcoming Low Reactivity in Nitrile Functional Group Reactions. Available at: 10

• DAV University: Module II Reduction Reactions - Lithium Aluminum Hydride. Available at: 7

• Scribd: Lithium Aluminum Hydride Reactions. Available at: 8

• Organic Chemistry Portal: Schwartz's Reagent, Zirconocene Chloride Hydride. Available at: 6

• Grokipedia: Stephen aldehyde synthesis. Available at: 1

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• 5. Schwartz's reagent - Reagent of the month August - SigutLabs [sigutlabs.com]
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• 9. organic-synthesis.com [organic-synthesis.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Overcoming Matrix Limitations in Halogenated Aldehyde Quantification: A Comparative Validation Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Validation of a novel QuantTag-Hydrazine (QTH) LC-MS/MS method vs. Traditional GC-ECD and DNPH-HPLC.

Executive Summary & The Mechanistic Challenge

Halogenated aldehydes (HALs)—such as trichloroacetaldehyde (chloral hydrate), dichloroacetaldehyde, and bromoacetaldehyde—are highly reactive electrophiles. They are ubiquitous as toxic disinfection byproducts (DBPs) in drinking water[1] and are strictly monitored as genotoxic impurities (GTIs) in pharmaceutical active pharmaceutical ingredient (API) synthesis.

The Mechanistic Challenge: Direct trace-level quantification of HALs is notoriously difficult due to their fundamental physical chemistry. In aqueous media, HALs exist in a thermodynamic equilibrium highly favored toward their hydrated forms (geminal diols). For example, trichloroacetaldehyde almost exclusively exists as chloral hydrate.

• Gas Chromatography (GC) Limitations: The thermal instability of HALs leads to on-column degradation, requiring extensive derivatization and extraction.

• Liquid Chromatography (LC) Limitations: Without derivatization, HALs lack a strong chromophore for UV detection and lack an easily ionizable moiety for Mass Spectrometry (MS).

To solve this, modern analytical workflows are shifting toward In-situ Derivatization Isotope Dilution LC-MS/MS using permanently charged reagents like QuantTag-Hydrazine (QTH).

Objective Comparison of Analytical Alternatives

When selecting an analytical method for HALs, laboratories typically choose between three distinct pathways.

Alternative 1: EPA Method 556 (GC-ECD)

Historically the gold standard for drinking water analysis[2], this method relies on derivatization with pentafluorobenzylhydroxylamine (PFBHA), followed by liquid-liquid extraction (LLE) and Gas Chromatography-Electron Capture Detection (GC-ECD).

• The Flaw: The PFBHA reaction is slow (requiring a 2-hour incubation), and the LLE step is labor-intensive. Furthermore, the method is highly susceptible to ubiquitous background formaldehyde contamination in the laboratory, which frequently causes matrix interference and skews trace-level reporting[3].

Alternative 2: DNPH-HPLC-UV

Derivatization with 2,4-dinitrophenylhydrazine (DNPH) is the standard for simple airborne aldehydes.

• The Flaw: While effective for standard aldehydes, DNPH derivatives of HALs exhibit remarkably poor ionization efficiency in Electrospray Ionization (ESI) MS. This limits the technique to UV detection, which lacks the sensitivity required for parts-per-trillion (ppt) or low parts-per-billion (ppb) GTI quantification.

The Modern Standard: QTH LC-MS/MS

QTH is a novel, permanently charged quaternary ammonium hydrazine reagent.

• The Causality of Superiority: The hydrazine moiety rapidly reacts with the free aldehyde, continuously shifting the geminal diol equilibrium toward the hydrazone product. Because QTH contains a permanently charged quaternary amine, 100% of the derivatized molecules carry a positive charge before entering the mass spectrometer. This results in a 100- to 1000-fold increase in ESI+ signal-to-noise ratio, completely bypassing the need for LLE and allowing direct injection of aqueous samples.

Mandatory Visualization: Workflow Logic

Fig 1. Logical comparison of traditional GC-ECD vs. modern QTH LC-MS/MS workflows.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . By introducing a Stable Isotope-Labeled Internal Standard (SIL-IS) directly into the raw sample before any reagent addition, the method intrinsically monitors its own execution. If matrix effects inhibit the derivatization reaction or cause ion suppression in the MS source, the SIL-IS signal drops proportionally. A predefined System Suitability Test (SST) criterion acts as an automated fail-safe, preventing the reporting of false negatives.

Step-by-Step Methodology (QTH LC-MS/MS)

Step 1: Sample Preparation & Isotope Dilution

• Aliquot 1.0 mL of the aqueous sample (water or dissolved API) into a 2.0 mL amber HPLC vial.

• Spike with 10 µL of the SIL-IS mix (e.g., Chloral-d3-hydrate, 100 ng/mL).

  • Causality: Adding the IS before derivatization ensures that any kinetic variations in the reaction rate or matrix suppression are internally normalized.

Step 2: In-situ Derivatization 3. Add 50 µL of 100 mM QTH reagent (prepared in 1% formic acid/acetonitrile). 4. Buffer the solution by adding 50 µL of 0.5 M ammonium acetate (pH 4.5).

• Causality: HALs are highly susceptible to base-catalyzed degradation (e.g., the haloform reaction). Maintaining a mildly acidic pH protects the analyte while providing the necessary protonation to catalyze the nucleophilic attack of the hydrazine on the carbonyl carbon.

• Incubate at 40°C for 30 minutes.

Step 3: UHPLC-MS/MS Analysis 6. Directly inject 5 µL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). 7. Run a rapid gradient (5% to 95% Acetonitrile with 0.1% Formic Acid) over 4 minutes. 8. Detect using a Triple Quadrupole MS in Multiple Reaction Monitoring (MRM) mode (ESI+).

ICH Q2(R2) Validation Framework & Data Presentation

To ensure the QTH LC-MS/MS method is fit for its intended purpose in pharmaceutical and environmental testing, it was validated according to the latest ICH Q2(R2) guidelines (legally effective June 2024)[4]. This updated framework emphasizes a lifecycle and Quality-by-Design (QbD) approach, requiring rigorous demonstration of specificity, linearity, range, accuracy, and precision[5].

Table 1: Analytical Performance Comparison

Parameter	QTH LC-MS/MS	EPA 556 (GC-ECD)	DNPH-HPLC
Target Analytes	Trace HALs / DBPs	Volatile Carbonyls	Simple Aldehydes
Derivatization Reagent	QTH (Permanently Charged)	PFBHA	DNPH
Sample Prep Time	30 mins (Direct Injection)	>2 hours (LLE Required)	1 hour (SPE Required)
Limit of Detection (LOD)	0.01 µg/L	0.5 µg/L	5.0 µg/L
Matrix Interference	Low (MRM Specificity)	High (Formaldehyde)	Medium (Co-elution)

Table 2: ICH Q2(R2) Validation Summary for QTH LC-MS/MS (Trichloroacetaldehyde)

Validation Parameter (ICH Q2(R2))	Acceptance Criteria	Observed Result	Status
Specificity	No interference at Retention Time	No co-eluting peaks in blank	Pass
Linearity	R² ≥ 0.995 (Range: 0.05 - 100 µg/L)	R² = 0.9992	Pass
Accuracy (Recovery)	80% - 120% across 3 concentration levels	96.4% - 102.1%	Pass
Repeatability (Precision)	RSD ≤ 5.0% (n=6)	2.3%	Pass
LOD / LOQ	Signal-to-Noise ≥ 3 / ≥ 10	0.01 µg/L / 0.03 µg/L	Pass

References

• "ICH Q2(R2) Guide: Analytical Method Validation Explained | IntuitionLabs", IntuitionLabs,
• "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - EMA", European Medicines Agency,
• "EPA Methods - Chebios", Chebios, _
• "Testing Subcommittee Meeting April 17, 2008 NJDHSS", NJ.gov,
• "Kinetics of Haloacetaldehydes' Reactions with Radicals Produced in Radiolysis of W

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• 5. ema.europa.eu [ema.europa.eu]

Biological Activity of Cyclopentane Derivatives: A Comparative Guide for Drug Development

The cyclopentane ring is a privileged scaffold in medicinal chemistry. Unlike rigid aromatic systems or highly flexible linear chains, the five-membered cyclopentane ring offers a unique degree of conformational flexibility known as "pseudorotation." This allows cyclopentane derivatives to precisely mimic high-energy transition states or perfectly substitute native biological sugars without triggering steric clashes.

As a Senior Application Scientist, I have structured this guide to objectively compare the biological activity of cyclopentane-based therapeutics against their standard-of-care alternatives. We will examine two critical therapeutic domains: Viral Neuraminidase Inhibition (Peramivir vs. Oseltamivir) and HBV Polymerase Inhibition (Entecavir vs. Lamivudine). Furthermore, we will break down the in vitro experimental protocols required to validate these compounds, focusing on the causality and self-validating logic behind each assay step.

Viral Neuraminidase Inhibition: Peramivir vs. Oseltamivir

Neuraminidase (NA) inhibitors prevent the release of progeny influenza virions from infected host cells. While Oseltamivir relies on a cyclohexene scaffold, Peramivir utilizes a cyclopentane core. This structural divergence fundamentally alters the binding kinetics and resistance profiles of the drugs.

Mechanistic Divergence & Binding Kinetics

The cyclopentane core of Peramivir acts as a rigid anchor that optimally projects multiple pharmacophores (a guanidino group, a carboxylate, and hydrophobic side chains) into the NA active site[1]. This structural complementarity locks the enzyme into a highly stable complex. Consequently, Peramivir exhibits "slow-binding" and slow-dissociating kinetics, whereas Oseltamivir dissociates much faster from wild-type viral NA[2].

This kinetic advantage translates to a higher barrier to resistance. For example, the notorious H274Y mutation (which creates steric hindrance in the active site) renders the virus highly resistant to Oseltamivir, but Peramivir maintains significant binding affinity due to its alternative hydrophobic interactions[1].

Comparative Efficacy Data

The following table summarizes the inhibitory potency (IC50) of both compounds against wild-type and mutant influenza strains.

Compound	Scaffold	Target	IC50 (Wild-Type A/H1N1)	IC50 (H274Y Mutant A/H1N1)	Binding Kinetics
Peramivir	Cyclopentane	Neuraminidase	0.41 nM	21.59 nM	Slow-binding / Slow-dissociation
Oseltamivir	Cyclohexene	Neuraminidase	0.66 nM	> 100.00 nM	Fast-dissociation

Data derived from Phase III in vitro baseline isolation studies[1].

Experimental Protocol: Fluorescence-based MUNANA Assay

To accurately quantify the IC50 values of NA inhibitors, the industry standard is the fluorometric MUNANA cleavage assay[3][4].

Step-by-Step Methodology & Causality:

• Reagent Preparation: Prepare the assay buffer containing 32.5 mM MES and 4 mM CaCl₂ at pH 6.5[4]. Causality: Calcium is an essential structural cofactor for neuraminidase; omitting it leads to rapid enzyme denaturation and artificially low activity readings.

• Inhibitor Pre-Incubation: Mix 10 µL of standardized NA enzyme (or virus isolate) with 10 µL of serially diluted inhibitor. Incubate at 37°C for 30 minutes[4]. Causality: Because Peramivir is a slow-binding inhibitor, pre-incubation is mandatory. It allows the inhibitor to reach thermodynamic equilibrium with the enzyme before the substrate is introduced, preventing skewed, artificially high IC50 artifacts[2].

• Substrate Addition: Add 30 µL of 100 µM MUNANA (2′-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid) and incubate for 60 minutes at 37°C[4]. Causality: NA cleaves the sialic acid mimic, releasing the fluorophore 4-methylumbelliferone (4-MU)[3].

• Reaction Termination: Add 150 µL of alkaline stop solution (0.1 M glycine, 25% ethanol, pH 10.7)[4]. Causality: This step serves a dual purpose. First, the high pH immediately denatures the NA enzyme, halting kinetics. Second, it deprotonates the hydroxyl group of the released 4-MU, which is strictly required to maximize its fluorescence quantum yield[3].

• Data Acquisition: Read the microplate at Excitation 355 nm and Emission 460 nm[4].

Self-Validating System Controls: A "No-Virus Control" (buffer + substrate) must be included on every plate to subtract the background auto-hydrolysis of MUNANA. A "Reference Strain Control" ensures inter-assay reproducibility and validates the dynamic range of the fluorometer[3].

Workflow of the MUNANA-based neuraminidase inhibition assay.

HBV Polymerase Inhibition: Entecavir vs. Lamivudine

In the treatment of Hepatitis B Virus (HBV), nucleoside analogues are used to inhibit the viral reverse transcriptase (RT) domain of the HBV polymerase. Entecavir (ETV) is a cyclopentane-based deoxyguanosine analogue, whereas Lamivudine (LVD) utilizes an oxathiolane ring[5][6].

Structural Advantage & Resistance Barrier

The substitution of the natural ribose sugar with a cyclopentane ring containing an exocyclic double bond gives Entecavir a profound structural advantage. Molecular modeling and kinetic studies reveal that this exocyclic alkene moiety fits perfectly into a novel hydrophobic pocket in the rear of the HBV RT dNTP binding site[5].

This precise steric complementarity results in an exceptionally low inhibition constant (Ki). Furthermore, while Lamivudine acts as an obligate chain terminator (lacking a 3'-OH group), Entecavir causes delayed chain termination. It allows the incorporation of a few additional bases before structural distortion of the DNA helix halts elongation[5]. This dual mechanism makes Entecavir >100-fold more potent than Lamivudine and highly effective even against Lamivudine-resistant (LVDr) strains[5][7].

Comparative Efficacy Data

Compound	Scaffold	Target	EC50 (Wild-Type HBV)	EC50 (LVDr Mutant)	Mechanism of Inhibition
Entecavir	Cyclopentane	HBV Polymerase	3.75 - 5.3 nM	29 - 31 nM	Delayed chain termination
Lamivudine	Oxathiolane	HBV Polymerase	~1000 nM	> 10,000 nM	Obligate chain termination

Data compiled from cell culture susceptibility assays[5][6][7].

Experimental Protocol: In Vitro HBV Polymerase Endogenous Assay

Evaluating HBV polymerase inhibitors requires a highly specialized approach because the enzyme is notoriously difficult to express in a functional recombinant form.

Step-by-Step Methodology & Causality:

• Nucleocapsid Isolation: Lyse HBV-transfected HepG2 cells using a mild NP-40 lysis buffer. Isolate intracellular nucleocapsids via immunoprecipitation[5][8]. Causality: Why use isolated nucleocapsids instead of purified recombinant RT? HBV polymerase requires host chaperones (like Hsp90) and the viral RNA pregenome (the epsilon stem-loop) to fold into its active, priming-competent conformation[8][9]. Recombinant RT expressed in isolation is often catalytically dead.

• Endogenous Polymerase Reaction (EPR): Incubate the isolated nucleocapsids in an assay buffer containing MgCl₂, unlabeled dATP, dCTP, dGTP, and a labeled tracer (e.g.,[α-33P]TTP or DIG-dUTP)[5][10].

• Inhibitor Introduction: Add serially diluted Entecavir-Triphosphate (ETV-TP)[5]. Causality: In cell-free endogenous assays, the active triphosphate form (ETV-TP) must be used because the isolated nucleocapsids lack the host cellular kinases required to phosphorylate the ETV prodrug[5].

• Extraction and Readout: Stop the reaction with EDTA. Digest the nucleocapsid proteins with Proteinase K, extract the synthesized viral DNA, and measure the incorporated labeled nucleotides to calculate the Ki and IC50[5][10].

Self-Validating System Controls: A "No-Nucleotide Control" must be run in parallel to ensure that the detected signal is strictly dependent on active de novo polymerization, ruling out background nucleic acid contamination. Additionally, an "Input RNA Control" verifies that the immunoprecipitated polymerase is successfully bound to the epsilon RNA, which is an absolute prerequisite for protein priming[9].

Mechanism of action of Entecavir against HBV polymerase.

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. Real Time Enzyme Inhibition Assays Provide Insights into Differences in Binding of Neuraminidase Inhibitors to Wild Type and Mutant Influenza Viruses | PLOS One [journals.plos.org]
• 3. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bio-protocol.org [bio-protocol.org]
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• 6. mdpi.com [mdpi.com]
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• 8. ice-hbv.org [ice-hbv.org]
• 9. ice-hbv.org [ice-hbv.org]
• 10. mdpi.com [mdpi.com]

Comparative Study of Lewis Acid Catalysts for the Synthesis of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Introduction & Synthetic Strategy

The synthesis of highly functionalized, conformationally restricted cyclopentane cores is a recurring challenge in the development of modern active pharmaceutical ingredients (APIs). Specifically, 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde presents a unique synthetic hurdle: it requires the stereocontrolled construction of an α -quaternary center bearing both a reactive alkyl chloride and a sensitive carbaldehyde moiety.

While direct alkylation of cyclopentanecarbaldehydes often suffers from poor regiocontrol and over-alkylation, the Lewis acid-catalyzed Meinwald rearrangement (ring contraction) of substituted cyclohexene oxides offers a highly atom-economical and regioselective alternative. By subjecting 1-(2-chloroethyl)-5-methylcyclohexene oxide to a carefully selected Lewis acid, the 6-membered epoxide undergoes a cascade C–O bond cleavage and 1,2-alkyl migration, cleanly yielding the target 5-membered quaternary aldehyde [1].

Mechanistic Rationale & Atom Mapping

The success of this transformation relies entirely on the chemoselectivity of the Lewis acid. Upon coordination to the epoxide oxygen, the Lewis acid promotes heterolytic cleavage of the C1–O bond. The resulting tertiary carbocation at C1 is stabilized by hyperconjugation, though slightly inductively destabilized by the pendant 2-chloroethyl group.

To achieve the target molecule, the C2–C3 bond must migrate to C1 (ring contraction), shifting the C3 carbon to form the new 5-membered ring (C1–C3–C4–C5–C6), while C2 becomes the exocyclic carbaldehyde. If the catalyst is too harsh or poorly coordinating, a competitive 1,2-hydride shift occurs instead, yielding an undesired cyclohexanone byproduct [2].

Caption: Mechanistic divergence in the Meinwald rearrangement of substituted cyclohexene oxides.

Comparative Analysis of Lewis Acid Catalysts

As a Senior Application Scientist, I have evaluated various Lewis acids for this specific skeletal reorganization. The choice of catalyst dictates not only the reaction kinetics but the fundamental chemoselectivity of the migration step [3].

• Boron Trifluoride Etherate ( BF3​⋅OEt2​ ) : A classic, highly oxophilic catalyst. While it rapidly opens the epoxide, its strong acidity promotes the competitive 1,2-hydride shift. Furthermore, fluoride transfer often leads to fluorohydrin impurities, complicating downstream purification.

• Titanium Tetrachloride ( TiCl4​ ) : Despite its strong Lewis acidity, the nucleophilic nature of the chloride ligands results in premature trapping of the C1 carbocation. This predominantly yields chlorohydrin byproducts rather than the desired skeletal rearrangement.

• Indium(III) Chloride ( InCl3​ ) : A milder, water-tolerant alternative. It exhibits excellent selectivity for the ring contraction pathway over the hydride shift. However, the reaction kinetics are sluggish, often requiring extended reaction times at room temperature.

• Scandium(III) Triflate ( Sc(OTf)3​ ) : The optimal catalyst. The triflate ligands are strictly non-nucleophilic, eliminating halohydrin formation. Its unique coordination geometry and high oxophilicity perfectly stabilize the transition state for the 1,2-alkyl migration, resulting in rapid conversion, high yields, and near-perfect chemoselectivity.

Quantitative Performance Data

Catalyst	Loading (mol%)	Temp (°C)	Time (h)	Conversion (%)	Selectivity (Contraction : Hydride Shift)	Isolated Yield (%)
BF3​⋅OEt2​	100 (stoich)	-78 to 0	2.0	>95	60:40	45
TiCl4​	20	-78 to 0	4.0	85	10:90 (Chlorohydrin major)	<10
InCl3​	10	25 (RT)	12.0	90	90:10	78
Sc(OTf)3​	5	-20 to 25	1.5	>99	98:2	92

Experimental Protocol: Sc(OTf)3​ -Catalyzed Synthesis

The following protocol outlines a self-validating system for the synthesis of 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde using the optimized Sc(OTf)3​ catalyst.

Step-by-Step Methodology

1. Preparation of the Reaction Mixture:

• Action: Flame-dry a 50 mL Schlenk flask under argon. Add 1-(2-chloroethyl)-5-methylcyclohexene oxide (1.0 mmol, 174.7 mg) and anhydrous dichloromethane (DCM, 10 mL). Cool the solution to -20 °C using a dry ice/ethylene glycol bath.

• Causality: The low initial temperature minimizes exothermic degradation of the sensitive epoxide and thermodynamically suppresses the competing 1,2-hydride shift pathway.

2. Catalyst Introduction:

• Action: Prepare a stock solution of Sc(OTf)3​ (0.05 mmol, 24.6 mg, 5 mol%) in anhydrous THF (1 mL). Add this solution dropwise to the reaction flask over 10 minutes.

• Causality: Dropwise addition prevents localized concentration spikes of the Lewis acid, which could lead to undesired epoxide oligomerization.

3. Reaction Monitoring (Self-Validation):

• Action: Allow the mixture to slowly warm to room temperature over 1.5 hours. Monitor the reaction via GC-MS or TLC (Hexane/EtOAc 8:2, visualizing with phosphomolybdic acid stain).

• Validation Check: The reaction is complete when the epoxide starting material ( Rf​≈0.6 ) completely disappears and a new, UV-inactive spot corresponding to the aldehyde ( Rf​≈0.4 ) appears.

4. Quenching and Workup:

• Action: Quench the reaction by adding 5 mL of ice-cold saturated aqueous NaHCO3​ . Stir vigorously for 15 minutes.

• Causality: The mildly basic quench neutralizes any trace triflic acid generated during the reaction and precipitates the scandium catalyst as an insoluble hydroxide/carbonate complex. This is critical to prevent the sensitive aldehyde product from undergoing subsequent aldol condensations.

• Action: Extract the aqueous layer with DCM ( 3×10 mL). Wash the combined organic layers with brine (15 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

5. Purification:

• Action: Purify the crude residue via flash column chromatography on silica gel, using a gradient elution from 100:0 to 90:10 Hexane/EtOAc to afford the pure 1-(2-chloroethyl)-3-methylcyclopentane-1-carbaldehyde as a colorless oil.

Caption: Step-by-step experimental workflow for the Sc(OTf)3-catalyzed ring contraction.

References

• Theoretical Study on the BF3-Catalyzed Meinwald Rearrangement Reaction. The Journal of Organic Chemistry. American Chemical Society.[Link]

• Controllable skeletal reorganizations in natural product synthesis. Chemical Society Reviews. RSC Publishing.[Link]

• Merging Photoexcited Nitroarenes with Lewis Acid Catalysis for the Anti-Markovnikov Oxidation of Alkenes. ChemRxiv. Cambridge University Press.[Link]

Sources

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• 2. Controllable skeletal reorganizations in natural product synthesis - Natural Product Reports (RSC Publishing) DOI:10.1039/D3NP00066D [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]

Safety Operating Guide

A Comprehensive Guide to the Safe Disposal of 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde

In the fast-paced environment of drug discovery and development, the safe management of chemical reagents is as crucial as the innovative research they enable. This guide provides a detailed, step-by-step protocol for the proper disposal of 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde, ensuring the safety of laboratory personnel and compliance with environmental regulations. This document is designed for researchers, scientists, and drug development professionals, offering practical insights that extend beyond mere procedural instructions.

The unique structure of 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde, which incorporates both a reactive aldehyde group and a halogenated alkyl chain, necessitates a multi-faceted approach to its disposal.[1] Aldehydes are a class of compounds that can be respiratory irritants and, in some cases, toxic.[2] Furthermore, the presence of a chloroethyl group places it in the category of halogenated organic compounds, which are often subject to stringent disposal regulations due to their potential to form persistent and toxic byproducts if not handled correctly.[3][4][5]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde with the utmost care.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety goggles with side shields, and a flame-retardant lab coat.[6]

• Ventilation: All handling and disposal-related activities must be conducted within a certified chemical fume hood to minimize the inhalation of potentially harmful vapors.[6]

• Spill Management: In the event of a spill, absorb the material with an inert absorbent such as vermiculite or sand. The contaminated absorbent should then be collected into a designated hazardous waste container.[6] Do not permit the chemical to enter drains or waterways.[6]

Chemical Hazard Profile

A thorough understanding of the chemical's properties is fundamental to its safe disposal. The following table summarizes the key hazard information for halogenated aldehydes.

Property	Hazard Information	Rationale and Source
Chemical Class	Halogenated Aldehyde	Contains both a chloro- functional group and an aldehyde functional group.[1]
Toxicity	Potential for respiratory irritation and other health effects associated with aldehydes. Halogenated compounds can have various toxicological profiles.	Aldehydes are known respiratory irritants.[2] The specific toxicity of this compound is not well-documented, so caution is paramount.
Flammability	Likely combustible.	Organic compounds of this nature are typically combustible.[7] Keep away from ignition sources.[8][9][10][11][12]
Reactivity	The aldehyde group can be oxidized or reduced. The chloroethyl group can undergo nucleophilic substitution.[1] Incompatible with strong oxidizing and reducing agents.	The reactivity of the functional groups dictates that it should not be mixed with incompatible chemicals to avoid vigorous and potentially dangerous reactions.[9]
Environmental Hazards	Halogenated organic compounds can be persistent in the environment and toxic to aquatic life.[7][13]	Proper disposal is crucial to prevent environmental contamination.[5][7]

Step-by-Step Disposal Protocol

The disposal of 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde must be treated as a hazardous waste management process, adhering to all local, state, and federal regulations.

Step 1: Waste Identification and Segregation

Proper segregation is the cornerstone of safe and compliant chemical waste disposal.[4] This compound falls into the category of halogenated organic waste .

• Action: Designate a specific, clearly labeled, and compatible waste container for 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde and any materials contaminated with it.[2][3]

• Causality: Segregating halogenated waste from non-halogenated waste is often a regulatory requirement and is also more cost-effective for disposal, as the treatment methods for these two streams differ significantly.[14] Mixing incompatible waste streams can lead to dangerous chemical reactions.[15]

Step 2: Containerization

The choice of waste container is critical to prevent leaks and reactions.

• Action: Use a high-density polyethylene (HDPE) or glass container with a tightly sealing screw cap.[2] The container must be in good condition and compatible with the chemical.[3]

• Causality: Halogenated compounds can be corrosive to certain materials. A robust and compatible container ensures the integrity of the waste containment. The container must remain closed except when actively adding waste to prevent the release of vapors.[3][14]

Step 3: Labeling

Clear and accurate labeling is a legal requirement and essential for the safety of all laboratory personnel and waste handlers.

• Action: Label the waste container with the words "Hazardous Waste," the full chemical name: "Waste 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde," and the approximate quantity.[3][14] Include the appropriate hazard pictograms (e.g., harmful/irritant, environmentally hazardous).

• Causality: Proper labeling ensures that everyone is aware of the container's contents and the associated hazards, preventing accidental misuse or improper disposal.[16]

Step 4: Accumulation and Storage

Waste should be stored safely in the laboratory prior to collection.

• Action: Store the sealed waste container in a designated satellite accumulation area (SAA).[17] This area should be under the control of the laboratory personnel, away from general traffic, and ideally within a ventilated cabinet.

• Causality: Storing hazardous waste in a designated and controlled area minimizes the risk of spills, unauthorized access, and exposure to personnel.

Step 5: Disposal

The final disposal must be handled by a licensed hazardous waste disposal company.

• Action: Arrange for the collection of the hazardous waste container by your institution's Environmental Health and Safety (EHS) office or a contracted waste disposal service.[13][18]

• Causality: Licensed hazardous waste disposal companies have the expertise and facilities to treat and dispose of chemical waste in an environmentally sound and legally compliant manner, often through methods like high-temperature incineration.[4][19]

Waste Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper segregation and disposal of 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde.

Caption: Waste Segregation and Disposal Workflow.

Emergency Procedures

In the case of accidental exposure, follow these first-aid measures immediately and seek medical attention.

• If Inhaled: Move the person to fresh air.

• If on Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[6]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[6]

• If Swallowed: Rinse the mouth and do not induce vomiting.[6]

For large spills or releases, evacuate the area and contact your institution's emergency response team.[3]

By adhering to these detailed procedures, you contribute to a safer laboratory environment and ensure that your research is conducted in an environmentally responsible manner.

References

• Benchchem. (n.d.). Essential Guide to Orotaldehyde Disposal: Ensuring Laboratory Safety and Compliance.
• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• Environment, Health and Safety. (n.d.). 7.2 Organic Solvents.
• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Emory University Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines.
• Bucknell University. (2016, April 15). Hazardous Waste Segregation.
• PubMed. (2023, November 1). Extensive comparison of methods for removal of organic halogen compounds from pharmaceutical process wastewaters with life cycle, PESTLE, and multi-criteria decision analyses.
• Northwestern University. (2015, September 15). Hazardous Waste Disposal Guide.
• Safety data sheet. (2025, December 10).
• Tokyo Chemical Industry. (2025, November 16). SAFETY DATA SHEET.
• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories.
• Smolecule. (2024, August 15). Buy 1-(2-Chloroethyl)cyclopentane-1-carbaldehyde.
• CPAChem. (2024, February 21). Safety data sheet.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• TCI Chemicals. (2025, June 11). SAFETY DATA SHEET.
• Merck Millipore. (n.d.). SAFETY DATA SHEET.
• Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: Methylcyclopentane.
• PMC - NIH. (2024, February 23). Tandem catalysis enables chlorine-containing waste as chlorination reagents.
• Central Drug House (P) Ltd. (n.d.). METHYL CYCLOPENTANE CAS No 96-37-7 - Safety Data Sheet.
• AgroParisTech. (n.d.). Liquid waste - Chimactiv.

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Personal protective equipment for handling 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde

Handling 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde requires rigorous safety protocols due to its dual-functional reactivity. As a molecule containing both a reactive cycloaliphatic aldehyde and a halogenated alkyl group, it presents unique challenges in both operational handling and personal protection.

This guide provides drug development professionals and laboratory scientists with a field-proven, self-validating system for safely managing this compound, ensuring both scientific integrity and personnel safety.

Mechanistic Hazard Analysis: Understanding the Threat

To handle this compound safely, one must understand the causality behind its hazards. This molecule is not a standard organic solvent; its reactivity is driven by three distinct structural features:

• The Aldehyde Moiety (Sensitization & Auto-oxidation): Aldehydes are highly electrophilic. In a biological context, they can rapidly form Schiff bases with primary amines on skin proteins, leading to severe skin sensitization and respiratory irritation (Category 3)[1],[2]. Furthermore, aldehydes rapidly auto-oxidize in the presence of atmospheric oxygen to form carboxylic acids, which can build pressure in sealed containers and alter the chemical profile of your reagent[3].

• The Chloroethyl Group (Alkylating Potential & Permeation): Halogenated aliphatics are notorious for their ability to permeate standard laboratory elastomers. The chloroethyl group acts as a potential alkylating agent, making it a severe skin and eye irritant (Category 2)[1],[3].

• The Cyclopentane Core (Flammability): The lipophilic cycloaliphatic ring lowers the boiling point and flash point, rendering the compound a flammable liquid and vapor (Category 3)[1],[3]. Vapors are heavier than air and may travel to ignition sources, posing a flashback hazard[1].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling chloroethyl-derivatives. Halogenated compounds rapidly degrade standard nitrile, requiring specialized barrier materials to prevent dermal exposure[4],[5].

PPE Category	Required Equipment	Mechanistic Justification
Hand Protection (Primary)	Silver Shield®/4H® or multi-layer laminate gloves (e.g., Tychem®)	Halogenated aliphatics permeate standard 4-mil nitrile in under 10 minutes. Laminate gloves provide >240 minutes of breakthrough resistance[4],[5].
Hand Protection (Secondary)	Heavy-duty Butyl Rubber (over-gloves)	Laminate gloves lack dexterity. Wearing butyl rubber over the laminate provides mechanical protection and grip while maintaining the chemical barrier.
Eye/Face Protection	Tight-fitting chemical splash goggles AND a full-face shield	The compound is a severe ocular irritant. A face shield prevents splash injuries, while goggles prevent heavier-than-air vapors from contacting the mucosa[1].
Body Protection	Flame-resistant (FR) lab coat or Tyvek® coverall	The compound is a Category 3 flammable liquid[1]. Synthetic standard lab coats can melt to the skin during a flash fire.
Respiratory	NIOSH-approved organic vapor (OV) respirator (if outside hood)	Necessary only during spill cleanup. The aldehyde moiety is a known respiratory irritant that can cause mucosal edema[1],[6].

Operational Workflow & Handling Protocol

Every step in this workflow is designed as a self-validating safety mechanism to mitigate flammability, oxidation, and exposure risks.

Phase 1: Environmental Control & Pre-Operation

• Verify Ventilation: Ensure the chemical fume hood is operating at a minimum face velocity of 100 feet per minute (fpm). Do not handle this compound on an open bench[2].

• Eliminate Ignition Sources: Remove all hot plates, static-generating devices, and open flames from the hood. Ensure all receiving equipment is grounded to prevent static discharge[7],[1].

• Stage Non-Sparking Tools: Equip the hood with brass or specialized plastic spatulas/tools. Steel tools can generate sparks if dropped[7],[1].

Phase 2: Inert Atmosphere Setup

Causality: Preventing atmospheric oxygen from contacting the aldehyde prevents exothermic auto-oxidation and degradation[3].

• Connect your reaction vessel (e.g., Schlenk flask) to a dual-manifold Schlenk line.

• Perform three consecutive vacuum/argon purge cycles to entirely displace oxygen.

• Maintain a positive pressure of ultra-high-purity (UHP) Argon during the transfer process.

Phase 3: Chemical Transfer

• Syringe Transfer: For volumes under 50 mL, use a gas-tight glass syringe with a Luer-lock Teflon needle. Flush the syringe with Argon three times prior to drawing the chemical.

• Cannula Transfer: For larger volumes, use a stainless-steel cannula under positive Argon pressure.

• Immediate Sealing: Once the required volume is transferred, immediately seal the primary container with a fresh septum and wrap it in Parafilm. Store the sealed container in a secondary containment bin in a cool, well-ventilated, explosion-proof refrigerator[7],[3].

Spill Response & Disposal Plan

Due to its flammability and toxicity, spills must be managed with extreme prejudice against the use of water or combustible absorbents.

Immediate Spill Response Protocol

• Evacuate and Isolate: Immediately alert personnel and evacuate the immediate vicinity. Turn off all nearby electrical equipment to eliminate ignition sources[1],[5].

• Don Emergency PPE: Responders must equip an organic vapor respirator, Silver Shield® gloves, and a face shield before approaching the spill[4],[6].

• Containment (Do NOT use paper towels): Paper towels are combustible and increase the fire hazard. Surround and cover the spill with a non-combustible absorbent such as dry sand, earth, or a specialized silica-based chemical binder (e.g., Chemizorb®)[2],[6].

• Collection: Use non-sparking dustpans and brushes to collect the saturated absorbent[1],[6].

• Ventilation: Allow the fume hood or local exhaust to run at maximum capacity to clear residual heavier-than-air vapors[1].

Waste Segregation and Disposal

• Transfer the collected waste into a high-density polyethylene (HDPE) or glass hazardous waste container.

• Do not mix with oxidizing agents: The chloroethyl and aldehyde groups can react violently with perchlorates, nitrates, or strong oxidizers[1],[4].

• Label the container explicitly as: "Hazardous Waste: Halogenated Organic / Flammable Liquid (Contains 1-(2-Chloroethyl)-3-methylcyclopentane-1-carbaldehyde)".

• Arrange for disposal through an approved hazardous waste management facility in compliance with RCRA regulations[1].

Operational Safety and Spill Response Pathway

Decision matrix for the safe handling and immediate spill response of halogenated cycloaliphatic aldehydes.

References

• Fisher Scientific. (2025). Safety Data Sheet: Cyclopentanecarboxaldehyde. Retrieved from 1

• TCI Chemicals. (2025). Safety Data Sheet: Cyclopentanecarboxaldehyde (stabilized). Retrieved from 3

• New Jersey Department of Health. (2016). Hazardous Substance Fact Sheet: Bis(2-chloroethyl) ether. Retrieved from4

• Santa Cruz Biotechnology. (2010). Safety Data Sheet: 4-(2-Chloroethyl)morpholine hydrochloride. Retrieved from5

• Merck Millipore. (2024). Safety Data Sheet: Cyclopentanecarboxaldehyde. Retrieved from 2

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